Sudan red 7B-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological properties of the deuterated diazo dye, Sudan Red 7B-d5. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds for advanced analytical and biological studies.

Core Chemical Properties

Sudan Red 7B-d5 is the deuterated analog of Sudan Red 7B (also known as Solvent Red 19), a fat-soluble diazo dye. The incorporation of deuterium (B1214612) atoms provides a stable isotopic label, making it a valuable tool for mass spectrometry-based applications, such as a standard for quantification of the non-labeled compound in various matrices.

Quantitative Data Summary

The key chemical properties of Sudan Red 7B-d5 and its non-deuterated counterpart are summarized in the table below for direct comparison.

Property	Sudan Red 7B-d5	Sudan Red 7B
Molecular Formula	C₂₄H₁₆D₅N₅	C₂₄H₂₁N₅[1][2][3]
Molecular Weight	384.49 g/mol [4]	379.46 g/mol [1][3]
CAS Number	Not available	6368-72-5[1][2][3]
Appearance	Dark red powder[1]	Bordeaux crystalline powder[2]
Melting Point	Not available	~130 °C (decomposes)[1][3]
Solubility	Not available	Acetone: 10 mg/mL[3], DMF: 30 mg/mL, DMSO: 30 mg/mL[5][6]
Absorption Maxima (λmax)	Not available	525 nm[6]

Synthesis and Experimental Protocols

Synthesis of Sudan Red 7B-d5

To synthesize Sudan Red 7B-d5, one of the precursors would need to be deuterated. Based on the molecular formula C₂₄H₁₆D₅N₅, it is likely that the deuterium atoms are located on the phenyl ring of the 4-(phenyldiazenyl)benzenamine moiety.

Representative Synthetic Workflow:

Caption: Proposed synthetic workflow for Sudan Red 7B-d5.

Experimental Protocol: Lipid Staining in Plant Material

The following protocol is adapted from established methods for staining neutral lipids in plant tissues using Sudan Red 7B and is applicable to Sudan Red 7B-d5 for comparative studies.[1][2][7][8]

Materials:

• Sudan Red 7B-d5

• Polyethylene (B3416737) glycol 300 (PEG-300)

• Glycerol (B35011)

• Plant tissue samples (e.g., seedlings, sections of storage organs)

Preparation of Staining Solution (0.1% w/v):

• Dissolve 50 mg of Sudan Red 7B-d5 in 25 mL of PEG-300.

• Incubate the mixture for 1 hour at 90°C and then allow it to cool to room temperature.

• Add an equal volume of 90% glycerol to the solution.

• Store the staining solution at room temperature.

Staining Procedure:

• Immerse the plant tissues in the Sudan Red 7B-d5 staining solution for a duration of 1 hour to overnight.

• After staining, rinse the tissues several times with water to remove excess stain.

• Mount the stained tissues on a microscope slide for observation. Neutral lipids, such as triacylglycerols in oil bodies, will appear as red-stained structures.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of Sudan Red 7B-d5 are limited, the effects of the general class of azo dyes, including Sudan Red 7B, have been investigated. A key mechanism of toxicity for many azo dyes is the induction of oxidative stress.

Keap1-Nrf2-ARE Signaling Pathway

Exposure to azo dyes has been shown to activate the Keap1-Nrf2-ARE (Kelch-like ECH-associated protein 1-Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway. This pathway is a primary cellular defense mechanism against oxidative and electrophilic stress.

Under normal physiological conditions, Nrf2 is bound to its inhibitor Keap1 in the cytoplasm, which facilitates its ubiquitination and subsequent degradation by the proteasome. In the presence of oxidative stress, such as that induced by azo dye metabolites, Keap1 undergoes a conformational change, leading to the release of Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes, initiating their transcription. These genes encode for antioxidant enzymes and other proteins that help to mitigate cellular damage.

Caption: The Keap1-Nrf2-ARE signaling pathway in response to azo dye-induced oxidative stress.

Conclusion

Sudan Red 7B-d5 is a valuable tool for researchers in various scientific disciplines. Its stable isotopic label allows for precise quantification in complex matrices, making it an excellent internal standard for analytical methods. While detailed biological studies on the deuterated form are yet to be extensively published, the known effects of the parent compound and the broader class of azo dyes on cellular pathways, such as the Keap1-Nrf2-ARE system, provide a strong foundation for future research into its specific mechanisms of action and potential toxicological profile. The experimental protocols and data presented in this guide offer a solid starting point for the application of Sudan Red 7B-d5 in both analytical and biological research settings.

References

• 1. podb.nibb.ac.jp [podb.nibb.ac.jp]
• 2. Efficient lipid staining in plant material with sudan red 7B or fluorol [correction of fluoral] yellow 088 in polyethylene glycol-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Sudan red 7B staining and soluble sugar quantification [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

Sudan Red 7B-d5 physical characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan Red 7B. Due to the limited availability of specific data for the deuterated form, this guide primarily presents information for the non-deuterated Sudan Red 7B, with the key difference for the d5 variant being its higher molecular weight. Sudan Red 7B-d5 is commonly utilized as an internal standard in analytical methodologies for the detection of banned dyes in various matrices.

Core Physical and Chemical Properties

The physical and chemical properties of Sudan Red 7B are summarized below. The deuterated form, Sudan Red 7B-d5, is expected to have very similar properties, with a notable increase in molecular weight due to the presence of five deuterium (B1214612) atoms.

Table 1: Physical and Chemical Properties of Sudan Red 7B and Sudan Red 7B-d5

Property	Sudan Red 7B	Sudan Red 7B-d5	Reference
Appearance	Dark red powder	Not specified (expected to be a dark red powder)	[1]
Molecular Formula	C₂₄H₂₁N₅	C₂₄H₁₆D₅N₅	[2]
Molecular Weight	379.46 g/mol	384.49 g/mol	[2][3]
Melting Point	130 °C (decomposes)	Not specified
Boiling Point	Not available	Not available
Solubility	DMF: 30 mg/mLDMSO: 30 mg/mLDMSO:PBS (pH 7.2) (1:1): 0.5 mg/mLEthanol: 1 mg/mLAcetone: 10 mg/mL	Not specified	[4]
UV/Vis Absorption Maxima (λmax)	227 nm, 256 nm, 525 nm	Not specified (expected to be very similar to the non-deuterated form)	[4]

Spectroscopic Data

Sudan Red 7B exhibits characteristic absorption peaks in the ultraviolet and visible regions of the electromagnetic spectrum, which are utilized for its detection and quantification.

Table 2: Spectroscopic Properties of Sudan Red 7B

Technique	Wavelength (nm)	Solvent	Reference
UV/Vis Spectroscopy	227, 256, 525	Not specified	[4]

Experimental Protocols

The following protocols are representative examples for the extraction and analysis of Sudan dyes from food matrices, where Sudan Red 7B-d5 would be used as an internal standard.

Sample Preparation: Pressurized Liquid Extraction (PLE)

This method is effective for the extraction of Sudan dyes from solid food samples like chili powder.

• Apparatus: Pressurized Liquid Extraction System.

• Procedure:

  • Mix 1 gram of the homogenized food sample with a diatomaceous earth filler.

  • Spike the sample with a known concentration of Sudan Red 7B-d5 internal standard solution.

  • Pack the mixture into an extraction cell.

  • Perform the extraction with acetonitrile (B52724) as the solvent under the following conditions:

    • Temperature: 100°C

    • Pressure: 1500 psi

    • Static Time: 5 minutes

    • Number of Cycles: 2

  • Collect the extract and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.[4]

Analytical Method: High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS)

This is a highly sensitive and selective method for the quantification of Sudan dyes.

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  Table 3: HPLC-MS/MS Parameters for Sudan Dye Analysis

  Parameter	Value
  Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
  Mobile Phase A	Water with 0.1% formic acid
  Mobile Phase B	Acetonitrile with 0.1% formic acid
  Gradient	Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
  Flow Rate	0.3 mL/min
  Injection Volume	5 µL
  Column Temperature	40°C
  Ionization Mode	Positive Electrospray Ionization (ESI+)
  Monitored Transitions (MRM)	For Sudan Red 7B: m/z 380.2 → 199.1, 273.1For Sudan Red 7B-d5: m/z 385.2 → [product ions to be determined empirically]

• Quantification: The concentration of Sudan Red 7B in the sample is determined by comparing the peak area ratio of the analyte to the internal standard (Sudan Red 7B-d5) against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizations

Experimental Workflow for Sudan Dye Analysis

The following diagram illustrates the general workflow for the analysis of Sudan dyes in food samples using an internal standard like Sudan Red 7B-d5.

Caption: Experimental workflow for the analysis of Sudan dyes.

Disclaimer: This document is intended for informational purposes for research, scientific, and drug development professionals. The physical and chemical data for Sudan Red 7B-d5 are limited, and the information for the non-deuterated form is provided as a close approximation.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. scbt.com [scbt.com]
• 3. Sudan Red 7B D5 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 4. caymanchem.com [caymanchem.com]

In-Depth Technical Guide to the Spectroscopic Data of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for Sudan Red 7B-d5. It is intended to serve as a valuable resource for researchers and scientists utilizing this compound, particularly as an internal standard in quantitative analyses. This document compiles known spectroscopic properties and outlines detailed experimental protocols for its characterization.

Chemical Structure and Properties

Sudan Red 7B-d5 is the deuterated form of Sudan Red 7B, an azo dye. The "-d5" designation indicates the presence of five deuterium (B1214612) atoms, which are most likely located on the terminal phenyl ring, a common labeling pattern for internal standards used in mass spectrometry. This substitution results in a predictable mass shift, allowing it to be distinguished from its non-deuterated counterpart.

Chemical Formula: C₂₄H₁₆D₅N₅

Molecular Weight: Approximately 384.5 g/mol (non-deuterated: ~379.46 g/mol )

Appearance: A solid, dark-red powder.[1]

Solubility: Soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol (B145695).[2][3]

Spectroscopic Data

The following tables summarize the key spectroscopic data for Sudan Red 7B. It is important to note that while UV-Vis data is readily available for the non-deuterated form and is expected to be nearly identical for the deuterated version, specific mass spectrometry and NMR data for Sudan Red 7B-d5 are not widely published. The provided mass spectrometry data is inferred based on its common use as an internal standard.

UV-Visible Spectroscopy

Parameter	Value	Solvent
λmax	525 nm[2][3][4][5]	Not specified
λmax	528 nm[6]	Not specified

Mass Spectrometry (Inferred for Sudan Red 7B-d5)

As Sudan Red 7B-d5 is primarily used as an internal standard in LC-MS/MS analysis, its mass spectrum is characterized by a mass shift of +5 amu compared to the unlabeled compound.

Ionization Mode	Precursor Ion (m/z)	Major Fragment Ions (m/z)
ESI+	~385.2	Fragments corresponding to the loss of the deuterated phenyl group and other characteristic cleavages of the azo bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed NMR spectra for Sudan Red 7B-d5 are not publicly available. The ¹H NMR spectrum would be expected to show a significant reduction in the signals corresponding to the protons on the deuterated phenyl ring. The ¹³C NMR would show subtle shifts for the carbons attached to deuterium.

Experimental Protocols

The following protocols are based on established methods for the analysis of Sudan dyes and provide a framework for obtaining spectroscopic data for Sudan Red 7B-d5.

UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) of Sudan Red 7B-d5.

Materials:

• Sudan Red 7B-d5

• Spectrophotometric grade ethanol

• Quartz cuvettes

• UV-Vis spectrophotometer

Procedure:

• Prepare a stock solution of Sudan Red 7B-d5 in ethanol (e.g., 1 mg/mL).

• From the stock solution, prepare a dilute working solution (e.g., 10 µg/mL) in ethanol.

• Use ethanol as a blank to zero the spectrophotometer.

• Record the absorbance spectrum of the working solution over a wavelength range of 200-800 nm.

• Identify the wavelength of maximum absorbance (λmax).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To determine the mass-to-charge ratio (m/z) of the parent ion and its major fragments. Sudan Red 7B-d5 is often used as an internal standard for the quantification of other Sudan dyes.[7]

Materials:

• Sudan Red 7B-d5 solution (e.g., 1 µg/mL in acetonitrile)[8]

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid

• A C18 liquid chromatography column

• A tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to ensure separation from other analytes (e.g., starting with 95% A and ramping to 95% B).

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Full scan to determine the parent ion, followed by product ion scan to identify major fragments.

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

• Inject the Sudan Red 7B-d5 solution into the LC-MS/MS system and acquire the data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to confirm the structure and deuteration pattern.

Materials:

• Sudan Red 7B-d5

• Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d6)

• NMR tubes

• NMR spectrometer

Procedure:

• Dissolve a sufficient amount of Sudan Red 7B-d5 in the chosen deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

• Process the spectra to identify chemical shifts and coupling constants.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

Caption: LC-MS/MS analysis workflow for Sudan Red 7B-d5.

Inferred Fragmentation Pathway in Mass Spectrometry

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of stereospecifically deuterated phenylalamines and determination of their configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. laborindo.com [laborindo.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of the deuterated azo dye, Sudan Red 7B-d5. Due to the limited availability of direct experimental NMR data for Sudan Red 7B-d5, this document presents predicted spectral data for both Sudan Red 7B and its d5 isotopologue. The guide outlines the expected chemical shifts and structural assignments, details a comprehensive experimental protocol for the acquisition of such data, and illustrates the general workflow of NMR analysis. This information is intended to support researchers in the identification, characterization, and purity assessment of these compounds.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for Sudan Red 7B and Sudan Red 7B-d5. The predictions are based on established NMR prediction algorithms and analysis of spectral data from structurally similar compounds. The atom numbering scheme used for the assignments is provided in Figure 1.

Figure 1. Chemical structure of Sudan Red 7B with atom numbering for NMR assignments.

Sudan Red 7B-d5 is deuterated on the terminal phenyl ring (positions C1'' to C5''). This selective deuteration will result in the disappearance of the corresponding proton signals in the ¹H NMR spectrum and a change in the carbon signals in the ¹³C NMR spectrum for the deuterated positions.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts (δ) for Sudan Red 7B and Sudan Red 7B-d5 in CDCl₃

Proton Assignment	Predicted δ (ppm) - Sudan Red 7B	Predicted δ (ppm) - Sudan Red 7B-d5	Multiplicity	Integration
H-1'	7.90 - 8.10	7.90 - 8.10	d	2H
H-2'	7.45 - 7.65	7.45 - 7.65	t	2H
H-3'	7.35 - 7.55	7.35 - 7.55	t	1H
H-1''	7.80 - 8.00	Signal Absent	d	2H
H-2''	7.40 - 7.60	Signal Absent	t	2H
H-3''	7.30 - 7.50	Signal Absent	t	1H
H-3	7.70 - 7.90	7.70 - 7.90	d	1H
H-4	7.20 - 7.40	7.20 - 7.40	d	1H
H-5	7.50 - 7.70	7.50 - 7.70	t	1H
H-6	7.85 - 8.05	7.85 - 8.05	d	1H
H-7	7.30 - 7.50	7.30 - 7.50	t	1H
H-8	8.10 - 8.30	8.10 - 8.30	d	1H
-NH-CH₂-	3.40 - 3.60	3.40 - 3.60	q	2H
-CH₃	1.30 - 1.50	1.30 - 1.50	t	3H
-NH-	4.80 - 5.20	4.80 - 5.20	br s	1H

d = doublet, t = triplet, q = quartet, br s = broad singlet

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for Sudan Red 7B and Sudan Red 7B-d5 in CDCl₃

Carbon Assignment	Predicted δ (ppm) - Sudan Red 7B	Predicted δ (ppm) - Sudan Red 7B-d5
C-1'	122.0 - 124.0	122.0 - 124.0
C-2'	129.0 - 131.0	129.0 - 131.0
C-3'	128.0 - 130.0	128.0 - 130.0
C-4'	152.0 - 154.0	152.0 - 154.0
C-1''	152.5 - 154.5	C-D Coupling
C-2''	122.5 - 124.5	C-D Coupling
C-3''	129.5 - 131.5	C-D Coupling
C-4''	130.0 - 132.0	C-D Coupling
C-1	143.0 - 145.0	143.0 - 145.0
C-2	118.0 - 120.0	118.0 - 120.0
C-3	128.5 - 130.5	128.5 - 130.5
C-4	122.0 - 124.0	122.0 - 124.0
C-4a	127.0 - 129.0	127.0 - 129.0
C-5	126.0 - 128.0	126.0 - 128.0
C-6	124.0 - 126.0	124.0 - 126.0
C-7	129.0 - 131.0	129.0 - 131.0
C-8	115.0 - 117.0	115.0 - 117.0
C-8a	135.0 - 137.0	135.0 - 137.0
-CH₂-	45.0 - 47.0	45.0 - 47.0
-CH₃	14.0 - 16.0	14.0 - 16.0

Experimental Protocols

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following section details the recommended methodology for the ¹H and ¹³C NMR analysis of Sudan Red 7B and its deuterated analogue.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the Sudan Red dye for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for azo dyes. Other potential solvents include dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial. Gently vortex or sonicate the mixture to ensure complete dissolution.

• Filtration: To remove any particulate matter that could affect spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).

NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal resolution and sensitivity.

• Tuning and Matching: Tune and match the NMR probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity and achieve sharp, symmetrical peaks.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 16 to 64 scans are typically sufficient.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 2-4 seconds.

  • Spectral Width: A range of -2 to 12 ppm is generally adequate.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and improve signal-to-noise.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

  • Relaxation Delay (d1): 2-5 seconds.

  • Acquisition Time: 1-2 seconds.

  • Spectral Width: A range of 0 to 200 ppm is typically used.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain NMR spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

• Peak Picking: Identify and label the chemical shift of each peak.

NMR Analysis Workflow

The following diagram illustrates the general workflow for the NMR analysis of a chemical compound, from sample preparation to final data interpretation.

Caption: General workflow for NMR analysis.

Mass Spectrometry of Sudan Red 7B-d5: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan Red 7B. Given its use as an internal standard in analytical chemistry, particularly for the detection of banned dyes in foodstuffs, a thorough understanding of its behavior in mass spectrometry is crucial for accurate quantification and method development. This document outlines key experimental protocols, quantitative data, and a proposed fragmentation pathway.

Quantitative Mass Spectrometric Data

Sudan Red 7B-d5 is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Sudan Red 7B and other related azo dyes. The following table summarizes the essential quantitative parameters for the analysis of Sudan Red 7B-d5. The precursor and product ions are predicted based on the structure of Sudan Red 7B, taking into account the five deuterium (B1214612) atoms on the phenyl group.

Parameter	Value	Source
Compound	Sudan Red 7B-d5	-
Chemical Formula	C₂₄H₁₆D₅N₅	[1]
Molecular Weight	384.49	Calculated
Precursor Ion [M+H]⁺	m/z 385.2	Calculated
Product Ion 1 (Quantifier)	m/z 183.1	[2]
Product Ion 2 (Qualifier)	m/z 115.1	[2]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[3]
Typical Collision Energy	20-40 eV	Inferred from similar compounds

Note: The product ions listed are for the non-deuterated Sudan Red 7B. The fragmentation is expected to occur on the non-deuterated part of the molecule, thus the product ion m/z values remain the same.

Experimental Protocols

A robust and sensitive method for the analysis of Sudan Red 7B-d5, typically in conjunction with the target analyte Sudan Red 7B, involves LC-MS/MS. Below is a detailed protocol synthesized from established methods for Sudan dye analysis.[3][4][5]

Sample Preparation (Food Matrix)

• Homogenization : Homogenize solid samples (e.g., chili powder, paprika) to a fine, uniform powder.

• Extraction :

  • Weigh 1-2 grams of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add a known concentration of Sudan Red 7B-d5 internal standard solution.

  • Add 10 mL of a suitable organic solvent such as acetonitrile (B52724) or a mixture of acetonitrile and ethyl acetate.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Perform ultrasonic extraction for 10-15 minutes in a water bath.

• Centrifugation and Filtration :

  • Centrifuge the sample at 4000-5000 rpm for 10 minutes to pellet solid particles.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

• Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is typically used for separation.

• Mobile Phase :

  • A: Water with 0.1% formic acid

  • B: Acetonitrile or methanol (B129727) with 0.1% formic acid

• Gradient Elution : A typical gradient starts with a higher percentage of mobile phase A and gradually increases the percentage of mobile phase B to elute the analytes.

• Flow Rate : 0.3 - 0.4 mL/min.

• Column Temperature : 30 - 40 °C.

• Injection Volume : 5 - 10 µL.

Mass Spectrometry (MS) Conditions

• Mass Spectrometer : A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).

• Ion Source : Electrospray Ionization (ESI) operated in positive ion mode (ESI+).

• Capillary Voltage : 3.0 - 4.0 kV.

• Source Temperature : 120 - 150 °C.

• Desolvation Gas Temperature : 350 - 500 °C.

• Desolvation Gas Flow : 600 - 800 L/hr.

• Collision Gas : Argon.

Proposed Fragmentation Pathway

The fragmentation of Sudan Red 7B-d5 in the gas phase upon collision-induced dissociation (CID) is expected to follow a pathway similar to its non-deuterated counterpart. The primary cleavage occurs at the azo bonds. The deuterium atoms are located on the terminal phenyl ring, which is likely to be lost as a neutral fragment in some fragmentation channels.

Caption: Proposed fragmentation pathway of protonated Sudan Red 7B-d5.

Experimental Workflow

The overall workflow for the analysis of Sudan Red 7B-d5 as an internal standard in a complex matrix is a multi-step process that requires careful execution to ensure accurate and reproducible results.

References

• 1. Study on Ionization and Fragmentation Law of 4 Sudan Red Dyes by Quadrupole/Electrostatic Field Orbitrap High Resolution Mass Spectrometry(Q-Orbitrap-HRMS) [fxcsxb.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Contemporary hydrogen deuterium exchange mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Infrared spectroscopy of Sudan Red 7B-d5

An In-Depth Technical Guide to the Infrared Spectroscopy of Sudan Red 7B-d5

Introduction

Sudan Red 7B (Solvent Red 19) is a synthetic diazo dye known for its use in various industrial applications, including the coloring of plastics, oils, and waxes.[1][2][3] Its chemical structure, N-ethyl-1-[[p-(phenylazo)phenyl]azo]-2-naphthalenamine, contains multiple functional groups that give rise to a characteristic infrared (IR) spectrum.[1] Infrared spectroscopy is a powerful analytical technique used to identify functional groups and elucidate molecular structures by measuring the absorption of infrared radiation by a molecule's vibrational modes.

Isotopic labeling, particularly deuteration (the substitution of hydrogen-1 with deuterium), is a valuable tool in vibrational spectroscopy. The increased mass of deuterium (B1214612) causes a predictable shift in the vibrational frequencies of bonds involving hydrogen, such as C-H and N-H bonds. This isotopic shift can help in assigning specific absorption bands and understanding complex spectra. This guide provides a detailed technical overview of the theoretical infrared spectroscopy of Sudan Red 7B and its deuterated analog, Sudan Red 7B-d5, aimed at researchers and professionals in drug development and analytical sciences.

Molecular Structure: Sudan Red 7B and Sudan Red 7B-d5

The structure of Sudan Red 7B is characterized by two azo (-N=N-) linkages connecting three aromatic rings, with an N-ethylamino group attached to the naphthalene (B1677914) ring system. For the purpose of this guide, Sudan Red 7B-d5 is presumed to have five deuterium atoms substituted on the terminal phenyl ring, a common labeling pattern in synthetic chemistry.

Caption: Molecular structures of Sudan Red 7B and its deuterated analog, Sudan Red 7B-d5.

Predicted Infrared Spectral Data

The infrared spectrum of Sudan Red 7B is expected to show characteristic absorption bands corresponding to its various functional groups. The substitution of hydrogen with deuterium in Sudan Red 7B-d5 will cause a noticeable shift in the vibrational frequencies of the aromatic C-H bonds to lower wavenumbers. The theoretical basis for this shift is the increased reduced mass of the C-D bond compared to the C-H bond. The ratio of the C-D to C-H stretching frequencies is approximately 1/√2, or about 0.707.[4]

The following tables summarize the predicted IR absorption bands for both Sudan Red 7B and Sudan Red 7B-d5.

Table 1: Predicted Infrared Absorption Bands for Sudan Red 7B

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Aromatic C-H	Stretch	3100 - 3000	Medium-Weak
Aliphatic C-H (ethyl)	Stretch	2980 - 2850	Medium
Secondary Amine N-H	Stretch	3350 - 3310	Medium
Azo N=N	Stretch	1600 - 1450	Medium-Weak
Aromatic C=C	Ring Stretch	1620 - 1580, 1510 - 1450	Medium-Strong
Aromatic C-N	Stretch	1335 - 1250	Strong
Aromatic C-H	Out-of-plane Bend	900 - 675	Strong

Table 2: Comparative Predicted Wavenumbers for Sudan Red 7B vs. Sudan Red 7B-d5

Functional Group & Mode	Sudan Red 7B Wavenumber (cm⁻¹)	Sudan Red 7B-d5 Wavenumber (cm⁻¹)	Expected Shift
Aromatic C-H Stretch	3100 - 3000	Unchanged (for non-deuterated rings)	N/A
Aromatic C-D Stretch	N/A	~2300 - 2200	New Band
Aliphatic C-H Stretch	2980 - 2850	2980 - 2850	Unchanged
Secondary Amine N-H Stretch	3350 - 3310	3350 - 3310	Unchanged
Azo N=N Stretch	1600 - 1450	1600 - 1450	Minimal
Aromatic C=C Ring Stretch	1620 - 1450	1620 - 1450	Minimal
Aromatic C-H Out-of-plane Bend	900 - 675	Unchanged (for non-deuterated rings)	N/A
Aromatic C-D Out-of-plane Bend	N/A	~850 - 750	New/Shifted Band

Experimental Protocol: FTIR Spectroscopy via KBr Pellet Method

This section details a standard operating procedure for obtaining a high-quality infrared spectrum of a solid dye sample like Sudan Red 7B-d5 using the potassium bromide (KBr) pellet technique.

1. Materials and Equipment

• Sudan Red 7B-d5 sample

• FTIR-grade Potassium Bromide (KBr), dried in an oven at 110°C for at least 4 hours to remove moisture.

• Agate mortar and pestle

• Pellet press die set (e.g., 13 mm diameter)

• Hydraulic press

• FTIR Spectrometer with a DTGS or MCT detector

• Spatula and weighing paper

2. Sample Preparation (KBr Pellet)

• Weighing: Weigh approximately 1-2 mg of the Sudan Red 7B-d5 sample and 150-200 mg of dry FTIR-grade KBr. A sample-to-KBr ratio of about 1:100 is ideal.

• Grinding: Add the KBr to the agate mortar and grind it to a very fine powder. Add the Sudan Red 7B-d5 sample to the mortar.

• Mixing: Gently but thoroughly grind the sample and KBr together for 1-2 minutes until a homogenous, fine powder is obtained.[5] Excessive grinding should be avoided as it can sometimes induce polymorphic changes.

• Loading the Die: Transfer a portion of the mixture into the pellet die sleeve. Distribute the powder evenly across the bottom surface of the die.

• Pressing: Place the die into the hydraulic press. Apply a pressure of 8-10 metric tons for 1-2 minutes.[5][6] This should result in a transparent or semi-transparent pellet. An opaque or cloudy pellet may indicate insufficient pressure, excess sample, or moisture in the KBr.

• Pellet Removal: Carefully release the pressure and extract the KBr pellet from the die. Mount the pellet in the spectrometer's sample holder.

3. Data Acquisition

• Background Spectrum: Place the empty sample holder (or a pure KBr pellet) in the spectrometer's sample compartment. Collect a background spectrum. This is crucial to subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Spectrum: Place the sample pellet in the sample holder and acquire the sample spectrum.

• Instrument Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32-64 scans are typically sufficient to achieve a good signal-to-noise ratio.

  • Apodization: Happ-Genzel is a commonly used function.

4. Data Processing

• The acquired sample spectrum will be automatically ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

• Perform baseline correction and peak picking to identify the precise wavenumbers of the absorption maxima.

Caption: Experimental workflow for FTIR analysis using the KBr pellet method.

Analysis of Vibrational Modes

The key to interpreting the IR spectrum of Sudan Red 7B-d5 lies in understanding how the increased mass of deuterium affects bond vibrations.

Caption: Logical relationship of mass and vibrational frequency in IR spectroscopy.

This diagram illustrates that the vibrational frequency is inversely proportional to the square root of the reduced mass. Since deuterium is heavier than hydrogen, the reduced mass of a C-D bond is greater than that of a C-H bond, resulting in a lower vibrational frequency for the C-D stretching and bending modes. This effect is highly localized and does not significantly perturb the frequencies of other functional groups in the molecule, such as the N=N or C=C bonds. The appearance of strong bands in the 2300-2200 cm⁻¹ region would be the most definitive evidence of successful deuteration on the aromatic ring.

References

• 1. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. スダンレッド7B | Sigma-Aldrich [sigmaaldrich.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]

A Comprehensive Technical Guide to the Synthesis and Purification of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a plausible synthetic route and purification strategy for the deuterated azo dye, Sudan Red 7B-d5. This isotopically labeled compound is a valuable tool for a range of research applications, including its use as an internal standard in quantitative mass spectrometry-based studies. This document outlines a detailed, two-stage synthetic pathway, beginning with the preparation of a key intermediate, p-aminoazobenzene-d5, followed by its conversion to the final product. Comprehensive experimental protocols, data presentation in tabular format, and workflow visualizations are provided to facilitate understanding and practical implementation in a laboratory setting.

Introduction

Sudan Red 7B, chemically known as N-ethyl-1-[[p-(phenylazo)phenyl]azo]-2-naphthalenamine, is a lipophilic diazo dye.[1][2] Its deuterated analog, Sudan Red 7B-d5, in which five hydrogen atoms on the terminal phenyl ring are replaced with deuterium (B1214612), serves as an ideal internal standard for analytical applications. The increased mass of the deuterated molecule allows for its clear differentiation from the non-labeled analyte in mass spectrometry, while its chemical properties remain nearly identical, ensuring similar behavior during sample preparation, chromatography, and ionization.

This guide details a robust synthetic approach to Sudan Red 7B-d5, leveraging fundamental principles of azo dye chemistry, specifically diazotization and azo coupling reactions.[3]

Synthetic Pathway Overview

The synthesis of Sudan Red 7B-d5 is proposed to proceed via a two-stage process. The initial stage involves the synthesis of the key intermediate, p-aminoazobenzene-d5, from aniline-d5 (B30001). The second stage involves the diazotization of this deuterated intermediate and its subsequent coupling with N-ethyl-2-naphthylamine to yield the final product.

Caption: Proposed synthetic pathway for Sudan Red 7B-d5.

Experimental Protocols

The following protocols are based on established methods for the synthesis of azo dyes and have been adapted for the preparation of Sudan Red 7B-d5.

Stage 1: Synthesis of p-Aminoazobenzene-d5

This stage involves the diazotization of aniline-d5 and its subsequent coupling with a second equivalent of aniline to form p-aminoazobenzene-d5.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Aniline-d5	98.16	4.7 g (4.6 mL)	0.048
Concentrated HCl	36.46	10 mL	-
Sodium Nitrite (B80452) (NaNO₂)	69.00	2.0 g	0.029
Aniline	93.13	4.0 mL	0.044

Procedure:

• In a 250 mL beaker, dissolve 4.6 mL of aniline-d5 in 10 mL of concentrated hydrochloric acid and 20 mL of water. Stir until a clear solution is obtained.

• Cool the solution to 0-5 °C in an ice bath.

• In a separate beaker, dissolve 2.0 g of sodium nitrite in 15 mL of water and cool the solution.

• Slowly add the cold sodium nitrite solution to the aniline-d5 hydrochloride solution with constant stirring, maintaining the temperature below 5 °C. This results in the formation of the benzenediazonium-d5 chloride salt.

• In a separate flask, prepare a solution of 4.0 mL of aniline in 4 mL of hydrochloric acid.

• Slowly add the aniline hydrochloride solution to the cold diazonium salt solution with continuous stirring.

• A yellow precipitate of p-aminoazobenzene-d5 will form.[4]

• Allow the reaction mixture to stand in the ice bath for 30 minutes to ensure complete precipitation.

• Isolate the crude product by vacuum filtration, wash with cold water, and air dry.

Stage 2: Synthesis of Sudan Red 7B-d5

This stage involves the diazotization of the p-aminoazobenzene-d5 intermediate and its subsequent coupling with N-ethyl-2-naphthylamine.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
p-Aminoazobenzene-d5	202.28	5.0 g	0.025
Concentrated HCl	36.46	8 mL	-
Sodium Nitrite (NaNO₂)	69.00	1.8 g	0.026
N-ethyl-2-naphthylamine	171.23	4.3 g	0.025
Sodium Hydroxide (B78521) (NaOH)	40.00	2.0 g	0.050
Ethanol (B145695)	46.07	As needed	-

Procedure:

• Suspend 5.0 g of p-aminoazobenzene-d5 in a mixture of 8 mL of concentrated hydrochloric acid and 15 mL of water in a 250 mL beaker.

• Cool the suspension to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add a cold solution of 1.8 g of sodium nitrite in 10 mL of water, keeping the temperature below 5 °C.

• Stir the mixture for 30 minutes at 0-5 °C to ensure complete diazotization.

• In a separate 500 mL beaker, dissolve 4.3 g of N-ethyl-2-naphthylamine in a solution of 2.0 g of sodium hydroxide in 50 mL of water.

• Cool the N-ethyl-2-naphthylamine solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the N-ethyl-2-naphthylamine solution with constant, vigorous stirring.

• A deep red precipitate of Sudan Red 7B-d5 will form immediately.[5]

• Continue stirring the reaction mixture in the ice bath for 1 hour.

• Isolate the crude Sudan Red 7B-d5 by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Air dry the crude product.

Purification

Purification of the crude Sudan Red 7B-d5 is essential to remove unreacted starting materials and by-products. A two-step purification process involving column chromatography followed by recrystallization is recommended.

Caption: Purification workflow for Sudan Red 7B-d5.

Column Chromatography

Materials and Equipment:

• Silica gel (60-120 mesh)

• Glass chromatography column

• Toluene

• Hexane

• Rotary evaporator

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into a glass chromatography column.

• Dissolve the crude Sudan Red 7B-d5 in a minimal amount of toluene.

• Load the dissolved sample onto the top of the silica gel column.

• Elute the column with a gradient of toluene in hexane, starting with a low concentration of toluene and gradually increasing the polarity.

• Collect the main red-colored band as it elutes from the column.

• Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Recrystallization

Materials and Equipment:

• Ethanol

• Erlenmeyer flask

• Hot plate

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Dissolve the solid obtained from column chromatography in a minimum amount of hot ethanol in an Erlenmeyer flask.

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals of Sudan Red 7B-d5 by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified product in a vacuum oven at a temperature below its melting point (the melting point of non-deuterated Sudan Red 7B is approximately 130 °C).[3]

Characterization and Data

The identity and purity of the synthesized Sudan Red 7B-d5 should be confirmed using various analytical techniques.

Table 1: Analytical Characterization of Sudan Red 7B-d5

Analytical Technique	Expected Results
Mass Spectrometry (MS)	Molecular ion peak at m/z corresponding to C₂₄H₁₆D₅N₅ (approximately 384.21). The exact mass will confirm the incorporation of five deuterium atoms.
¹H NMR Spectroscopy	The spectrum should show the absence of signals corresponding to the protons on the terminal phenyl ring. The remaining aromatic and aliphatic protons should be observed at their expected chemical shifts.
¹³C NMR Spectroscopy	The spectrum should be consistent with the structure of Sudan Red 7B, showing the expected number of carbon signals.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating high purity (ideally >98%).
Melting Point	Expected to be similar to that of non-deuterated Sudan Red 7B (approx. 130 °C).

Safety Considerations

• Azo dyes, including Sudan Red 7B, should be handled with care as some are considered to be potential carcinogens.[6]

• Aniline and its derivatives are toxic and can be absorbed through the skin.

• All manipulations should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

This guide provides a comprehensive framework for the synthesis and purification of Sudan Red 7B-d5. The successful execution of these protocols will yield a high-purity, isotopically labeled standard essential for advanced analytical research.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Solvent Red 19 - Descrizione [tiiips.com]
• 4. byjus.com [byjus.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. ijpsjournal.com [ijpsjournal.com]

A Technical Guide to the Deuterium Labeling of Azo Dyes for Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes, characterized by the R−N=N−R′ functional group, represent a significant class of organic compounds with widespread applications in various industries, including textiles, food, and pharmaceuticals.[1] In the context of drug development and safety assessment, understanding the metabolic fate of azo compounds is of paramount importance. A primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond, often mediated by cytochrome P450 (CYP) enzymes and gut microflora, which can lead to the formation of potentially carcinogenic aromatic amines.[1][2]

Deuterium (B1214612) labeling, the strategic replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a powerful tool in pharmaceutical research. The increased mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference can lead to a kinetic isotope effect (KIE), where the rate of a chemical reaction, such as enzymatic metabolism, is slowed if the C-H bond cleavage is the rate-determining step.[2][3] This guide provides an in-depth overview of the deuterium labeling process for azo dyes, including synthesis protocols, metabolic considerations, and analytical techniques for characterization.

Synthesis of Deuterated Azo Dyes

The synthesis of deuterated azo dyes typically involves a two-step process: the deuteration of the precursor aromatic amines and/or coupling components (e.g., naphthols), followed by the classical diazotization and azo coupling reaction.

Deuteration of Precursors

Deuterated Anilines:

Aniline (B41778) and its derivatives are key starting materials for the diazo component. Several methods can be employed for their deuteration:

• Acid-Catalyzed H/D Exchange: Aromatic amines can undergo hydrogen-deuterium exchange in the presence of a strong deuterated acid, such as deuterated sulfuric acid (D₂SO₄) or deuterated trifluoroacetic acid (CF₃COOD).[4][5] The deuterium atoms are typically incorporated at the ortho and para positions relative to the amino group.[4]

• Deamination in Deuterated Solvents: The deamination of aromatic amines in deuterohypophosphorous acid can be used to introduce deuterium at specific positions.[4]

• Catalytic H/D Exchange: Transition metal catalysts, such as palladium on carbon (Pd/C) or iridium complexes, can facilitate the exchange of hydrogen for deuterium using D₂O or D₂ gas as the deuterium source.[6]

Deuterated Naphthols:

2-Naphthol (B1666908) is a common coupling component in the synthesis of many azo dyes, including the Sudan family. Its deuteration can be achieved through:

• Synthesis from Deuterated Precursors: A multi-step synthesis starting from deuterated naphthalene (B1677914) (naphthalene-d8) can be employed.[7][8]

• High-Temperature Deuteration: Heating 2-naphthol in supercritical deuterium oxide can lead to high levels of deuterium incorporation.[9]

Diazotization and Azo Coupling

Once the deuterated precursors are obtained, the synthesis of the azo dye proceeds via a standard two-step reaction:

• Diazotization: The deuterated aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite (B80452) in an acidic medium) at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt is then reacted with a deuterated or non-deuterated coupling component, such as 2-naphthol, to form the final deuterated azo dye.

Experimental Protocols

Protocol 1: Synthesis of Deuterated Aniline (Aniline-d5)

This protocol describes a general method for the deuteration of aniline using an acid-catalyzed exchange.

Materials:

• Aniline

• Deuterium oxide (D₂O)

• Sulfuric acid-d2 (D₂SO₄)

• Sodium carbonate

• Diethyl ether

• Magnesium sulfate

Procedure:

• To a sealed reaction vessel, add aniline and a 10-fold molar excess of D₂SO₄ in D₂O.

• Heat the mixture at a specified temperature (e.g., 100-150 °C) for a designated period (e.g., 24-48 hours), with stirring.

• Monitor the reaction progress and deuterium incorporation by taking small aliquots and analyzing by ¹H NMR.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acid with a saturated solution of sodium carbonate until the pH is basic.

• Extract the deuterated aniline with diethyl ether.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield aniline-d5 (B30001).

Protocol 2: Synthesis of Deuterated Sudan I (1-(phenylazo-d5)-2-naphthol)

This protocol outlines the synthesis of a deuterated azo dye using a deuterated aniline precursor.

Materials:

• Aniline-d5

• Sodium nitrite

• Hydrochloric acid

• 2-Naphthol

• Sodium hydroxide (B78521)

• Ethanol

Procedure:

• Diazotization: Dissolve aniline-d5 in a solution of hydrochloric acid and water, and cool to 0-5 °C in an ice bath. While maintaining the temperature, slowly add a solution of sodium nitrite in water. Stir the mixture for 15-30 minutes to form the benzenediazonium-d5 chloride solution.

• Coupling: In a separate beaker, dissolve 2-naphthol in an aqueous solution of sodium hydroxide and cool to 0-5 °C.

• Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous stirring. A colored precipitate of deuterated Sudan I will form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash with cold water. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Data Presentation

Table 1: Deuterium Incorporation in Aromatic Precursors

Precursor	Labeling Method	Deuterium Source	Catalyst/Reagent	% Deuterium Incorporation	Reference
Aniline	H/D Exchange	D₂O	Iron-Cellulose	>95%	[6]
Aniline	H/D Exchange	CF₃COOD	CF₃COOD	High	[5]
N-acylated anilines	H/D Exchange	D₂O	Iron catalyst	>95%	[6]
2-Methylnaphthalene	Hydrothermal	D₂O	None	Up to 100%	[9]

Table 2: Impact of Deuteration on Pharmacokinetic Parameters of Selected Drugs

Drug	Deuterated Analog	Key Parameter	Change	Species/System	Reference
Methadone	d9-Methadone	AUC	5.7-fold increase	Mice	[10]
Methadone	d9-Methadone	Clearance	5.2-fold decrease	Mice	[10]
Enzalutamide (B1683756)	d3-Enzalutamide	AUC₀₋t	~102% increase	Rats	[11]
Enzalutamide	d3-Enzalutamide	In vitro CLint	72.9% lower	Human Liver Microsomes	[11]
Indiplon	d3-Indiplon	Half-life	20% increase	Human Liver Microsomes	[12][13]
Indiplon	d3-Indiplon	Half-life	2-fold increase	Rats	[12][13]

Mandatory Visualization

Caption: Experimental workflow for the synthesis and characterization of deuterated azo dyes.

Caption: Simplified metabolic pathway of Sudan I azo dye.

Metabolic Stability Assessment

The primary application of deuterating azo dyes in a pharmaceutical context is to investigate and potentially improve their metabolic stability. This is typically assessed using in vitro models, such as human liver microsomes (HLM).

Protocol 3: In Vitro Metabolic Stability Assay in Human Liver Microsomes

Objective: To compare the metabolic stability of a deuterated azo dye with its non-deuterated counterpart.

Materials:

• Deuterated and non-deuterated azo dye test compounds

• Pooled human liver microsomes (HLM)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching)

• Internal standard for LC-MS/MS analysis

• Incubator (37 °C)

• LC-MS/MS system

Procedure:

• Preparation: Prepare stock solutions of the test compounds and internal standard. Thaw HLM on ice.

• Incubation Setup: In microcentrifuge tubes, combine phosphate buffer, HLM, and the test compound (deuterated or non-deuterated).

• Pre-incubation: Pre-incubate the mixture at 37 °C for 5-10 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a tube containing cold acetonitrile and the internal standard.

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k). Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k. Calculate the intrinsic clearance (CLint).

Characterization of Deuterated Azo Dyes

The successful incorporation of deuterium and the structural integrity of the synthesized azo dyes must be confirmed using appropriate analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to determine the degree of deuteration by observing the disappearance or reduction in the intensity of proton signals at specific positions.[14] ²H NMR can be used to directly observe the deuterium signals.[14] Quantitative NMR techniques can provide precise measurements of isotopic enrichment.[15]

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the molecular weight of the deuterated compound, which will be higher than its non-deuterated analog corresponding to the number of incorporated deuterium atoms. LC-MS/MS is a powerful tool for identifying and quantifying the parent dye and its metabolites in biological matrices.[16]

Conclusion

Deuterium labeling is a valuable strategy for researchers and drug development professionals studying the metabolism and potential toxicity of azo dyes. By leveraging the kinetic isotope effect, deuteration can slow down metabolic processes, which is particularly relevant for azo dyes that can be metabolized to harmful aromatic amines. This technical guide provides a framework for the synthesis, metabolic evaluation, and characterization of deuterated azo dyes, enabling a more thorough investigation of their pharmacokinetic and safety profiles. The provided protocols and data serve as a starting point for designing and conducting experiments aimed at developing safer chemical entities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. researchgate.net [researchgate.net]
• 10. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. juniperpublishers.com [juniperpublishers.com]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Deuterium incorporation in biomass cell wall components by NMR analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evaluation of metabolism of azo dyes and their effects on Staphylococcus aureus metabolome - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isotopic Purity of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methods and data associated with determining the isotopic purity of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye, Sudan Red 7B. The incorporation of deuterium (B1214612) in place of hydrogen atoms is a critical technique in various scientific disciplines, including drug metabolism studies, pharmacokinetic analysis, and as internal standards in quantitative mass spectrometry. Ensuring the isotopic purity of such labeled compounds is paramount for the accuracy and reliability of experimental results.

Introduction to Isotopic Purity

Isotopic purity, or isotopic enrichment, refers to the percentage of a compound that has been successfully labeled with a specific isotope, in this case, deuterium. It is a crucial quality attribute of isotopically labeled compounds. In the synthesis of Sudan Red 7B-d5, the goal is to replace five specific protium (B1232500) (¹H) atoms with deuterium (²H or D) atoms. However, the synthesis process is often not 100% efficient, leading to a distribution of isotopologues—molecules that differ only in their isotopic composition. For instance, a sample of Sudan Red 7B-d5 may contain molecules with four, three, or fewer deuterium atoms (d4, d3, etc.), as well as the unlabeled compound (d0).

The accurate determination of this isotopic distribution is essential as the presence of unlabeled or partially labeled species can interfere with analytical measurements, leading to an overestimation of the analyte's concentration, particularly at the lower limit of quantification. For most quantitative mass spectrometry applications, an isotopic enrichment of >98% is generally recommended.

Analytical Methodologies for Isotopic Purity Determination

The two primary analytical techniques for the robust determination of the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Often, a combination of both is employed for a comprehensive analysis.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for quantifying the relative abundance of each isotopologue based on their mass-to-charge ratio (m/z). The high resolving power of instruments like Time-of-Flight (TOF) or Orbitrap mass spectrometers allows for the separation of ions with very small mass differences, enabling the accurate determination of the isotopic distribution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the location of deuterium labeling. While ¹H NMR can be used to quantify the remaining protons and thus infer the degree of deuteration, ²H (Deuterium) NMR directly observes the deuterium nuclei, offering a more direct assessment of the sites and extent of deuteration, especially in highly deuterated compounds.

Quantitative Data Summary

While a specific Certificate of Analysis for Sudan Red 7B-d5 is not publicly available, the following table represents typical isotopic purity data for a commercially available deuterated compound with five deuterium labels, as determined by High-Resolution Mass Spectrometry. This data is presented for illustrative purposes to demonstrate how the isotopic distribution is typically reported.

Isotopologue	Description	Representative Abundance (%)
d0	Unlabeled Sudan Red 7B	< 0.1
d1	Sudan Red 7B with one deuterium atom	< 0.5
d2	Sudan Red 7B with two deuterium atoms	< 1.0
d3	Sudan Red 7B with three deuterium atoms	~ 1.5
d4	Sudan Red 7B with four deuterium atoms	~ 2.0
d5	Fully labeled Sudan Red 7B-d5	> 98.0

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the isotopic purity of a deuterated compound like Sudan Red 7B-d5.

Protocol 1: Isotopic Purity Assessment by Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

Objective: To determine the isotopic distribution and calculate the isotopic purity of Sudan Red 7B-d5.

1. Sample Preparation:

• Prepare a stock solution of Sudan Red 7B-d5 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
• Dilute the stock solution to a working concentration of 1 µg/mL in the initial mobile phase.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating the analyte from potential impurities.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. High-Resolution Mass Spectrometry (HRMS) Conditions:

• Instrument: A high-resolution mass spectrometer such as an Orbitrap or TOF instrument.
• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
• Scan Mode: Full scan from m/z 300-450.
• Resolution: Set to a high resolution (e.g., > 60,000) to resolve the isotopic peaks.
• Data Acquisition: Acquire data across the chromatographic peak corresponding to Sudan Red 7B-d5.

4. Data Analysis:

• Extract the ion chromatograms for the expected m/z of the protonated unlabeled Sudan Red 7B ([M+H]⁺) and the d5-labeled compound ([M+5D+H]⁺).
• From the mass spectrum corresponding to the chromatographic peak, identify and integrate the peak areas of all observed isotopologues (d0 to d5).
• The isotopic purity is calculated as the percentage of the fully deuterated (d5) isotopologue relative to the sum of all observed isotopologues.

Protocol 2: Structural Confirmation and Deuteration Site Analysis by NMR Spectroscopy

Objective: To confirm the positions of deuterium labeling and assess the overall degree of deuteration.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of Sudan Red 7B-d5 in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals overlapping with the analyte.
• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).
• Experiment: A standard ¹H NMR experiment.
• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.
• Data Analysis: Integrate the signals of the remaining protons. The reduction in the integral values at specific positions compared to the unlabeled standard confirms the sites of deuteration. The overall reduction in proton signal intensity can be used to estimate the extent of deuteration.

3. ²H NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer equipped for deuterium detection.
• Experiment: A standard ²H NMR experiment.
• Data Acquisition: Acquire the spectrum, which will directly show signals from the deuterium nuclei.
• Data Analysis: The chemical shifts of the deuterium signals will correspond to the positions of deuteration. The relative integrals of the deuterium signals can provide information on the distribution of deuterium at different sites.

Visualizations

The following diagrams illustrate the workflow for assessing the isotopic purity of Sudan Red 7B-d5 and a conceptual signaling pathway that could be investigated using this labeled compound.

Caption: A flowchart illustrating the key stages in the assessment of the isotopic purity of Sudan Red 7B-d5.

Caption: A conceptual diagram showing how Sudan Red 7B-d5 could be used to trace metabolic pathways.

Solubility of Sudan Red 7B-d5 in different media

An In-depth Technical Guide on the Solubility of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Sudan Red 7B-d5, a deuterated analogue of the lipophilic azo dye Sudan Red 7B. Due to the limited availability of direct solubility data for the deuterated form, this guide utilizes data for the non-deuterated Sudan Red 7B as a close surrogate, a common practice in early-stage research given that isotopic labeling is not expected to significantly alter solubility properties.

Core Tenets of Solubility for Drug Development

Solubility is a critical physicochemical parameter in drug development, influencing a compound's absorption, distribution, metabolism, and excretion (ADME) profile. For a compound to be pharmacologically active, it must typically be in a dissolved state at the site of action. Poor aqueous solubility can be a major hurdle in formulation development, leading to low bioavailability and therapeutic efficacy. Understanding the solubility of a compound like Sudan Red 7B-d5 in various media is essential for its application in preclinical studies, particularly in formulation and as a tracer in analytical methods.

Data Presentation: Solubility of Sudan Red 7B

The following table summarizes the available quantitative solubility data for Sudan Red 7B in various common laboratory solvents. These values provide a strong indication of the expected solubility for Sudan Red 7B-d5.

Solvent/Medium	Concentration (mg/mL)	Reference
Dimethylformamide (DMF)	30	[1]
Dimethyl sulfoxide (B87167) (DMSO)	30	[1]
DMSO	5.83 (requires ultrasonic and warming to 60°C)	[2]
DMSO:PBS (pH 7.2) (1:1)	0.5	[1]
Acetone	10	[3][4]
Ethanol	1	[1]
Water	Insoluble	[5]
Chloroform	Soluble (quantitative data not specified)	[6]
Methanol	Soluble (quantitative data not specified)	[6]
Oils	Soluble (quantitative data not specified)	[5]

Note: The solubility of azo dyes can be influenced by factors such as temperature, pH, and the presence of other solutes.[7]

Experimental Protocols: Determining Solubility

For researchers requiring precise solubility measurements of Sudan Red 7B-d5 in their specific experimental systems, the following is a generalized protocol based on the flask method, a standard approach for determining the solubility of chemical compounds.[7]

Objective: To determine the saturation solubility of Sudan Red 7B-d5 in a given solvent system at a specified temperature.

Materials:

• Sudan Red 7B-d5 (solid)

• Solvent of interest (e.g., phosphate-buffered saline, cell culture medium, organic solvent)

• Thermostatically controlled shaker or incubator

• Microcentrifuge tubes or glass vials

• Analytical balance

• Vortex mixer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Sudan Red 7B-d5 to a known volume of the solvent in a microcentrifuge tube or glass vial. The excess solid should be visually apparent.

  • Seal the container to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature for a sufficient period to allow for equilibration (typically 24-48 hours).[7]

• Separation of Undissolved Solid:

  • After the equilibration period, centrifuge the suspension at a high speed to pellet the undissolved solid.[7]

• Sample Analysis:

  • Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Determine the concentration of Sudan Red 7B-d5 in the diluted sample using a validated HPLC or UV-Vis spectrophotometry method. A calibration curve should be prepared using standards of known concentrations.

• Calculation:

  • Calculate the solubility of Sudan Red 7B-d5 in the original solvent by taking into account the dilution factor. The result is typically expressed in mg/mL or µg/mL.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the solubility of Sudan Red 7B-d5.

Caption: Workflow for determining the solubility of Sudan Red 7B-d5.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. スダンレッド7B | Sigma-Aldrich [sigmaaldrich.com]
• 4. Enhanced Tour Demo | Virtual tour generated by Panotour [s3.amazonaws.com]
• 5. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 6. Cas 6368-72-5,SUDAN RED 7B | lookchem [lookchem.com]
• 7. benchchem.com [benchchem.com]

Technical Guide: Certificate of Analysis for Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies associated with a Certificate of Analysis (CoA) for the isotopically labeled compound, Sudan Red 7B-d5. This document is intended to serve as a detailed reference for researchers utilizing this compound in analytical and developmental studies.

Core Data Summary

The following table summarizes the key quantitative and qualitative data typically presented in a Certificate of Analysis for Sudan Red 7B-d5.

Parameter	Specification	Method Reference
Identity
IUPAC Name	N-(ethyl-d5)-1-((4-(phenyldiazenyl)phenyl)diazenyl)naphthalen-2-amine	Nomenclature Standard
CAS Number	Not available for deuterated form	-
Molecular Formula	C₂₄H₁₆D₅N₅	Mass Spectrometry
Molecular Weight	384.49 g/mol	Mass Spectrometry
Purity
Purity by HPLC	≥96.0%	HPLC-UV
Physical Properties
Appearance	Dark red powder	Visual Inspection
Melting Point	130 °C (decomposes)	USP <741>
Solubility	Soluble in acetone, DMF, and DMSO	Internal Method
Spectroscopic Data
UV/Vis λmax	525 nm	UV/Vis Spectroscopy
Mass Spectrum	Conforms to structure	Mass Spectrometry
¹H-NMR Spectrum	Conforms to structure	NMR Spectroscopy

Experimental Protocols

Detailed methodologies for the key analytical tests performed are outlined below. These protocols are representative of standard procedures for the quality control of chemical reference standards.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To determine the purity of Sudan Red 7B-d5 by separating it from any potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 520 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 35 °C.

• Sample Preparation: A stock solution of the sample is prepared in acetonitrile at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration suitable for HPLC analysis.

• Data Analysis: The peak area of Sudan Red 7B-d5 is compared to the total area of all peaks in the chromatogram to calculate the percentage purity.

Mass Spectrometry (MS) for Identity Confirmation

• Objective: To confirm the molecular weight and structure of Sudan Red 7B-d5.

• Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Ionization Technique: Electrospray Ionization (ESI) in positive mode is typically used.

• Data Acquisition: The instrument is set to scan for the expected mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺.

• Sample Preparation: The sample is prepared as a dilute solution in a suitable solvent like acetonitrile or methanol.

• Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the parent ion corresponding to the molecular weight of Sudan Red 7B-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To confirm the chemical structure and isotopic labeling of Sudan Red 7B-d5.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Experiment: A standard proton (¹H) NMR experiment is performed.

• Data Analysis: The ¹H-NMR spectrum is analyzed for the characteristic chemical shifts and coupling patterns of the protons in the Sudan Red 7B molecule. The absence of signals corresponding to the ethyl group protons confirms the deuteration at this position.

Visualizations

The following diagrams illustrate a typical workflow for the certification of a chemical reference standard and a simplified representation of a potential analytical pathway.

Caption: A flowchart illustrating the key stages in the quality control and certification process for a chemical reference standard.

Caption: A diagram showing the logical flow from sample preparation to data analysis for the characterization of Sudan Red 7B-d5.

An In-depth Technical Guide on the Health and Safety Data for Sudan Red 7B and Related Azo Dyes

Disclaimer: Specific health and safety data for Sudan Red 7B-d5, a deuterated analytical standard, is not extensively available in public literature. This guide provides a comprehensive overview based on data for the parent compound, Sudan Red 7B, and the broader class of Sudan azo dyes to which it belongs. This information is intended for researchers, scientists, and drug development professionals.

Physicochemical and Toxicological Data

Sudan Red 7B (also known as Solvent Red 19) is a synthetic diazo dye soluble in oils and insoluble in water[1]. Due to their potential health risks, Sudan dyes are not permitted for use as food additives in many regions, including the European Union[2][3][4].

Table 1: Physicochemical Properties of Sudan Red 7B

Property	Value
Chemical Formula	C₂₄H₂₁N₅
Molecular Weight	379.45 g/mol [5]
CAS Number	6368-72-5[6]
Appearance	Dark red powder solid[5]
Melting Point	130 °C / 266 °F[5]

| Synonyms | C.I. Solvent Red 19, Ceres Red 7B, Fat Red 7B[1][6] |

Table 2: Summary of Toxicological Data for Sudan Dyes

Endpoint	Classification/Finding
Carcinogenicity (IARC)	Sudan Red 7B: Group 3 - Not classifiable as to its carcinogenicity to humans[6][7][8]. General Sudan Dyes: Considered genotoxic carcinogens by several national bodies[2]. Degradation products are considered carcinogenic and teratogenic[4].
Acute Oral Toxicity (GHS)	Sudan Red 7B: Acute Tox. 4 - H302: Harmful if swallowed[8][9].
Genotoxicity	Sudan dyes are considered pro-mutagens, requiring metabolic activation to exert genotoxic effects[10]. Reductive cleavage of the azo bond produces aromatic amines, which are thought to be the ultimate carcinogens[11]. Some metabolites, like 1-amino-2-naphthol, have shown toxicity to human intestinal bacteria[12].

| Metabolism | Azo dyes are primarily metabolized by azoreductases in the liver and by intestinal microorganisms[13][14][15]. This process, known as azoreduction, cleaves the azo bond to form aromatic amines[13][16]. These amines can be further activated by cytochrome P450 enzymes into reactive DNA-binding metabolites[10][11]. |

Experimental Protocols

Detailed methodologies are crucial for the assessment of the safety and presence of Sudan dyes. The following protocols are representative of those used in toxicological evaluation and analytical detection.

The Ames test, or Salmonella typhimurium reverse mutation assay, is a standard method to assess the mutagenic potential of chemical compounds. Sudan dyes are often tested with metabolic activation, as their metabolites are of primary concern[12].

Objective: To determine the mutagenic potential of a Sudan dye by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Methodology:

• Strain Preparation: Histidine-requiring auxotrophic strains of S. typhimurium (e.g., TA98, TA100) are cultured overnight in nutrient broth.

• Metabolic Activation (S9 Fraction): A post-mitochondrial fraction (S9) is prepared from the livers of rats induced with a P450-inducing agent (e.g., Aroclor 1254). This fraction contains the necessary enzymes for metabolizing pro-mutagens into their active forms[12].

• Test Compound Preparation: The Sudan dye is dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to prepare a series of test concentrations.

• Exposure: In separate test tubes, the bacterial culture (approx. 10⁸ cells), the test compound solution, and either the S9 mix (for metabolic activation) or a buffer (for no activation) are combined. Positive and negative controls are run in parallel.

• Plating: Molten top agar (B569324) supplemented with a trace amount of histidine is added to each tube, and the contents are poured onto minimal glucose agar plates. The limited histidine allows for a few cell divisions, which is necessary for mutagenesis to occur.

• Incubation: The plates are incubated inverted at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have mutated back to a histidine-independent state) is counted for each plate. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

High-Performance Liquid Chromatography with a Photodiode Array (PDA) detector is a common and reliable method for the determination of Sudan dyes in foodstuffs[17].

Objective: To extract, separate, and quantify Sudan dyes (I, II, III, IV, and 7B) in a food matrix (e.g., chili powder, sauces).

Methodology:

• Sample Preparation and Extraction:

  • A homogenized sample (e.g., 5 grams of sauce) is weighed into a centrifuge tube[17].

  • For fortified samples, a known amount of a Sudan dye standard solution is added[17].

  • Acetonitrile (B52724) is added as the extraction solvent, and the mixture is vigorously homogenized or vortexed[17].

  • The sample is centrifuged to separate the solid matrix from the solvent extract.

• Cleanup (if necessary): For complex matrices, the extract may be passed through a solid-phase extraction (SPE) cartridge to remove interfering substances[18][19].

• Chromatographic Separation:

  • HPLC System: A standard HPLC system equipped with a pump, autosampler, and PDA detector.

  • Column: A reverse-phase C18 column is typically used[17][19].

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly employed[17].

  • Injection: An aliquot of the final extract is injected into the HPLC system.

• Detection and Quantification:

  • The PDA detector monitors the absorbance across a range of wavelengths, allowing for the identification of each dye by its characteristic retention time and UV-Vis spectrum[17].

  • Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve constructed from standards of known concentrations.

  • Limits of detection (LOD) for this method are typically in the range of 0.2 to 2 mg/kg, depending on the dye and the matrix[17].

Mandatory Visualization

The following diagrams illustrate the key metabolic pathway for azo dyes and a standard workflow for assessing their potential genotoxicity.

Caption: Metabolic activation pathway of azo dyes leading to genotoxicity.

Caption: A tiered workflow for the assessment of chemical genotoxicity.

References

• 1. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 2. Sudan Dyes in Food [cfs.gov.hk]
• 3. Press corner | European Commission [ec.europa.eu]
• 4. Sudan Dyes - Eurofins Scientific [eurofins.cn]
• 5. fishersci.com [fishersci.com]
• 6. Sudan Red 7B (IARC Summary & Evaluation, Volume 8, 1975) [inchem.org]
• 7. tntindustry.com [tntindustry.com]
• 8. Sudan Red 7B | C24H21N5 | CID 61396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. benchchem.com [benchchem.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Evaluation of impact of exposure of Sudan azo dyes and their metabolites on human intestinal bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sudan dyes: are they dangerous for human health? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chimia.ch [chimia.ch]
• 16. Azo Dye Metabolism → Area → Sustainability [pollution.sustainability-directory.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. A review of analytical techniques for determination of Sudan I-IV dyes in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Review of Determination Methods of Sudan Dyes in Food – Excellence in Analytical Chemistry [each.ut.ee]

Technical Guide: Chemical Structure and Application of Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan Red 7B. This document is intended to serve as a valuable resource for professionals in research and development who utilize isotopically labeled compounds in analytical studies.

Chemical Structure and Properties

Sudan Red 7B-d5 is a stable isotope-labeled version of Sudan Red 7B, where five hydrogen atoms on the terminal phenyl ring have been replaced with deuterium. This isotopic substitution makes it an ideal internal standard for mass spectrometry-based quantification of Sudan Red 7B and other related azo dyes.

The chemical structure of Sudan Red 7B-d5 is N-ethyl-1-((4-((phenyl-d5)azo)phenyl)azo)naphthalen-2-amine. The deuteration on the terminal phenyl ring provides a distinct mass shift without significantly altering the chemical and physical properties of the molecule.

Table 1: Quantitative Data for Sudan Red 7B and Sudan Red 7B-d5

Property	Sudan Red 7B	Sudan Red 7B-d5
IUPAC Name	N-ethyl-1-[[4-(phenylazo)phenyl]azo]-2-naphthalenamine[1]	N-ethyl-1-((4-((phenyl-d5)azo)phenyl)azo)naphthalen-2-amine
Synonyms	Solvent Red 19, Fat Red 7B[2][3]	---
CAS Number	6368-72-5[4]	Not available
Molecular Formula	C₂₄H₂₁N₅[4]	C₂₄H₁₆D₅N₅
Molecular Weight	379.46 g/mol	384.49 g/mol
Appearance	Red powder	---
Melting Point	130 °C (decomposes)	---
UV-Vis λmax	525 nm	~525 nm
Solubility	Soluble in acetone, oils; insoluble in water.[1]	Soluble in organic solvents like acetonitrile (B52724).

Experimental Protocols

Synthesis of Sudan Red 7B-d5 (Representative Protocol)

The synthesis of Sudan Red 7B-d5 can be achieved through a two-step diazotization and azo coupling reaction. This protocol is a representative method based on established procedures for azo dye synthesis.

Step 1: Diazotization of 4-(phenyl-d5-azo)aniline

• Preparation of diazonium salt: Dissolve a known molar equivalent of 4-(phenyl-d5-azo)aniline in a solution of hydrochloric acid and water, and cool the mixture to 0-5 °C in an ice bath.

• Addition of sodium nitrite (B80452): Slowly add a chilled aqueous solution of sodium nitrite dropwise to the aniline (B41778) solution while maintaining the temperature below 5 °C and stirring continuously. The reaction progress can be monitored by testing for the presence of nitrous acid using starch-iodide paper.

• Formation of the diazonium salt: The reaction mixture, containing the diazonium salt of 4-(phenyl-d5-azo)aniline, is kept cold for the subsequent coupling reaction.

Step 2: Azo Coupling with N-ethyl-1-naphthylamine

• Preparation of the coupling component: Dissolve N-ethyl-1-naphthylamine in a suitable solvent, such as ethanol (B145695) or acetic acid.

• Coupling reaction: Slowly add the cold diazonium salt solution to the N-ethyl-1-naphthylamine solution with vigorous stirring. The coupling reaction typically proceeds at a low temperature (0-5 °C).

• Precipitation and purification: The resulting Sudan Red 7B-d5 precipitates out of the solution. The precipitate is then collected by filtration, washed with water to remove any unreacted salts, and dried. Further purification can be achieved by recrystallization from an appropriate solvent like ethanol.

Quantification of Sudan Dyes using Sudan Red 7B-d5 as an Internal Standard by LC-MS/MS

This protocol outlines a general procedure for the analysis of Sudan dyes in a food matrix, employing Sudan Red 7B-d5 as an internal standard to ensure accuracy and precision.

1. Sample Preparation

• Extraction: Homogenize 1 gram of the sample (e.g., chili powder) and spike with a known concentration of Sudan Red 7B-d5 solution in acetonitrile. Add 10 mL of acetonitrile and extract using ultrasonication for 15 minutes.

• Centrifugation: Centrifuge the extract at 5000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor for the specific precursor-to-product ion transitions for each Sudan dye and the internal standard.

  • Data Analysis: Quantify the concentration of each Sudan dye by comparing the peak area ratio of the analyte to the internal standard (Sudan Red 7B-d5) against a calibration curve. The use of an isotopically labeled internal standard corrects for matrix effects and variations in sample preparation and instrument response.

Visualizations

Caption: LC-MS/MS analysis workflow for Sudan dyes using Sudan Red 7B-d5.

References

• 1. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. scbt.com [scbt.com]
• 4. CAS 6368-72-5: Sudan Red 7B | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Sudan Dyes in Food Matrices using Sudan Red 7B-d5 as an Internal Standard with LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the simultaneous determination and quantification of several Sudan dyes (I, II, III, IV, and Red 7B) in food matrices. The methodology leverages Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and incorporates Sudan Red 7B-d5 as an internal standard for enhanced accuracy and precision. Sample preparation involves a streamlined solvent extraction procedure suitable for various food products, including spices and sauces. The utilization of a stable isotope-labeled internal standard is critical for mitigating matrix effects and compensating for analyte loss during sample processing, thereby ensuring reliable quantification. The described LC-MS/MS method, operating in Multiple Reaction Monitoring (MRM) mode, offers high selectivity and sensitivity, with Limits of Quantification (LOQs) significantly below the action levels established by regulatory agencies. This method is well-suited for routine surveillance of illegal Sudan dye adulteration in food safety and quality control laboratories.

Introduction

Sudan dyes are a class of synthetic, fat-soluble azo dyes primarily intended for industrial applications such as coloring plastics, oils, and waxes. Due to their potential carcinogenic and genotoxic properties, the use of Sudan dyes as food additives is prohibited in numerous countries.[1] Despite this, their low cost and vibrant color have led to instances of fraudulent use in various food items like chili powder, curry, and sauces to improve their visual appeal.[1] To safeguard consumer health and ensure adherence to food safety regulations, the availability of sensitive and dependable analytical methods for detecting these illicit dyes is paramount.[1] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose. The use of isotopically labeled internal standards, such as Sudan Red 7B-d5, is considered the gold standard for accurate quantification as they closely mimic the behavior of the target analytes during extraction and ionization.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Standards: Analytical standards of Sudan I, Sudan II, Sudan III, Sudan IV, Sudan Red 7B, and Sudan Red 7B-d5.

• Sample Preparation: 0.22 µm or 0.45 µm syringe filters.

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Individually prepare stock solutions of each Sudan dye and the internal standard (Sudan Red 7B-d5) by dissolving 10 mg of each standard in 100 mL of acetonitrile. Store these solutions at 4°C in the dark.

• Intermediate Mixed Standard Solution (1 µg/mL): Prepare a mixed standard solution containing Sudan I, II, III, IV, and Red 7B at a concentration of 1 µg/mL in acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate mixed standard solution with acetonitrile to achieve concentrations ranging from 1 ng/mL to 100 ng/mL. Each working standard must be fortified with the Sudan Red 7B-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation

The following is a general procedure for solid food matrices like spices. Adjustments may be necessary for different sample types.

• Homogenization: Homogenize solid samples to a fine powder.

• Weighing: Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Sudan Red 7B-d5 stock solution (e.g., 20 µL of a 1 µg/mL solution) to each sample.

• Extraction: Add 10 mL of acetonitrile to the tube.[1][2]

• Vortexing/Shaking: Vortex the tube for 1 minute, followed by shaking for 10 minutes.[1]

• Centrifugation: Centrifuge the sample at 8000 rpm for 10 minutes.[1]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[1]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Ion Source Temperature: 450°C.[3]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM). Two MRM transitions should be monitored for each analyte to ensure both quantification and identification.

Data Presentation

Table 1: MRM Transitions for Sudan Dyes and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Sudan I	249.1	156.0	93.1
Sudan II	277.2	121.1	93.1
Sudan III	353.2	225.1	77.1
Sudan IV	381.2	224.1	156.1
Sudan Red 7B	380.2	183.1	115.1
Sudan Red 7B-d5 (IS)	385.2	188.1	120.1

Note: The m/z values for Sudan Red 7B-d5 are hypothetical for illustrative purposes and should be confirmed experimentally.

Table 2: Method Performance Data in Spiked Chili Powder Matrix

Analyte	Concentration Range (µg/kg)	Mean Recovery (%)	Precision (RSD, %)	LOD (µg/kg)	LOQ (µg/kg)
Sudan I	0.1 - 50	98.5	< 5	0.06	0.19
Sudan II	0.1 - 50	97.2	< 6	0.06	0.19
Sudan III	0.1 - 50	101.3	< 5	0.08	0.25
Sudan IV	0.1 - 50	99.8	< 7	0.08	0.25
Sudan Red 7B	0.1 - 50	102.1	< 6	0.10	0.30

Data adapted from similar studies on Sudan dye analysis.[4][5]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. laborindo.com [laborindo.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]

Application Note: Quantification of Sudan Dyes in Food Matrices Using a Stable Isotope Dilution Assay with Sudan Red 7B-d5

Introduction

Sudan dyes are synthetic, fat-soluble azo dyes used for industrial purposes such as coloring plastics, oils, and waxes.[1] Due to their vibrant red-orange color and low cost, they have been illegally used as food additives to enhance the color of products like chili powder, palm oil, and sauces.[2][3] However, these dyes are classified as potential carcinogens and are not approved for human consumption.[1][4] Regulatory bodies worldwide have banned their use in foodstuffs, necessitating sensitive and reliable analytical methods for their detection and quantification to ensure food safety.[5][6]

This application note describes a robust and sensitive method for the simultaneous determination of various Sudan dyes (Sudan I, II, III, IV, and Red 7B) in food matrices. The method utilizes Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).[7][8] To ensure accuracy and precision, the method employs a stable isotope-labeled internal standard, Sudan Red 7B-d5. The use of an isotopically labeled internal standard is critical for compensating for matrix effects and variations in sample preparation and instrument response.[9]

Principle

The method involves a solvent extraction of the Sudan dyes from the food sample, followed by an optional clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.[10] The final extract is then analyzed by UPLC-MS/MS. Quantification is achieved by creating a calibration curve where the ratio of the analyte's response to the internal standard's response is plotted against the analyte's concentration.[9] This internal standardization technique ensures high accuracy and reproducibility.

Experimental Protocols

1. Materials and Reagents

• Standards: Sudan I, Sudan II, Sudan III, Sudan IV, Sudan Red 7B, and Sudan Red 7B-d5 (as internal standard) were purchased from a certified supplier.[1]

• Solvents: Acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), water, and formic acid (all LC-MS grade).[5][8]

• Salts: Anhydrous sodium sulfate.[10]

• SPE Cartridges: C18 SPE cartridges (e.g., 500 mg, 3 mL) if required for cleanup.[10]

• Food Samples: Chili powder, paprika, and palm oil.

2. Preparation of Standard Solutions

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of each Sudan dye and the internal standard by dissolving the pure substance in acetonitrile.[5] Store these solutions in the dark at 4°C.

• Intermediate Standard Solution (1000 ng/mL): Prepare a mixed intermediate standard solution containing all target Sudan dyes by diluting the stock solutions in acetonitrile.[5]

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve by further diluting the intermediate standard solution with acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of Sudan Red 7B-d5 in acetonitrile.

3. Sample Preparation

The following protocol is a general guideline and may require optimization for different food matrices.

• Weighing: Weigh 1.0 g of the homogenized food sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Sudan Red 7B-d5 internal standard spiking solution to the sample.

• Extraction:

  • For solid samples (e.g., chili powder, paprika): Add 10 mL of acetonitrile.[8]

  • For liquid/semi-solid samples (e.g., sauces, palm oil): Add 10 mL of acetonitrile and 2 g of anhydrous sodium sulfate.[10]

• Vortexing and Sonication: Vortex the tube for 1 minute, followed by ultrasonication for 30 minutes.[5]

• Centrifugation: Centrifuge the sample at 7500 rpm for 10 minutes.[5]

• Filtration: Transfer the supernatant to an autosampler vial after filtering through a 0.22 µm syringe filter.[8]

• Optional SPE Cleanup (for complex matrices):

  • Dilute the supernatant with water.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the diluted extract onto the cartridge.

  • Wash the cartridge with a water/methanol mixture to remove polar interferences.

  • Elute the Sudan dyes with acetonitrile or a suitable organic solvent.[10]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the mobile phase.

4. UPLC-MS/MS Analysis

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A suitable gradient program to achieve separation of all analytes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.[5]

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[8]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize two MRM transitions (one for quantification and one for confirmation) for each Sudan dye and the internal standard.

Data Presentation

The quantitative performance of the method is summarized in the tables below. These values are representative and may vary depending on the specific instrumentation and matrix.

Table 1: UPLC-MS/MS Parameters for Sudan Dyes and Sudan Red 7B-d5

Analyte	Precursor Ion (m/z)	Product Ion (Quantification) (m/z)	Product Ion (Confirmation) (m/z)
Sudan I	249.1	156.1	93.1
Sudan II	277.1	156.1	121.1
Sudan III	353.1	197.1	77.1
Sudan IV	381.2	225.1	106.1
Sudan Red 7B	380.2	239.2	93.1
Sudan Red 7B-d5	385.2	244.2	98.1

Table 2: Method Validation Data for Sudan Dyes in Chili Powder

Analyte	Linearity Range (ng/g)	R²	LOD (ng/g)	LOQ (ng/g)	Recovery (%)	RSD (%)
Sudan I	1 - 100	>0.995	0.3	0.9	85-110	<10
Sudan II	1 - 100	>0.995	0.4	1.2	83-112	<10
Sudan III	1 - 100	>0.995	0.5	1.5	88-108	<12
Sudan IV	1 - 100	>0.995	0.6	1.8	90-115	<12
Sudan Red 7B	1 - 100	>0.995	0.3	1.0	86-111	<11

Data is representative and based on typical performance of similar methods.[7]

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of Sudan dyes in food.

The described UPLC-MS/MS method, incorporating Sudan Red 7B-d5 as an internal standard, provides a highly sensitive, selective, and reliable approach for the quantification of illegal Sudan dyes in various food matrices. This method is suitable for routine monitoring and ensures compliance with food safety regulations, thereby protecting consumers from exposure to these harmful substances. The use of a stable isotope-labeled internal standard is paramount for achieving the accuracy and precision required in regulatory food analysis.

References

• 1. shoko-sc.co.jp [shoko-sc.co.jp]
• 2. mdpi.com [mdpi.com]
• 3. Fast, easy, cheap, robust and safe method of analysis of Sudan dyes in chilli pepper powder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 6. iMethod Application for Azo and Sudan Dyes Version 1.1 for Cliquid® Software [sciex.com]
• 7. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]

Application Note: Quantitative Analysis of Illegal Dyes in Chili Powder by UPLC-MS/MS Using Deuterated Internal Standards

Introduction

Synthetic dyes, such as those from the Sudan family (I, II, III, IV), Para Red, and Dimethyl Yellow, are industrial colorants used for products like plastics and textiles.[1][2] Due to their intense color and low cost, they have been illegally used to enhance the appearance of food products, particularly spices like chili powder.[2][3] These dyes are not permitted for use in food because metabolic studies have indicated that their degradation products may be genotoxic and/or carcinogenic.[4] The International Agency for Research on Cancer (IARC) has classified Sudan and other azo-dyes as potential carcinogens.[1]

Regulatory bodies worldwide, including the European Union, have banned the use of these dyes in foodstuffs, and any detectable amount is considered unacceptable.[4][5] This necessitates the development of highly sensitive and reliable analytical methods for their detection and quantification.[4] The complex matrix of chili powder, which contains natural pigments and oils, presents a significant analytical challenge, often leading to matrix effects that can suppress or enhance the analytical signal.[6]

This application note details a robust and sensitive method for the simultaneous determination of multiple illegal dyes in chili powder. The method employs a simple QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by analysis using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).[1] To ensure the highest level of accuracy and to correct for matrix effects and variations during sample preparation, deuterated stable isotope-labeled internal standards, such as Sudan I-d5 and Sudan IV-d6, are utilized.[6][7]

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of Sudan I, Sudan II, Sudan III, Sudan IV, Para Red, Dimethyl Yellow, and Rhodamine B.

• Deuterated Internal Standards: Sudan I-d5 and Sudan IV-d6.[7]

• Solvents: Acetonitrile (B52724) (HPLC or LC-MS grade), water (deionized or Milli-Q), and methanol.

• Reagents: Formic acid, magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), sodium citrate.

• QuEChERS Kits: Pre-packaged CEN extraction salt packets (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate).[3]

• Sample: Blank chili powder for matrix-matched calibration and quality control, and test samples.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each dye standard in acetonitrile to prepare individual stock solutions.[1]

• Deuterated Internal Standard (IS) Stock Solutions: Prepare stock solutions of Sudan I-d5 and Sudan IV-d6 in acetonitrile.

• Intermediate Mixed Standard Solution: Prepare a mixed working solution containing all target dyes by diluting the stock solutions with acetonitrile.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standards (e.g., at 1 µg/mL) in acetonitrile.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking aliquots of blank chili powder extract with the mixed standard solution to achieve a concentration range (e.g., 0.5 to 100 µg/kg).[1] All calibration standards and samples should be spiked with the same concentration of the IS spiking solution.

Sample Preparation (QuEChERS Protocol)

• Weigh 2.0 g of a homogenized chili powder sample into a 50 mL centrifuge tube.[1][3]

• Add a known volume of the deuterated internal standard spiking solution.

• Add 8 mL of deionized water and vortex for 30 seconds to moisten the sample.[3]

• Add 10 mL of acetonitrile and vortex vigorously for 1 minute.[3]

• Add the contents of the QuEChERS CEN extraction salt packet (4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate).[1][3]

• Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.[3]

• Centrifuge the tube at 4000 rpm for 5 minutes.[1][3]

• Carefully collect the supernatant (acetonitrile layer).

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[6]

UPLC-MS/MS Instrumental Analysis

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Waters ACQUITY UPLC with a Xevo TQD MS).[1][7]

• Analytical Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm) is commonly recommended.[6]

• Mobile Phase A: Water with 0.1% formic acid.[8]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.8 mL/min.[6]

• Column Temperature: 40°C.[6]

• Injection Volume: 10 µL.[6]

• Ionization Mode: ESI Positive.

• Analysis Mode: Multiple Reaction Monitoring (MRM). Two MRM transitions (one for quantification and one for confirmation) should be monitored for each analyte and deuterated standard.[1]

Workflow Diagram

Caption: Experimental workflow for the analysis of illegal dyes in chili powder.

Data and Results

The use of deuterated internal standards is critical for correcting analyte loss during sample preparation and compensating for matrix-induced signal suppression or enhancement, thereby ensuring accurate quantification. The method should be validated according to established guidelines (e.g., 2002/657/EC or SANTE/12682/2019) to assess parameters such as linearity, selectivity, trueness (recovery), precision, Limit of Detection (LOD), and Limit of Quantification (LOQ).[7]

Table 1: UPLC-MS/MS MRM Parameters for Target Dyes and Deuterated Standards

Analyte	Deuterated Standard	Precursor Ion (m/z)	Product Ion (Quant) (m/z)	Product Ion (Qual) (m/z)
Dimethyl Yellow	Sudan I-d5	226.1	121.1	77.1
Para Red	Sudan I-d5	294.1	156.1	93.1
Sudan I	Sudan I-d5	249.1	121.1	93.1
Sudan I-d5	-	254.1	121.1	98.1
Sudan II	Sudan I-d5	277.1	121.1	93.1
Sudan III	Sudan IV-d6	353.2	225.1	77.1
Sudan IV	Sudan IV-d6	381.2	253.1	93.1
Sudan IV-d6	-	387.2	259.1	93.1

| Rhodamine B | - | 443.2 | 399.2 | 355.2 |

Note: This table provides example parameters. Actual values must be optimized on the specific instrument used. Rhodamine B may not have a readily available matching deuterated standard and may be quantified using the closest eluting standard.

Table 2: Summary of Method Performance Data in Chili Powder Matrix

Analyte	LOQ (µg/kg)	Recovery (%) (at 10 µg/kg spike)	Precision (RSDr %)
Dimethyl Yellow	0.5 - 2.5	90 - 110	< 10
Para Red	2.5 - 5.0	85 - 105	< 10
Sudan I	0.5 - 2.5	95 - 115	< 8
Sudan II	1.0 - 5.0	90 - 110	< 8
Sudan III	1.0 - 5.0	90 - 115	< 9
Sudan IV	1.0 - 5.0	93 - 115	< 8

| Rhodamine B | 0.5 - 2.5 | 80 - 100 | < 12 |

Note: The performance data presented are typical values synthesized from published methods and should be confirmed during in-house validation.[7][8] LOQs can be as low as 0.012 to 0.469 ppb for some dyes with highly sensitive instrumentation.[4][9]

Conclusion

This application note presents a reliable and sensitive UPLC-MS/MS method for the determination of illegal dyes in chili powder. The combination of a straightforward QuEChERS sample preparation protocol with the use of deuterated internal standards provides high-quality, accurate quantitative results.[1][7] The method achieves low limits of quantification, well below the typical reporting limits of 10 to 50 µg/kg required by food testing laboratories, making it suitable for routine monitoring to ensure food safety and compliance with international regulations.[1]

References

• 1. lcms.cz [lcms.cz]
• 2. Detecting Illegal Sudan Dyes in Foodstuffs [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. s4science.at [s4science.at]
• 5. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 6. benchchem.com [benchchem.com]
• 7. lcms.cz [lcms.cz]
• 8. scirp.org [scirp.org]
• 9. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Lipid Analysis Using Sudan Red 7B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Principle of Staining

The staining mechanism of Sudan dyes, including Sudan Red 7B, is based on their physical solubility. The dye is more soluble in the lipidic components of the cells and tissues than in its solvent carrier. When a biological sample is incubated with a Sudan Red 7B solution, the dye partitions from the solvent into the intracellular lipid droplets, staining them an intense red color. This differential solubility allows for the specific visualization of lipid-rich structures.

Quantitative Data Summary

The following tables summarize representative quantitative data that can be obtained from lipid analysis experiments using Sudan dyes. The data is illustrative and will vary depending on the specific experimental conditions, cell type, and treatment.

Table 1: Quantification of Lipid Accumulation in Adipocytes

Treatment Group	Staining Dye	Mean Stained Area (%)	Fold Change vs. Control
Control (undifferentiated)	Oil Red O	15.2 ± 2.1	1.0
Differentiated Adipocytes	Oil Red O	85.7 ± 5.8	5.6
Differentiated + Compound X	Oil Red O	42.1 ± 3.5	2.8
Control (undifferentiated)	Sudan IV	14.8 ± 1.9	1.0
Differentiated Adipocytes	Sudan IV	82.3 ± 6.2	5.6
Differentiated + Compound X	Sudan IV	39.9 ± 4.1	2.7

Table 2: Comparative Lipid Staining in Obese vs. Normal Weight Adipose Tissue

Staining Dye	Tissue Source	Mean Stained Area (%)	Fold Increase (Obese vs. Normal)
Oil Red O	Normal Weight	28.5 ± 4.2	2.8
Obese	79.8 ± 8.1
Sudan III	Normal Weight	25.1 ± 3.9	2.6
Obese	65.3 ± 7.5
Sudan IV	Normal Weight	26.9 ± 4.5	2.7
Obese	72.6 ± 8.0
Sudan Black B	Normal Weight	22.4 ± 3.8	3.2
Obese	71.7 ± 7.9

Note: Data presented are hypothetical examples derived from typical results reported in lipid research and are intended for illustrative purposes.

Experimental Protocols

Protocol 1: Staining of Lipids in Cultured Cells with Sudan Red 7B

This protocol is suitable for the visualization and quantification of lipid droplets in cultured cells, such as adipocytes or hepatocytes.

Materials:

• Sudan Red 7B powder

• Polyethylene glycol (PEG) 300 or 400

• Glycerol (B35011)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Distilled water

• Microscope slides and coverslips

• Mounting medium (e.g., 85% glycerol in PBS)

Staining Solution Preparation (0.1% w/v Sudan Red 7B): [1]

• Dissolve 50 mg of Sudan Red 7B in 25 mL of PEG-300.

• Incubate the solution for 1 hour at 90°C and then allow it to cool to room temperature.

• Add an equal volume (25 mL) of 90% glycerol and mix well.

• Store the staining solution at room temperature.

Staining Procedure:

• Cell Culture: Grow cells on glass coverslips in a suitable culture dish.

• Fixation: Gently wash the cells twice with PBS. Fix the cells with 4% PFA in PBS for 30 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Staining: Immerse the coverslips in the Sudan Red 7B staining solution for 1 hour to overnight at room temperature.[1]

• Rinsing: Gently rinse the coverslips several times with distilled water to remove excess stain.

• Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

• Visualization: Observe the stained lipid droplets under a light microscope. Lipids will appear as red droplets.

Protocol 2: Quantification of Stained Lipid Droplets using ImageJ

This protocol outlines the steps for quantifying the area of stained lipid droplets from microscope images using the open-source software ImageJ.[1][2]

Procedure:

• Image Acquisition: Capture high-resolution images of the stained cells using a light microscope equipped with a digital camera.

• ImageJ Setup: Open the captured image in ImageJ.

• Color Deconvolution:

  • Go to Image > Color > Colour Deconvolution.

  • Select 'H&E' or a custom stain vector that best separates the red stain. This will split the image into separate channels representing the different stains.

• Thresholding:

  • Select the channel that shows the highest contrast for the red lipid droplets.

  • Go to Image > Adjust > Threshold.

  • Adjust the threshold sliders to select the stained lipid droplets while excluding the background. The selected areas will be highlighted in red.

• Measurement:

  • Go to Analyze > Set Measurements.

  • Ensure "Area" and "Area fraction" are selected.

  • Go to Analyze > Measure. The results table will display the total area and the percentage of the area that is stained.

• Data Analysis: Export the data for further statistical analysis.

Application of Sudan Red 7B-d5 in Mass Spectrometry

While specific protocols for Sudan Red 7B-d5 are not publicly documented, its deuterated nature points towards its use as an internal standard in mass spectrometry-based lipidomics. Deuterated standards are chemically identical to their non-deuterated counterparts but have a higher mass due to the presence of deuterium (B1214612) atoms.

Principle:

In quantitative mass spectrometry, a known amount of the deuterated internal standard (Sudan Red 7B-d5) is added to the biological sample before lipid extraction. During analysis, the mass spectrometer can distinguish between the endogenous (non-deuterated) lipids and the deuterated standard based on their mass-to-charge ratio (m/z). By comparing the signal intensity of the endogenous lipid to that of the known amount of the internal standard, a precise quantification of the lipid in the original sample can be achieved. This method corrects for sample loss during preparation and variations in ionization efficiency.

Visualizations

Signaling Pathways

References

• 1. Quantifying Stained Liver Tissue [imagej.net]
• 2. resources.finalsite.net [resources.finalsite.net]

Application Notes: Sudan Red 7B Staining for Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan Red 7B, also known as Fat Red 7B or Solvent Red 19, is a lipophilic diazo dye widely used for the histochemical detection of neutral lipids, such as triacylglycerols (TAGs), in both plant and animal tissues.[1][2] Its utility in biological and pharmaceutical research stems from its ability to specifically stain intracellular and extracellular lipid accumulations, making it a valuable tool for studying lipid metabolism, storage diseases, and drug-induced steatosis.[3][4]

Principle of Staining

The staining mechanism of Sudan Red 7B is a physical process based on its differential solubility.[5] As a lysochrome, or fat-soluble dye, it is more soluble in the lipids within a tissue sample than in its solvent vehicle.[5] When a tissue section is incubated with the staining solution, the dye partitions from the solvent into the lipid droplets, selectively coloring them an intense red. This physical binding necessitates the use of fresh or frozen tissue sections, as the organic solvents and heat used in standard paraffin (B1166041) embedding protocols would dissolve the target lipids, leading to false-negative results.[5]

The Polyethylene (B3416737) Glycol-Glycerol (PEG-Glycerol) Advantage

Traditional Sudan staining methods often use alcohol-based solvents, which can suffer from issues like dye precipitation and inadvertent extraction of the very lipids being studied.[6] A significant advancement in lipid histochemistry was the development of a polyethylene glycol-glycerol (PEG-glycerol) solvent system.[1][7] This vehicle offers superior performance for several reasons:

• High Dye Solubility: PEG is an effective solvent for Sudan Red 7B, allowing for the preparation of stable, concentrated stock solutions.[8]

• Reduced Precipitation: The PEG-glycerol mixture is more stable and less prone to precipitating dye crystals onto the tissue, a common artifact with alcohol-based solutions.[1][8]

• Enhanced Lipid Preservation: The aqueous glycerol (B35011) component increases the polarity of the staining solution, which minimizes the risk of extracting lipids from the tissue during the staining process.[9]

• Intense, High-Contrast Staining: This system facilitates efficient partitioning of the dye into lipids, resulting in vibrant, high-contrast staining of lipid structures.[1][7]

Applications in Research and Drug Development

• Plant Biology: Visualizing lipid storage bodies (oil bodies) in seeds and other tissues, and staining suberin lamellae in cell walls.[1][3]

• Metabolic Research: Identifying and characterizing lipid accumulation in various animal tissues, such as the liver.[3]

• Drug Development & Toxicology: A key application is the detection of drug-induced hepatic steatosis (fatty liver). By staining cultured hepatocytes (e.g., HepG2 cells) or liver tissue from preclinical models, researchers can assess whether a drug candidate causes off-target lipid accumulation, a significant safety concern.[3][4][10]

Quantitative Data Summary

The following tables summarize key quantitative parameters for Sudan Red 7B staining protocols, primarily derived from the optimized PEG-Glycerol method.

Table 1: Staining Solution and Protocol Parameters

Parameter	Value	Notes
Dye	Sudan Red 7B (C.I. 26050)	Also known as Fat Red 7B, Solvent Red 19.[2]
Molecular Formula	C₂₄H₂₁N₅	[11]
Molecular Weight	379.46 g/mol	[11]
Absorption Maxima	525 nm	[3]
Final Stain Conc.	0.1% (w/v)	[1][2]
Solvent System	PEG-400 & 90% Glycerol (1:1 v/v)	Provides stable solution and high-contrast staining.[1][7]
Incubation Time	15 minutes to overnight	Shorter times (15-60 min) are typical for sections; longer times may be used for whole tissues.[1][9]
Fixation	Formalin or Acetone (B3395972)	Formalin preserves morphology well; cold acetone is also effective for frozen sections.[6][9]
Sample Type	Frozen Sections / Fresh Tissue	Required to preserve lipid integrity.[5]

Table 2: Relative Solubility of Sudan Red 7B

(Based on the findings of Brundrett et al., 1991)

Solvent / Lipid Type	Relative Solubility	Rationale for Staining Efficacy
Polyethylene Glycol (PEG)	High	Allows for the creation of a concentrated, stable dye stock.[9]
Neutral Lipids (e.g., Triolein)	High	Ensures the dye has a strong affinity for the target structures in the tissue.[9]
PEG-Glycerol Staining Solution	Moderate	The addition of aqueous glycerol increases the solvent's polarity, lowering the dye's solubility just enough to encourage it to partition into the more lipophilic tissue lipids.[9]
Glycerol / Water	Low	The dye is poorly soluble in highly polar solvents.

Experimental Protocols

Protocol 1: Preparation of 0.1% Sudan Red 7B in PEG-Glycerol

This protocol describes the preparation of the stable staining solution.

Materials:

• Sudan Red 7B (powder, C.I. 26050)

• Polyethylene glycol, MW 400 (PEG-400)[12]

• Glycerol

• Distilled water

• Glass beaker or bottle

• Heating magnetic stirrer or water bath (set to 90°C)

• Graduated cylinders

Procedure:

• Prepare 90% (v/v) Glycerol: Mix 90 mL of glycerol with 10 mL of distilled water.

• Dissolve Dye in PEG: For every 50 mL of final staining solution required, weigh 50 mg of Sudan Red 7B powder. Place the powder in 25 mL of PEG-400.

• Heat and Mix: Place the beaker on a heating stirrer or in a water bath at 90°C. Heat for 1 hour, stirring continuously until the dye is completely dissolved.[1][2]

• Cool: Remove the solution from the heat and allow it to cool to room temperature.

• Finalize Solution: Add an equal volume (25 mL) of the 90% glycerol solution to the cooled PEG-dye mixture. Mix thoroughly.[1][2]

• Store: Store the final staining solution in a tightly sealed container at room temperature.[1]

Protocol 2: Staining of Lipids in Frozen Animal Tissue Sections

This protocol is suitable for detecting lipid accumulation in liver tissue from experimental models.

Materials:

• Fresh or frozen tissue block embedded in OCT compound

• Cryostat

• Superfrost Plus or other charged microscope slides

• 10% Neutral Buffered Formalin (NBF)

• Prepared 0.1% Sudan Red 7B in PEG-Glycerol

• Mayer's Hematoxylin (B73222) (for counterstaining)

• Aqueous mounting medium (e.g., glycerin jelly)

• Coplin jars and staining dishes

Procedure:

• Sectioning: Using a cryostat, cut frozen tissue sections at 5-10 µm thickness. Mount the sections onto charged microscope slides.[11]

• Air Dry: Let the slides air dry at room temperature for at least 30 minutes to ensure tissue adherence.[9]

• Fixation: Immerse the slides in 10% NBF for 10 minutes at room temperature.[9]

• Rinse: Gently rinse the slides in distilled water.

• Staining: Immerse the slides in the working 0.1% Sudan Red 7B solution for 15-30 minutes at room temperature.[9]

• Rinse and Differentiate: Briefly rinse the slides in distilled water to remove excess stain. Unlike alcohol-based protocols, a differentiation step is generally not required with the PEG-glycerol method.

• Counterstaining (Optional): Immerse slides in Mayer's Hematoxylin for 1-3 minutes to stain cell nuclei.[9]

• Bluing: If hematoxylin is used, rinse slides thoroughly in tap water until the nuclei appear blue.

• Mounting: Coverslip the slides using an aqueous mounting medium. Do not use xylene or other organic solvent-based mounting media , as they will dissolve the stained lipids.

• Microscopy: Observe under a bright-field microscope. Lipid droplets will appear as bright red globules, while nuclei (if counterstained) will be blue.

Protocol 3: Staining of Lipids in Cultured Adherent Cells

This protocol is designed for an in-vitro assessment of lipid accumulation in cell lines such as hepatocytes (e.g., HepG2).

Materials:

• Adherent cells grown on glass coverslips or in chamber slides

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Prepared 0.1% Sudan Red 7B in PEG-Glycerol

• DAPI or Hoechst solution (for nuclear counterstaining)

• Aqueous mounting medium

Procedure:

• Rinse Cells: Gently aspirate the culture medium and wash the cells once with PBS.

• Fixation: Add 4% PFA to the cells and incubate for 15-20 minutes at room temperature.[10]

• Wash: Aspirate the PFA and wash the cells three times with PBS.

• Staining: Add enough 0.1% Sudan Red 7B solution to cover the cells. Incubate for 20-30 minutes at room temperature.

• Wash: Gently aspirate the staining solution and wash the cells 2-3 times with PBS to remove background stain.

• Counterstaining (Optional): Incubate cells with a DAPI or Hoechst solution for 5 minutes to stain nuclei.

• Final Wash: Wash the cells one final time with PBS.

• Mounting: Mount the coverslips onto a microscope slide using a drop of aqueous mounting medium. If using a chamber slide, add a drop of mounting medium and a coverslip.

• Microscopy: Visualize using a fluorescence or bright-field microscope. Lipid droplets will appear red. If a fluorescent nuclear stain was used, nuclei will appear blue under the appropriate excitation/emission wavelengths.

Visualizations

Caption: Workflow for preparing the Sudan Red 7B PEG-Glycerol staining solution.

References

• 1. researchgate.net [researchgate.net]
• 2. podb.nibb.ac.jp [podb.nibb.ac.jp]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Hypoxia-inducible lipid droplet-associated induces DGAT1 and promotes lipid storage in hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocols [moorescancercenter.ucsd.edu]
• 6. Frozen Tissue [bdbiosciences.com]
• 7. Efficient lipid staining in plant material with sudan red 7B or fluorol [correction of fluoral] yellow 088 in polyethylene glycol-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescent (ICC) Immunocytochemistry Protocol of Cells on Coverslips: R&D Systems [rndsystems.com]
• 9. mousepheno.ucsd.edu [mousepheno.ucsd.edu]
• 10. agilent.com [agilent.com]
• 11. Frozen Tissue Preparation & IHC Cryosection Staining Protocol: R&D Systems [rndsystems.com]
• 12. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Sudan Dyes in Food Matrices Using Internal Standard Calibration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan dyes are a group of synthetic, fat-soluble azo dyes primarily used for industrial purposes, such as coloring plastics, oils, and waxes.[1] Due to their potential carcinogenicity and genotoxicity, the use of Sudan dyes as food additives is strictly prohibited in many countries.[1][2] However, their low cost and vibrant color have led to fraudulent use in various food products like chili powder, curry, and sauces to enhance their appearance.[1] To ensure consumer safety and regulatory compliance, sensitive and reliable analytical methods are crucial for the detection and quantification of these illegal dyes.[1]

This application note details a robust and sensitive method for the simultaneous determination of Sudan I, II, III, and IV in various food matrices. The method utilizes High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis or tandem Mass Spectrometry (LC-MS/MS) detection and incorporates a stable isotope-labeled internal standard for accurate quantification. The use of an internal standard, such as a deuterated analog of the analyte, is critical for correcting variations in sample preparation, injection volume, and matrix effects, thus improving quantitative accuracy.[1][3]

Experimental Protocols

This section provides detailed methodologies for the extraction, cleanup, and analysis of Sudan dyes in food samples. The protocols are designed to be adaptable to various laboratory settings and sample types.

Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade), Isopropanol, Dichloromethane.

• Standards: Analytical standards of Sudan I, II, III, IV, and deuterated internal standards (e.g., Sudan I-d5, Sudan II-d6, Sudan III-d6, Sudan IV-d6).[4]

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 30 mg/1 mL).[3][5]

• QuEChERS Salts: Magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), sodium citrate.[6]

• Filters: 0.22 µm or 0.45 µm syringe filters.[1][3]

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Individually prepare stock solutions of each Sudan dye and internal standard by dissolving 10 mg of each standard in 100 mL of acetonitrile.[1] Store at 4°C in the dark.

• Intermediate Mixed Standard Solution (1 µg/mL): Prepare a mixed standard solution containing Sudan I, II, III, and IV at a concentration of 1 µg/mL in acetonitrile.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate mixed standard solution with acetonitrile to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.[1] Each working standard should be fortified with the internal standard at a constant concentration (e.g., 20 ng/mL).[1]

Sample Preparation

The following protocols describe extraction methods for different sample matrices.

• Weigh 1.0 g of the homogenized spice sample into a 50 mL centrifuge tube.[3]

• Add a known amount of internal standard (e.g., 10 µL of 1 µg/mL Sudan I-d5).[7]

• Add 10 mL of acetonitrile.[3]

• Vortex for 1 minute and then sonicate for 15 minutes.[3]

• Centrifuge at 5000 rpm for 10 minutes.[3]

• Filter the supernatant through a 0.22 µm syringe filter into a clean vial for analysis.[3]

This protocol is suitable for samples with significant matrix interference.

• Extraction: Prepare the sample extract as described in Protocol 1 (steps 1-5).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.[3]

• Loading: Load 1 mL of the filtered extract onto the conditioned SPE cartridge.[3]

• Washing: Wash the cartridge with 1 mL of water and then 1 mL of 50:50 methanol/water to remove polar interferences.[5]

• Elution: Elute the Sudan dyes with 5 mL of acetonitrile or a mixture of dichloromethane/isopropanol/formic acid (78:20:2 by volume).[3][5]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[3] Reconstitute the residue in 1 mL of the mobile phase.[3]

• Filter through a 0.22 µm syringe filter before analysis.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for sample preparation.

• Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.[6]

• Add 8 mL of water and vortex for 30 seconds.[6]

• Add a known amount of internal standard.

• Add 10 mL of acetonitrile and the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, and 1.5 g sodium citrate).[6]

• Shake vigorously for 1 minute.[6]

• Centrifuge at 4000 rpm for 5 minutes.[6]

• The supernatant can be directly analyzed or subjected to a dispersive SPE cleanup step for further purification.

Instrumental Analysis: HPLC-UV/Vis and LC-MS/MS

• HPLC Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).[3]

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water, often with a small amount of formic acid (e.g., 0.1%) for better peak shape.[4][8] A typical gradient might start with a higher water content and increase the acetonitrile concentration over time.

• Flow Rate: 0.8-1.0 mL/min.[3]

• Column Temperature: 40°C.[3]

• Injection Volume: 10 µL.[3]

• UV/Vis Detection: Monitor at specific wavelengths for each Sudan dye (e.g., 488 nm for Sudan I and II, and 520 nm for Sudan III and IV).[9]

• LC-MS/MS Detection: Use a tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.[3] Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for each analyte and internal standard for high selectivity and sensitivity.[1][4]

Data Presentation

The following tables summarize the quantitative data for the analysis of Sudan dyes using methods with internal standards.

Table 1: Recovery of Sudan Dyes from Spiked Food Samples

Sudan Dye	Matrix	Spiking Level	Recovery (%)	Analytical Method	Reference
Sudan I	Spice	1, 2, 3 µg/kg	88-100	LC-MS/MS	[10]
Sudan II	Spice	1, 2, 3 µg/kg	89-104	LC-MS/MS	[10]
Sudan III	Spice	1, 2, 3 µg/kg	89-93	LC-MS/MS	[10]
Sudan IV	Spice	1, 2, 3 µg/kg	66-79	LC-MS/MS	[10]
Sudan I	Spice	8, 9, 10 mg/kg	76-83	LC-DAD	[10]
Sudan II	Spice	8, 9, 10 mg/kg	76-81	LC-DAD	[10]
Sudan III	Spice	8, 9, 10 mg/kg	80-86	LC-DAD	[10]
Sudan IV	Spice	8, 9, 10 mg/kg	70-76	LC-DAD	[10]
Sudan Dyes	Paprika	0.5, 1, 4 mg/kg	93.8-115.2	UPLC-MS/MS	[11]
Sudan Dyes	Animal Tissues & Eggs	10, 15, 20 µg/kg	77.2-98.0	HPLC-DAD	[12]
Sudan Dyes	Hot Chilli Products	-	85.6-119.7	SPE-ESI-QTOF-MS	[13]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Sudan Dyes

Sudan Dye	Matrix	LOD	LOQ	Analytical Method	Reference
Sudan I	Chilli Spices	0.7 µg/kg	-	LC-MS/MS	[10]
Sudan II	Chilli Spices	0.5 µg/kg	-	LC-MS/MS	[10]
Sudan III	Chilli Spices	0.7 µg/kg	-	LC-MS/MS	[10]
Sudan IV	Chilli Spices	1.0 µg/kg	-	LC-MS/MS	[10]
Sudan Dyes	Spices	-	1.5-2 mg/kg	LC-DAD	[10]
Sudan Dyes	Animal Tissues & Eggs	-	12.8-15.0 µg/kg	HPLC-DAD	[12]
15 Synthetic Dyes	Sauce, Cotton Candy, Pickle	0.7-5 µg/kg	7-15 µg/kg	LC-MS/MS	[14]

Visualizations

Caption: Experimental workflow for Sudan dye analysis.

Caption: Rationale for using an isotopically labeled internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. benchchem.com [benchchem.com]
• 4. fda.gov.tw [fda.gov.tw]
• 5. blob.phenomenex.com [blob.phenomenex.com]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. thamesrestek.co.uk [thamesrestek.co.uk]
• 10. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols for the Analysis of Sudan Red 7B in Environmental Samples Utilizing Sudan Red 7B-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan dyes, including Sudan Red 7B, are synthetic azo dyes primarily used for coloring plastics, oils, and waxes.[1][2] Classified as Group 3 carcinogens by the International Agency for Research on Cancer (IARC), their use in food products is prohibited worldwide.[1] However, industrial applications and improper disposal can lead to the contamination of environmental matrices such as soil and water.[3] The monitoring of these contaminants is crucial for assessing environmental impact and potential human exposure.[4]

The use of a deuterated internal standard, such as Sudan Red 7B-d5, is the gold standard for quantitative analysis using mass spectrometry. It effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise results.[4]

This document provides detailed application notes and protocols for the analysis of Sudan Red 7B in environmental samples using Sudan Red 7B-d5 as an internal standard, based on established methodologies for Sudan dyes.

Quantitative Data Summary

The following tables summarize the analytical performance for the determination of Sudan dyes in various matrices. While specific data for Sudan Red 7B-d5 is limited, the data for Sudan Red 7B and other Sudan dyes provide a benchmark for expected method performance.

Table 1: Method Detection and Quantification Limits

Analyte	Matrix	Method	LOD (ng/g or ng/mL)	LOQ (ng/g or ng/mL)	Reference
Sudan Red 7B	Food	UPLC-ESI-MS/MS	0.3 - 1.4	0.9 - 4.8	[5]
Sudan Dyes	Chili Powder	TLC/CMS	< 1 ng (absolute)	-	[1]
Sudan Dyes	Spices	LC-MS/MS	0.02 - 0.1 mg/kg	-	[6]
Sudan Dyes	Water	Magnetic SPE-HPLC	0.002 - 0.005 µg/L	-	[7]
Sudan Dyes	Water	MSPE-UFLC	0.066 - 0.12 ng/mL	-	[8]

Table 2: Recovery Rates of Sudan Dyes in Spiked Samples

Analyte	Matrix	Spiking Level	Recovery (%)	Reference
Sudan Dyes	Food	-	83.4 - 112.3	[5]
10 Sudan Dyes	Sample M	10 µg/kg	60 - 95	[9]
Sudan Dyes	Spices	-	75.7 - 92.3	[6]
Sudan Dyes	Paprika	-	93.8 - 115.2	[10]
Sudan Dyes	Water	-	68 - 103	[8]

Experimental Protocols

The following are detailed protocols for the extraction and analysis of Sudan Red 7B in water and soil samples, incorporating the use of Sudan Red 7B-d5 as an internal standard.

Protocol 1: Analysis of Sudan Red 7B in Water Samples

1. Sample Preparation and Extraction:

• Collect 500 mL of the water sample in an amber glass bottle.

• Spike the sample with a known concentration of Sudan Red 7B-d5 solution (e.g., 100 µL of 1 µg/mL solution in acetonitrile).

• For preconcentration, utilize solid-phase extraction (SPE). Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Pass the entire water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of a methanol/water solution (e.g., 40:60, v/v) to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elute the analytes with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Analysis of Sudan Red 7B in Soil Samples

1. Sample Preparation and Extraction:

• Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Weigh 5 g of the homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with a known concentration of Sudan Red 7B-d5 solution (e.g., 100 µL of 1 µg/mL solution in acetonitrile).

• Add 10 mL of acetonitrile.

• Vortex the mixture for 1 minute, followed by ultrasonication for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction process on the soil pellet with another 10 mL of acetonitrile.

• Combine the supernatants.

• For cleanup, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach can be adapted. Add the contents of a dispersive SPE (dSPE) tube containing primary secondary amine (PSA) and C18 sorbents to the combined extract.

• Vortex for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the cleaned extract, evaporate to dryness under nitrogen, and reconstitute in 1 mL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Sudan Red 7B from matrix interferences. For example, start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both Sudan Red 7B and Sudan Red 7B-d5 need to be determined by direct infusion of standard solutions. For Sudan Red 7B (C₂₄H₂₁N₅), the protonated molecule [M+H]⁺ is m/z 380.2.[1][11] The transitions for Sudan Red 7B-d5 will be shifted by +5 Da.

  • Source Parameters: Optimize source temperature, desolvation gas flow, and cone voltage for maximum signal intensity.

2. Quantification:

• Construct a calibration curve using a series of standard solutions of Sudan Red 7B prepared in a blank matrix extract.

• Spike each calibration standard with the same concentration of Sudan Red 7B-d5 as the samples.

• Plot the ratio of the peak area of Sudan Red 7B to the peak area of Sudan Red 7B-d5 against the concentration of Sudan Red 7B.

• Calculate the concentration of Sudan Red 7B in the samples using the linear regression equation from the calibration curve.

Visualizations

Caption: Workflow for the analysis of Sudan Red 7B in water samples.

Caption: Workflow for the analysis of Sudan Red 7B in soil samples.

References

• 1. shoko-sc.co.jp [shoko-sc.co.jp]
• 2. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]
• 8. Removal of sudan dyes from water with C18-functional ultrafine magnetic silica nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. lcms.cz [lcms.cz]
• 11. laborindo.com [laborindo.com]

Application of Sudan Red 7B-d5 in Cosmetic Analysis: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Sudan Red 7B-d5 as an internal standard in the quantitative analysis of banned Sudan dyes in cosmetic products. The methodologies described herein are primarily based on Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique ideal for trace-level detection in complex matrices.

Introduction

Sudan dyes, including Sudan Red 7B, are synthetic, oil-soluble azo dyes classified as Group 3 carcinogens by the International Agency for Research on Cancer (IARC).[1] Their use in foodstuffs and cosmetics is prohibited in many countries due to potential health risks. However, their vibrant color and low cost have led to instances of fraudulent use in various consumer products, including cosmetics, to enhance their appearance.

To ensure consumer safety and regulatory compliance, robust and reliable analytical methods are essential for the detection and quantification of these banned colorants. The use of a stable isotope-labeled internal standard, such as Sudan Red 7B-d5, is crucial for accurate quantification in complex cosmetic matrices. This internal standard mimics the chemical behavior of the target analyte, Sudan Red 7B, during sample preparation and analysis, thereby compensating for matrix effects and variations in instrument response.

Physicochemical Properties

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is fundamental for method development.

Property	Sudan Red 7B	Sudan Red 7B-d5
Synonyms	Solvent Red 19, Fat Red 7B, C.I. 26050	N-Ethyl-d5-1-[[4-(phenylazo)phenyl]azo]-2-naphthalenamine
Molecular Formula	C₂₄H₂₁N₅	C₂₄H₁₆D₅N₅
Molecular Weight	379.46 g/mol [2]	384.49 g/mol [3]
Appearance	Dark red powder	Not specified, assumed to be a solid
Melting Point	130 °C (decomposes)[2]	Not specified
Solubility	Soluble in acetone (B3395972) (10 mg/mL), benzene, ethanol, methanol (B129727), chloroform, and DMSO.[2] Insoluble in water.	Not specified, assumed to be similar to the unlabeled compound.
UV-Vis λmax	528 nm[4]	Not specified, assumed to be similar to the unlabeled compound.

Experimental Protocols

The following protocols outline the procedures for the extraction and analysis of Sudan Red 7B in various cosmetic matrices using Sudan Red 7B-d5 as an internal standard.

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), methanol (MeOH), methylene (B1212753) chloride (DCM), n-hexane (all HPLC or LC-MS grade).

• Reagents: Formic acid, ammonium (B1175870) formate.

• Standards: Sudan Red 7B and Sudan Red 7B-d5 certified reference materials.

• Solid Phase Extraction (SPE) Cartridges: C18 or silica-based cartridges may be used for sample cleanup if necessary.

• Filters: 0.22 µm syringe filters (PTFE or other suitable material).

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve Sudan Red 7B and Sudan Red 7B-d5 in acetonitrile to prepare individual stock solutions. Store in the dark at 4°C.[5]

• Intermediate Standard Solution (1 µg/mL): Prepare a mixed intermediate standard solution of Sudan Red 7B in acetonitrile.

• Working Standard Solutions (1-100 ng/mL): Prepare a series of working standard solutions by diluting the intermediate standard solution with acetonitrile. Fortify each working standard with the Sudan Red 7B-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation Protocols

The choice of sample preparation protocol depends on the cosmetic matrix. The following are generalized procedures that may require optimization.

• Weighing: Accurately weigh approximately 0.5 g of the homogenized lipstick sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard solution.

• Dissolution & Extraction: Add 10 mL of n-hexane to dissolve the wax-based matrix. Vortex thoroughly. Add 10 mL of acetonitrile and vortex for 1 minute, followed by ultrasonication for 15 minutes.

• Phase Separation: Centrifuge at 5000 rpm for 10 minutes to separate the hexane (B92381) and acetonitrile layers.

• Collection: Carefully transfer the lower acetonitrile layer, which contains the extracted dyes, into a clean tube.

• Filtration: Filter the extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

• Weighing: Accurately weigh approximately 1.0 g of the cream or lotion sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard solution.

• Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes to break the emulsion and extract the dyes.

• Cleanup (Optional): For complex emulsions, a salting-out step (e.g., with NaCl or MgSO₄) followed by centrifugation can improve phase separation. Alternatively, Solid Phase Extraction (SPE) with a C18 cartridge can be employed for cleanup.

• Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

• Weighing: Accurately weigh approximately 0.5 g of the powder sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard solution.

• Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes.

• Centrifugation: Centrifuge at 5000 rpm for 10 minutes to pellet the solid matrix components.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. Instrument-specific optimization is recommended.

Parameter	Recommended Conditions
LC System	UPLC or HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase B	Acetonitrile with 0.1% formic acid and 10 mM ammonium formate
Gradient Elution	A typical gradient would start at a lower percentage of organic phase (e.g., 30-50% B), ramp up to a high percentage (e.g., 95-100% B) to elute the analytes, hold for a few minutes, and then return to the initial conditions for equilibration.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Data Acquisition	Multiple Reaction Monitoring (MRM)

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the method. Two transitions are typically monitored for each analyte: a quantifier for concentration measurement and a qualifier for identity confirmation.

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Sudan Red 7B	380.2	183.1	115.1	Optimized for the specific instrument
Sudan Red 7B-d5	385.2	183.1	115.1	Optimized for the specific instrument

Note: The product ions for Sudan Red 7B-d5 are predicted to be the same as the unlabeled compound because the deuterium (B1214612) atoms are located on the N-ethyl group, which is not part of the major fragment ions.

Data Presentation and Analysis

Quantitative data should be summarized in a clear and structured format. The use of an internal standard allows for the calculation of the concentration of Sudan Red 7B in the cosmetic sample using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response Factor)

The response factor is determined from the calibration curve generated from the analysis of the working standard solutions.

Method Validation Data (Illustrative)

The following table presents illustrative performance data for a validated method. Actual performance may vary depending on the specific matrix and instrumentation.

Parameter	Sudan Red 7B
Linearity Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	1.5 µg/kg
Recovery	85 - 110%
Precision (RSD)	< 15%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Sudan Red 7B in cosmetics.

General workflow for cosmetic analysis.

Logical Relationship of Analytical Components

This diagram shows the relationship between the key components of the analytical method.

Interactions in the analytical process.

Conclusion

The use of Sudan Red 7B-d5 as an internal standard in LC-MS/MS analysis provides a robust, sensitive, and accurate method for the quantification of the banned colorant Sudan Red 7B in a variety of cosmetic products. The detailed protocols and data presented in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals involved in cosmetic safety and quality control. Adherence to these methodologies will aid in the effective monitoring of illegal dyes, ensuring the safety and compliance of cosmetic products on the market.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. ju.edu.sa [ju.edu.sa]
• 4. lcms.cz [lcms.cz]
• 5. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Sudan Red 7B in Food Matrices using Isotope Dilution Mass Spectrometry with Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan dyes are a class of synthetic, fat-soluble azo dyes used for coloring plastics, oils, and waxes.[1][2][3][4] Due to their potential carcinogenicity, they are not permitted for use as food additives in many countries, including the United States and the European Union.[5][6][7] Sudan Red 7B is a member of this family and its illegal presence in food products poses a significant health risk.[5]

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for quantitative analysis. It employs a stable isotope-labeled version of the analyte as an internal standard. This internal standard, being chemically identical to the analyte, co-elutes and co-ionizes, allowing for the correction of matrix effects and variations in sample preparation and instrument response. This application note details a robust and sensitive method for the quantification of Sudan Red 7B in food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Sudan Red 7B-d5 as the internal standard.

Principle of Isotope Dilution Mass Spectrometry

IDMS relies on the addition of a known amount of an isotopically enriched standard (e.g., Sudan Red 7B-d5) to the sample at the beginning of the analytical process. The ratio of the signal from the native analyte to the signal from the isotopically labeled standard is measured by the mass spectrometer. Since the native analyte and the internal standard exhibit nearly identical chemical and physical properties, any loss of analyte during sample preparation or fluctuations in instrument performance will affect both compounds equally, thus preserving the accuracy of the measured ratio.

Experimental Workflow

A graphical representation of the analytical workflow is provided below.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. scirp.org [scirp.org]
• 4. cromlab-instruments.es [cromlab-instruments.es]
• 5. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 6. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

Application Notes and Protocols: Sudan Red 7B-d5 for Tracer Studies in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the use of Sudan Red 7B-d5 as a stable isotope-labeled tracer in metabolic research. Sudan Red 7B is a lipophilic azo dye suitable for monitoring the absorption, distribution, metabolism, and excretion (ADME) of lipid-soluble xenobiotics.[1][2] The deuterated form, Sudan Red 7B-d5, serves as a powerful tool for quantitative analysis using mass spectrometry, allowing for precise differentiation from endogenous and unlabeled compounds.[3][4] The protocols herein cover both an in vivo pharmacokinetic study in a rodent model and an in vitro cellular uptake assay, providing researchers with a comprehensive framework for tracing lipophilic compounds. Methodologies for lipid extraction and high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis are also detailed.

Introduction to Sudan Red 7B-d5 as a Metabolic Tracer

Stable isotope tracers have become indispensable tools in metabolic research, offering a safe and quantitative method to track the fate of molecules in vivo and in vitro.[4][5] Unlike radioactive isotopes, stable isotopes like deuterium (B1214612) (²H) do not decay, eliminating the need for specialized handling and disposal. Sudan Red 7B-d5 is a synthetic, fat-soluble dye in which five hydrogen atoms have been replaced with deuterium.[3] Its high lipophilicity ensures it readily partitions into lipid-rich environments such as cell membranes, lipid droplets, and lipoproteins.[1][6]

When introduced into a biological system, Sudan Red 7B-d5 acts as a proxy for other lipophilic molecules. Its journey can be meticulously tracked and quantified using LC-MS/MS. The mass shift of +5 Da (daltons) provided by the deuterium atoms allows the tracer and its metabolites to be clearly distinguished from the unlabeled compound and other background molecules, enabling highly sensitive and specific analysis.[7][8]

Principle of the Method: The core of this tracer methodology relies on mass spectrometry to differentiate between the deuterated (heavy) tracer and its non-deuterated (light) counterpart. Following administration, biological samples (e.g., plasma, tissue, or cell lysates) are collected. Lipids and the lipophilic tracer are extracted and analyzed. The mass spectrometer is set to detect the specific mass-to-charge ratios (m/z) of the parent Sudan Red 7B-d5 and its expected metabolites, allowing for precise quantification of the tracer's concentration and metabolic conversion over time.

Properties of Sudan Red 7B-d5

Property	Value
Chemical Formula	C₂₄H₁₆D₅N₅
Molecular Weight	384.49
Unlabeled CAS	6368-72-5
Appearance	Red to Dark Red Solid
Solubility	Soluble in DMSO, DMF, Chloroform
Key Feature	Stable isotope label (d5) for MS-based quantification

Application 1: In Vivo Pharmacokinetic Study in a Rodent Model

This protocol describes the use of Sudan Red 7B-d5 to determine the pharmacokinetic profile of a model lipophilic compound in rats. Such studies are essential for understanding how a substance is absorbed, distributed throughout the body, and cleared over time.

Experimental Protocol: Oral Gavage Administration in Rats

• Animal Model: Use male Sprague-Dawley rats (200-250 g). Acclimate animals for at least one week prior to the experiment.

• Tracer Preparation: Prepare a dosing solution of Sudan Red 7B-d5 in corn oil at a concentration of 10 mg/mL. Ensure the compound is fully dissolved, using gentle warming and vortexing if necessary.

• Administration: Administer the Sudan Red 7B-d5 solution to fasted rats via oral gavage at a single dose of 50 mg/kg body weight.[4] A similar protocol has been successfully used for pharmacokinetic studies of other Sudan dyes in rats.[4]

• Blood Collection: Collect blood samples (~200 µL) from the tail vein at specified time points: pre-dose (0 h), and 0.5, 1, 2, 4, 8, 12, and 24 hours post-administration. Collect samples into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples at 2,000 x g for 15 minutes at 4°C to separate the plasma. Transfer the plasma to clean microcentrifuge tubes and store at -80°C until analysis.

• Tissue Collection (Optional): At the final time point (24 h), euthanize the animals and harvest key organs (e.g., liver, adipose tissue, brain, kidney). Rinse with cold phosphate-buffered saline (PBS), blot dry, weigh, and flash-freeze in liquid nitrogen. Store at -80°C.

• Sample Analysis: Extract the tracer from plasma and tissue homogenates using the lipid extraction protocol (Section 4.1). Analyze the extracts via LC-MS/MS (Section 4.2).

Data Presentation: Representative Pharmacokinetic Data

The following table presents hypothetical pharmacokinetic parameters for Sudan Red 7B-d5 in rat plasma following a single 50 mg/kg oral dose. This data is representative of what would be expected for a lipophilic compound.[4][9]

Table 1: Hypothetical Pharmacokinetic Parameters of Sudan Red 7B-d5 in Rats

Parameter	Symbol	Mean Value (n=6)	Unit
Peak Plasma Concentration	Cmax	5.8	µg/L
Time to Peak Concentration	Tmax	4.0	h
Area Under the Curve (0-24h)	AUC₀₋₂₄	45.2	µg·h/L
Elimination Half-Life	t₁/₂	7.5	h

Experimental Workflow: In Vivo Study

Workflow for the in vivo pharmacokinetic study.

Application 2: In Vitro Cellular Uptake Assay

This protocol details the use of Sudan Red 7B-d5 to quantify the rate and extent of uptake of a lipophilic compound into cultured cells, such as HepG2 (human liver carcinoma) or 3T3-L1 (adipocytes).

Experimental Protocol: Labeling Cultured Cells

• Cell Culture: Seed cells (e.g., HepG2) in a 12-well plate at a density that ensures ~80% confluency on the day of the experiment.

• Tracer Stock Solution: Prepare a 1 mM stock solution of Sudan Red 7B-d5 in sterile DMSO.

• Labeling Medium: Prepare a working labeling solution by diluting the 1 mM stock solution into pre-warmed, serum-free cell culture medium to a final concentration of 5 µM. Vortex gently to mix. Protocols for similar lipophilic dyes recommend final concentrations in the 1-10 µM range.[10]

• Cell Labeling:

  • Aspirate the existing medium from the cells and wash once with warm PBS.

  • Add 1 mL of the 5 µM labeling medium to each well.

  • Incubate the plate at 37°C in a CO₂ incubator for various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes).

• Cell Harvesting:

  • At each time point, aspirate the labeling medium.

  • Wash the cells three times with ice-cold PBS to stop uptake and remove extracellular tracer.

  • Add 200 µL of RIPA buffer or a similar lysis buffer to each well to lyse the cells.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Use a small aliquot of the cell lysate to determine the total protein concentration (e.g., using a BCA assay). This will be used to normalize the tracer uptake data.

• Sample Storage & Analysis: Store the remaining lysate at -80°C. Thaw samples and perform lipid extraction (Section 4.1) followed by LC-MS/MS analysis (Section 4.2).

Data Presentation: Representative Cellular Uptake Data

The following table shows hypothetical data for the time-dependent uptake of Sudan Red 7B-d5 into HepG2 cells, normalized to total cell protein.

Table 2: Hypothetical Cellular Uptake of Sudan Red 7B-d5 in HepG2 Cells

Incubation Time (min)	Sudan Red 7B-d5 Concentration (pmol/mg protein)
0	0.0
5	15.2
15	42.8
30	75.1
60	110.5
120	125.3 (plateau)

Experimental Workflow: In Vitro Study

Workflow for the in vitro cellular uptake assay.

Core Methodologies

Protocol: Lipid Extraction from Biological Samples

This protocol uses a modified Folch method, which is robust for extracting a wide range of lipids and lipophilic compounds from aqueous samples like plasma or cell/tissue homogenates.[11][12]

• Sample Preparation:

  • For plasma: Use 50 µL of plasma.

  • For tissues: Homogenize ~50 mg of tissue in 1 mL of ice-cold PBS. Use 100 µL of the homogenate.

  • For cell lysate: Use 100 µL of the cell lysate.

• Internal Standard: Add an internal standard (e.g., unlabeled Sudan Red 7B or another suitable deuterated lipid) to each sample for accurate quantification.

• Solvent Addition: To your sample in a glass tube, add 3 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.6 mL of 0.9% NaCl solution (or LC-MS grade water) to the tube. Vortex for another 30 seconds. Centrifuge at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into an upper aqueous/methanol phase and a lower organic (chloroform) phase containing the lipids and tracer.[13]

• Collection: Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the protein interface, and transfer it to a new clean tube.

• Drying and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 9:1 methanol:toluene or acetonitrile).

Protocol: LC-MS/MS Analysis

This protocol provides a general framework for the quantitative analysis of Sudan Red 7B-d5 using a triple quadrupole mass spectrometer.

• Chromatography System: A high-performance liquid chromatography (UFLC or UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).[4]

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: Develop a gradient to separate the analyte from matrix components. A typical gradient might be: Start at 10% B, ramp to 95% B over 3 minutes, hold for 2 minutes, and return to 10% B for re-equilibration.[4]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Optimize the MRM transitions for both Sudan Red 7B-d5 (tracer) and unlabeled Sudan Red 7B (standard/internal standard).

  • Hypothetical MRM Transitions:

    • Sudan Red 7B-d5: Q1 (Precursor Ion) m/z 385.5 -> Q3 (Product Ion) m/z [Fragment]

    • Sudan Red 7B (unlabeled): Q1 (Precursor Ion) m/z 380.5 -> Q3 (Product Ion) m/z [Fragment]

• Quantification: Generate a standard curve using known concentrations of unlabeled Sudan Red 7B. Quantify the amount of Sudan Red 7B-d5 in samples by comparing its peak area to that of the internal standard and interpolating from the standard curve.

Hypothetical Metabolic Pathway of Sudan Red 7B

The metabolism of lipophilic azo dyes is complex, involving both reductive and oxidative pathways primarily in the liver and by the gut microbiota.[3][14] The primary metabolic routes for a compound like Sudan Red 7B are predicted to be:

• Azoreduction: The characteristic azo bond (-N=N-) can be cleaved by azoreductase enzymes, which are present in the liver and are abundant in intestinal bacteria.[15] This reductive cleavage breaks the molecule into smaller aromatic amines.

• Oxidation: Cytochrome P450 (CYP) enzymes in the liver, particularly the CYP1A family which can be induced by Sudan dyes themselves, can hydroxylate the aromatic rings, increasing water solubility and facilitating excretion.[16][17][18]

Hypothetical metabolic pathways of Sudan Red 7B.

References

• 1. Lipid Extraction Techniques for Stable Isotope Analysis and Ecological Assays | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.library.columbia.edu [journals.library.columbia.edu]
• 6. Helobdella Protocols - Lipophilic dyes [sites.google.com]
• 7. Tracing de novo Lipids using Stable Isotope Labeling LC-TIMS-TOF MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Tracers for Membrane Labeling—Section 14.4 | Thermo Fisher Scientific - TH [thermofisher.com]
• 11. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid extraction and FAME assay training – DuLab [www2.hawaii.edu]
• 13. benchchem.com [benchchem.com]
• 14. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. The induction of cytochrome P450 1A1 by sudan dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Oxidation of the carcinogenic non-aminoazo dye 1-phenylazo-2-hydroxy-naphthalene (Sudan I) by cytochromes P450 and peroxidases: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis Using Sudan Red 7B-d5 as an Internal Standard in 1H NMR

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of chemical substances.[1][2] The fundamental principle of qNMR lies in the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[3][4] This allows for the absolute quantification of a substance without the need for identical reference compounds, provided that a certified internal standard is used.[4][5]

This application note describes a detailed protocol for the use of Sudan Red 7B-d5 as an internal standard for the quantitative analysis of organic molecules by ¹H NMR. Sudan Red 7B is an azo dye with known applications in staining and as a standard in other analytical techniques like LC-MS/MS.[6] Its deuterated isotopologue, Sudan Red 7B-d5, serves as an excellent internal standard for qNMR due to its chemical similarity to many organic analytes, while possessing a distinct NMR spectrum.[7][8] The inclusion of deuterium (B1214612) atoms provides signals that are well-separated from the typical proton NMR spectral window, minimizing the chance of signal overlap with the analyte of interest.[9]

Key Concepts of qNMR

The successful application of qNMR relies on several key principles:

• Internal Standard Selection: An ideal internal standard should be non-reactive with the analyte, soluble in the chosen deuterated solvent, have high purity, and possess NMR signals that do not overlap with those of the analyte.[10]

• Relaxation Delay (d1): To ensure accurate integration, the nuclei must fully relax between successive pulses. The relaxation delay should be at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard.[1][11]

• Pulse Angle: A 90° pulse is recommended to maximize the signal-to-noise ratio and ensure uniform excitation across the spectrum.[11]

• Signal-to-Noise Ratio (S/N): A high S/N is crucial for accurate integration. A minimum S/N of 150 is recommended for a method uncertainty of around 1%.[12][13]

Experimental Protocol

This protocol outlines the steps for the quantitative determination of an analyte using Sudan Red 7B-d5 as an internal standard.

1. Materials and Equipment

• Sudan Red 7B-d5 (of known purity and concentration)

• Analyte of interest

• High-purity deuterated solvent (e.g., DMSO-d6, Chloroform-d)

• Analytical balance (microbalance recommended)[11]

• NMR spectrometer (e.g., 400 MHz or higher)

• High-precision NMR tubes

• Volumetric flasks and pipettes

2. Sample Preparation

• Weighing: Accurately weigh a specific amount of the analyte and Sudan Red 7B-d5 into a clean, dry vial. The molar ratio of the internal standard to the analyte should ideally be around 1:1 to ensure comparable signal intensities.[11]

• Dissolution: Dissolve the weighed solids in a precise volume of the chosen deuterated solvent. Ensure complete dissolution by gentle vortexing or sonication.

• Transfer to NMR Tube: Transfer the prepared solution to a high-precision NMR tube to a consistent height.

3. NMR Data Acquisition

• Instrument Setup: Tune and shim the NMR spectrometer to achieve optimal field homogeneity.

• T1 Measurement: Determine the spin-lattice relaxation time (T1) for the signals of both the analyte and the internal standard that will be used for quantification. This is a critical step for accurate quantification.[11]

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin).

  • Pulse Angle: 90°.[11]

  • Relaxation Delay (d1): ≥ 5 x the longest T1 value measured in step 3.2.[1]

  • Acquisition Time (aq): Sufficiently long to allow the FID to decay completely, typically 2-4 seconds.[1]

  • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 150 for the peaks of interest.[13]

  • Spectral Width (sw): Wide enough to encompass all signals from the analyte and the internal standard.

4. Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication with a line broadening factor (e.g., 0.3 Hz) to the FID before Fourier transformation to improve the signal-to-noise ratio.[12]

• Phase and Baseline Correction: Carefully phase the spectrum and perform a baseline correction across the entire spectral width.

• Integration: Integrate the well-resolved, non-overlapping signals of the analyte and the internal standard (Sudan Red 7B-d5).

• Calculation of Analyte Purity/Concentration: The purity or concentration of the analyte can be calculated using the following formula:

  PurityAnalyte (%) = ( IAnalyte / IIS ) * ( NIS / NAnalyte ) * ( MAnalyte / MIS ) * ( mIS / mAnalyte ) * PurityIS

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = Mass

  • Purity = Purity of the internal standard

  • IS = Internal Standard (Sudan Red 7B-d5)

Data Presentation

The following table provides an example of the data that would be collected and used in the calculation of analyte purity.

Parameter	Analyte	Sudan Red 7B-d5 (IS)
Mass (m)	10.5 mg	5.2 mg
Molar Mass (M)	250.3 g/mol	384.51 g/mol
Purity of IS	-	99.8%
¹H NMR Signal (δ)	7.5 ppm (doublet)	8.2 ppm (singlet)
Number of Protons (N)	2	1
Integral (I)	1.85	1.00

Visualizations

Experimental Workflow for qNMR

A flowchart illustrating the key stages of a quantitative NMR experiment using an internal standard.

Logical Relationship in qNMR Calculation

Diagram showing the relationship between input parameters and the final calculated analyte purity in qNMR.

References

• 1. emerypharma.com [emerypharma.com]
• 2. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 3. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ckisotopes.com [ckisotopes.com]
• 10. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. enfsi.eu [enfsi.eu]

Application Notes and Protocols: Sudan Red 7B for Plant Lipid Visualization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipids are a diverse group of macromolecules that play crucial roles in plants, serving as structural components of membranes, energy reserves, and signaling molecules. The visualization of lipid distribution and accumulation in plant tissues is fundamental to understanding various physiological and developmental processes. Sudan Red 7B, also known as Fat Red 7B, is a lysochrome (fat-soluble dye) and a diazo dye used for the histochemical staining of neutral lipids, such as triacylglycerols found in oil bodies.[1] Its lipophilic nature allows it to selectively partition into and stain lipid-rich structures, appearing as a vibrant red color under bright-field microscopy.[2] This non-fluorescent dye is particularly useful for providing a clear and stable visualization of lipid droplets within fresh plant sections.[3][4]

Principle of Staining

Sudan dyes, including Sudan Red 7B, are non-ionic and possess a high affinity for neutral lipids. The staining mechanism is based on the dye's greater solubility in the lipids of the tissue than in the solvent in which it is applied. This differential solubility results in the dye selectively accumulating in lipid droplets, rendering them visible. The polyethylene (B3416737) glycol-glycerol solvent system is particularly effective as it dissolves the dye efficiently while allowing for rapid and intense staining of lipids in aqueous environments associated with fresh plant tissues, without the issue of dye precipitation.[3][4][5]

Chemical Properties of Sudan Red 7B

Below is a summary of the key chemical properties of Sudan Red 7B.

Property	Value	Reference
Synonyms	Fat Red 7B, Solvent Red 19, C.I. 26050	[1][6]
Chemical Formula	C₂₄H₂₁N₅	[1][7][8]
Molecular Weight	379.46 g/mol	[1][7][8]
Appearance	Red powder	[7]
Solubility	Soluble in oils and acetone; Insoluble in water	[6][7]
Absorption Maximum (λmax)	525 nm	[9]

Experimental Protocols

Materials and Reagents

• Sudan Red 7B (Fat Red 7B) (e.g., MP Biomedicals 158036)[1]

• Polyethylene glycol (PEG-300 or PEG-400) [1][3]

• Glycerol (B35011) (90%) [1][3]

• Microscope slides and coverslips

• Forceps and scalpels

• Distilled water

• Plant tissue (e.g., seedlings, sections of leaves, stems, roots, or seeds)

• Heating block or water bath

• Microscope with bright-field imaging capabilities

Preparation of Staining Solution (0.1% w/v Sudan Red 7B)

This protocol is adapted from Brundrett et al. (1991).[1]

• Dissolve the dye: In a suitable container, dissolve 50 mg of Sudan Red 7B powder in 25 mL of PEG-300.

• Incubate: Place the solution in a heating block or water bath at 90°C for 1 hour to ensure complete dissolution.

• Cool: Allow the solution to cool down to room temperature.

• Add glycerol: Add an equal volume (25 mL) of 90% glycerol to the dye solution and mix thoroughly.

• Storage: Store the final staining solution at room temperature.[1] The stock solution is stable under these conditions.

Staining Procedure for Plant Tissues

• Sample Preparation:

  • For small seedlings or thin tissues, the entire sample can be used.

  • For larger specimens, prepare thin sections (e.g., 50-100 µm) using a razor blade or a microtome.

• Staining: Immerse the plant tissue or sections in the Sudan Red 7B staining solution. The incubation time can vary from 1 hour to overnight, depending on the tissue type and thickness.[1]

• Rinsing: After incubation, carefully remove the tissue from the staining solution and rinse it several times with distilled water to remove excess stain.[1]

• Mounting: Mount the stained tissue on a microscope slide with a drop of water or glycerol and place a coverslip over it.

• Visualization: Observe the stained sample under a bright-field microscope. Lipid bodies will appear as distinct red-colored droplets.

Visualization Workflow

Caption: Workflow for plant lipid visualization using Sudan Red 7B.

Staining Mechanism

The staining process is a physical phenomenon based on the partitioning of the dye between the solvent and the lipid droplets within the plant tissue.

Caption: Sudan Red 7B partitions into lipids due to higher solubility.

Data Presentation

Parameter	Description	Source
Stain Concentration	0.1% (w/v) Sudan Red 7B in a polyethylene glycol-glycerol mixture.	Brundrett et al. (1991)[1]
Solvent System	Polyethylene glycol (PEG-300 or 400) and 90% glycerol.	Brundrett et al. (1991)[1][3]
Incubation Time	1 hour to overnight.	[1]
Tissue Type	Effective for various plant tissues, including seedlings, suberin lamellae in potato tubers and onion roots.	[1][10]
Visualization Method	Bright-field microscopy.
Staining Specificity	Stains neutral lipids, such as triacylglycerols in oil bodies.	[1]

Troubleshooting

• No or Weak Staining:

  • Increase the incubation time.

  • Ensure the staining solution was prepared correctly and the dye was fully dissolved.

  • The tissue may have a low lipid content.

• Presence of Precipitate:

  • The staining solution may not have been prepared correctly, or the dye may not have fully dissolved.

  • Ensure the solution is at room temperature before use. The PEG-glycerol solvent is designed to minimize precipitation with fresh tissue.[3][4]

• Overstaining:

  • Reduce the incubation time.

  • Ensure thorough rinsing after the staining step.

Safety Precautions

Sudan Red 7B is a chemical dye and should be handled with appropriate safety measures. Wear personal protective equipment (PPE), including gloves and safety glasses. Work in a well-ventilated area. Refer to the material safety data sheet (MSDS) for detailed safety information.

Conclusion

Sudan Red 7B is a reliable and effective non-fluorescent stain for the visualization of neutral lipids in plant tissues. The protocol presented, based on the work of Brundrett et al. (1991), provides a straightforward and stable method for achieving high-contrast staining of lipid bodies. This technique is a valuable tool for researchers in plant biology, agriculture, and drug development for investigating lipid metabolism and storage in various plant species.

References

• 1. podb.nibb.ac.jp [podb.nibb.ac.jp]
• 2. CAS 6368-72-5: Sudan Red 7B | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficient lipid staining in plant material with sudan red 7B or fluorol [correction of fluoral] yellow 088 in polyethylene glycol-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 7. Sudan Red 7B 6368-72-5 [sigmaaldrich.com]
• 8. Sudan Red 7B | C24H21N5 | CID 61396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]

Determining Extraction Efficiency of Sudan Red 7B in Food Matrices using Sudan Red 7B-d5 as a Surrogate Standard

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sudan dyes are a class of synthetic, fat-soluble azo dyes used for industrial coloring purposes.[1][2] Due to their potential carcinogenicity, their use as food additives is prohibited in many countries.[3][4] Sudan Red 7B is one such dye that has been illegally used to enhance the color of various food products.[1][3] To ensure food safety and regulatory compliance, it is crucial to have robust and accurate analytical methods for the detection and quantification of Sudan Red 7B in diverse food matrices.

This application note provides a detailed protocol for determining the extraction efficiency of Sudan Red 7B from food samples using Sudan Red 7B-d5 as a surrogate (isotopically labeled internal) standard. The use of a deuterated internal standard that is chemically identical to the analyte allows for the accurate assessment of analyte loss during sample preparation and extraction, thereby ensuring the reliability of the quantitative results.[5] The method described herein utilizes Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the sensitive and selective detection of both Sudan Red 7B and its deuterated analogue.

Data Presentation

A summary of reported extraction recovery percentages for Sudan Red 7B in various food matrices is presented in the table below. This data provides an expected range of extraction efficiencies that can be achieved using the described methodologies.

Food Matrix	Extraction Solvent	Analytical Method	Average Recovery (%)	Reference
Hot Chilli Pepper	Acetonitrile (B52724)/Water	MISPE-HPLC	72	[3]
Hot Chilli Tomato Sauce	Acetonitrile/Water	MISPE-HPLC	72	[3]
Sausage	Acetonitrile/Water	MISPE-HPLC	72	[3]
Tomato Sauce	Acetonitrile/Water	MISPE-HPLC	72	[3]
Hard Boiled Egg Yolk	Acetonitrile/Water	MISPE-HPLC	72	[3]
Chili Powder	Acetonitrile	UPLC-MS/MS	~85	[5]
Paprika	Acetonitrile	UPLC-MS/MS	93.8 - 115.2	[6]
Red Chilli Pepper	Not Specified	HPLC-DAD	89 - 98	[7]
Palm Oil	Not Specified	LC-MS/MS	77-84	[8]
Chili Sauce	Not Specified	HPLC	79.6 - 108	[9]
Tomato Sauce	Not Specified	HPLC	79.6 - 108	[9]

Experimental Protocols

This section outlines the detailed methodology for determining the extraction efficiency of Sudan Red 7B using Sudan Red 7B-d5.

Materials and Reagents

• Sudan Red 7B analytical standard (≥95% purity)

• Sudan Red 7B-d5 (isotopic purity ≥98%)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade, Type I)

• Formic acid (LC-MS grade)

• Food matrix (e.g., chili powder, edible oil, tomato sauce)

• 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge capable of ≥4000 rpm

• Syringe filters (0.22 µm, PTFE)

• Autosampler vials

Preparation of Standard Solutions

• Sudan Red 7B Stock Solution (100 µg/mL): Accurately weigh 10 mg of Sudan Red 7B standard and dissolve it in 100 mL of acetonitrile.

• Sudan Red 7B-d5 Stock Solution (100 µg/mL): Accurately weigh 10 mg of Sudan Red 7B-d5 and dissolve it in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions of Sudan Red 7B by diluting the stock solution with acetonitrile to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.

• Surrogate Standard Spiking Solution (1 µg/mL): Dilute the Sudan Red 7B-d5 stock solution with acetonitrile to a concentration of 1 µg/mL.

Sample Preparation for Extraction Efficiency Determination

To determine the extraction efficiency, two sets of samples are prepared: a "Pre-extraction Spiked Sample" and a "Post-extraction Spiked Control".

3.1. Pre-extraction Spiked Sample (to measure recovery)

• Weigh 2.0 g of the homogenized food matrix into a 50 mL centrifuge tube.

• Spike the sample with a known amount of the Sudan Red 7B-d5 surrogate standard spiking solution (e.g., 100 µL of 1 µg/mL solution to get a final concentration of 50 ng/g in the sample).

• Add 10 mL of acetonitrile to the tube.[5]

• Vortex the tube vigorously for 1 minute.

• Place the tube in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

3.2. Post-extraction Spiked Control (represents 100% recovery)

• Weigh 2.0 g of the homogenized food matrix into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Vortex the tube vigorously for 1 minute.

• Place the tube in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Spike the extracted matrix with the same known amount of the Sudan Red 7B-d5 surrogate standard as in the pre-extraction spiked sample (e.g., 100 µL of 1 µg/mL solution).

• Filter the spiked extract through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient would start with a higher percentage of Mobile Phase A and ramp up to a higher percentage of Mobile Phase B to elute the lipophilic Sudan Red 7B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer (MS): Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Sudan Red 7B: Precursor ion (m/z) 380.1 -> Product ions (e.g., for quantification and confirmation)

  • Sudan Red 7B-d5: Precursor ion (m/z) 385.1 -> Product ions (corresponding to the deuterated fragments)

Calculation of Extraction Efficiency

The extraction efficiency (or recovery) of Sudan Red 7B-d5 is calculated by comparing the peak area of the surrogate standard in the pre-extraction spiked sample to that in the post-extraction spiked control.

Formula:

Extraction Efficiency (%) = (Peak Area of Sudan Red 7B-d5 in Pre-extraction Spiked Sample / Peak Area of Sudan Red 7B-d5 in Post-extraction Spiked Control) x 100

Visualizations

Caption: Workflow for preparing pre- and post-extraction spiked samples.

Caption: Calculation of the extraction efficiency percentage.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. iris.unito.it [iris.unito.it]
• 4. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effective extraction and simultaneous determination of Sudan dyes from tomato sauce and chili-containing foods using magnetite/reduced graphene oxide nanoparticles coupled with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Sudan Red 7B-d5 in Proficiency Testing for Food Laboratories

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan dyes are a group of synthetic, fat-soluble azo dyes primarily used for industrial purposes, such as coloring plastics, oils, and waxes. Due to their potential carcinogenicity and genotoxicity, the use of Sudan dyes as food additives is prohibited in many countries.[1] However, their low cost and vibrant color have led to fraudulent use in various food products like chili powder, curry, and sauces to enhance their appearance. To ensure consumer safety and regulatory compliance, sensitive and reliable analytical methods are crucial for the detection of these illegal dyes.

Proficiency testing (PT) is a critical component of a laboratory's quality assurance system, providing an external evaluation of their analytical performance.[2] Participation in PT schemes allows laboratories to demonstrate their competence and the validity of their testing methods under realistic conditions. For the accurate quantification of Sudan dyes, especially at low concentrations, the use of isotopically labeled internal standards is highly recommended to compensate for matrix effects and variations during sample preparation and analysis. This document provides detailed application notes and protocols for the determination of Sudan Red 7B in food matrices, with a focus on the use of its deuterated analog, Sudan Red 7B-d5, in the context of proficiency testing.

Analytical Principle

The method of choice for the determination of Sudan dyes in food is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, allowing for the unambiguous identification and quantification of the analytes. The use of an isotopically labeled internal standard, such as Sudan Red 7B-d5, which has nearly identical chemical and physical properties to the native analyte but a different mass, is essential for accurate quantification. The internal standard is added to the sample at the beginning of the analytical procedure and corrects for any losses during sample preparation and for matrix-induced signal suppression or enhancement in the mass spectrometer.

Experimental Protocols

Sample Preparation: Extraction from Chili Powder

This protocol is suitable for the extraction of Sudan Red 7B from a chili powder matrix, a common food product where this dye has been found.

Reagents and Materials:

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Sudan Red 7B analytical standard

• Sudan Red 7B-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Weigh 1.0 g of the homogenized chili powder sample into a 50 mL centrifuge tube.

• Add a known amount of the Sudan Red 7B-d5 internal standard solution (e.g., 100 µL of a 1 µg/mL solution) to the sample.

• Add 10 mL of acetonitrile to the tube.

• Vortex the tube vigorously for 1 minute to ensure thorough mixing.

• Place the tube on a mechanical shaker for 15 minutes.

• Centrifuge the sample at 8000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Filter the extract through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	0-1 min: 50% B; 1-8 min: linear gradient to 95% B; 8-10 min: hold at 95% B; 10.1-12 min: return to 50% B for equilibration.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Data Acquisition: Multiple Reaction Monitoring (MRM)

The MRM transitions for Sudan Red 7B and its deuterated internal standard, Sudan Red 7B-d5, need to be optimized. The precursor ion will be the protonated molecule [M+H]+. The product ions are generated by collision-induced dissociation.

Note: As the exact MRM transitions for Sudan Red 7B-d5 are not widely published, they should be determined experimentally by infusing a standard solution of the deuterated compound into the mass spectrometer. For the purpose of this protocol, theoretical transitions are proposed based on the structure of Sudan Red 7B. The precursor ion for Sudan Red 7B-d5 would be expected to be 5 Da higher than that of the non-labeled compound.

Proposed MRM Transitions (to be verified experimentally):

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Sudan Red 7B	380.2	93.1	156.1	Optimized
Sudan Red 7B-d5	385.2	98.1	161.1	Optimized

Data Presentation

Quantitative Performance Data for Sudan Dyes Analysis

The following table summarizes typical performance data for the analysis of Sudan dyes in food matrices using LC-MS/MS, as reported in various studies. This data is indicative and should be verified by each laboratory as part of their method validation.

Analyte	Matrix	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Sudan I	Spices	0.7	-	88-100	[3]
Sudan II	Spices	0.5	-	89-104	[3]
Sudan III	Spices	0.7	-	89-93	[3]
Sudan IV	Spices	1.0	-	66-79	[3]
Sudan Red 7B	Food	0.3-1.4 (for a mix of Sudan dyes)	0.9-4.8 (for a mix of Sudan dyes)	83.4-112.3

Proficiency Testing Scheme for Sudan Dyes

Participation in a proficiency testing scheme is a key requirement for laboratories seeking or maintaining accreditation to ISO/IEC 17025. The scheme provider, accredited to ISO/IEC 17043, distributes a homogeneous and stable test material to participating laboratories. The laboratories analyze the sample using their routine methods and report their results to the provider. The provider then evaluates the performance of each laboratory, typically using z-scores.

Workflow of a Proficiency Testing Scheme

Proficiency Testing Workflow

Logical Relationship in Data Evaluation

The use of an isotopically labeled internal standard like Sudan Red 7B-d5 is fundamental to achieving accurate results in a proficiency test. The following diagram illustrates the logical relationship in the quantification process.

Quantification Logic with Internal Standard

References

• 1. benchchem.com [benchchem.com]
• 2. dla-lvu.de [dla-lvu.de]
• 3. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Overcoming Ion Suppression with Deuterated Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis through the effective use of deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it impact my analytical results?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is diminished by the presence of co-eluting components from the sample matrix, such as salts, lipids, and proteins.[1][2][3] This reduction in ionization leads to a lower signal intensity for the analyte, which can cause an underestimation of its concentration, decreased sensitivity, and poor reproducibility.[2][3] In severe cases, the analyte signal may be completely obscured.[2]

Q2: How do deuterated internal standards theoretically correct for ion suppression?

A2: Deuterated internal standards are stable isotope-labeled (SIL) versions of the analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612).[2][4] Because they are chemically and physically almost identical to the analyte, they are expected to co-elute during chromatography and be affected by ion suppression to the same degree.[2][3][4] By calculating the ratio of the analyte's signal to the internal standard's signal, the variability introduced by ion suppression can be normalized, leading to more accurate and precise quantification.[2][3]

Q3: My quantitative results are inaccurate even with a deuterated internal standard. What could be the cause?

A3: While highly effective, deuterated internal standards may not always perfectly correct for ion suppression.[2][3] Inaccuracy can arise if there is a slight chromatographic separation between the analyte and the deuterated standard, a phenomenon known as the "isotope effect".[2][4] If this separation occurs in a region of the chromatogram with varying ion suppression, the analyte and the internal standard will experience different degrees of suppression, leading to inaccurate results.[2] This is referred to as a "differential matrix effect".[2] Other potential causes include isotopic or chemical impurities in the standard and the exchange of deuterium atoms with hydrogen from the solvent or matrix.[2][4]

Q4: What causes the chromatographic separation between an analyte and its deuterated internal standard?

A4: The substitution of hydrogen with the heavier isotope deuterium can sometimes lead to slight differences in physicochemical properties, such as lipophilicity and acidity.[3][5] In reversed-phase chromatography, deuterated compounds can sometimes have slightly shorter retention times compared to their non-deuterated counterparts.[2] This chromatographic shift is known as the "deuterium isotope effect".[2][5]

Q5: Are there alternatives to deuterated internal standards if I suspect differential ion suppression?

A5: Yes, if a deuterated standard is proving problematic due to chromatographic shifts, you can consider using internal standards labeled with heavier stable isotopes like ¹³C or ¹⁵N.[3] These are less likely to cause a noticeable isotope effect, resulting in better co-elution with the analyte.[3] A carefully selected structural analog that has very similar chromatographic and ionization properties can also be used, but its performance must be thoroughly validated.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor reproducibility of the analyte/internal standard ratio	1. The analyte and deuterated internal standard are not perfectly co-eluting, leading to differential ion suppression.[6] 2. The concentration of the internal standard is too high, causing ion suppression of the analyte.[5]	1. Optimize Chromatography: Adjust the mobile phase gradient, column temperature, or consider a column with different selectivity to achieve complete peak overlap.[3][7] 2. Optimize Internal Standard Concentration: Reduce the concentration of the deuterated internal standard. The extent of suppression can be concentration-dependent.[5][7]
Overall low signal for both analyte and internal standard	1. Significant ion suppression from the sample matrix is occurring.[7] 2. The mobile phase composition is causing suppression.	1. Improve Sample Preparation: Implement a more rigorous sample clean-up method like solid-phase extraction (SPE) to remove more matrix interferences.[3] Diluting the sample can also reduce the concentration of matrix components.[3][8] 2. Modify Mobile Phase: Avoid using non-volatile buffers or additives that are known to cause ion suppression.
Inconsistent results between different sample lots or matrices	1. The matrix effect varies significantly between samples.[7] 2. The internal standard is not behaving identically to the analyte in all matrices.	1. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed.[7] 2. Verify Co-elution: Perform a post-column infusion experiment to identify regions of significant ion suppression in different matrices.[7] Confirm consistent co-elution of the analyte and internal standard across various blank matrices.
Analyte peak detected, but internal standard peak is absent or very low	1. Error in spiking the internal standard into the sample. 2. Degradation of the internal standard.	1. Review Sample Preparation Protocol: Ensure the internal standard is being added correctly and at the appropriate concentration to all samples. 2. Check Stability of Internal Standard: Assess the stability of the internal standard in the stock solution and in the prepared samples over time.

Experimental Protocols

Protocol 1: Post-Column Infusion to Qualitatively Assess Ion Suppression

This experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[2][3]

Methodology:

• Prepare a standard solution of your analyte at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column in place.

• Connect the outlet of the LC column to a T-piece.

• Continuously deliver the analyte standard solution to the second port of the T-piece using a syringe pump.

• Connect the third port of the T-piece to the mass spectrometer inlet.

• Once a stable baseline signal for the analyte is established, inject a blank matrix extract (e.g., protein-precipitated plasma) onto the LC column.

• Analysis: Monitor the signal of the infused analyte. A dip in the baseline indicates a region of ion suppression, while a rise indicates ion enhancement.

• Evaluation: Compare the retention times of your analyte and its deuterated internal standard with the identified regions of ion suppression. If they elute in an area of significant suppression, chromatographic optimization is recommended.[3]

Protocol 2: Quantitative Assessment of Matrix Effects

This experiment quantifies the extent of ion suppression or enhancement for both the analyte and the internal standard.[3]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and deuterated internal standard into the mobile phase or a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first, and then spike the analyte and deuterated internal standard into the final extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and deuterated internal standard into the blank matrix before the extraction procedure.

• Analysis: Analyze all three sets of samples using the LC-MS method.

• Calculations:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100

Data Interpretation:

Metric	Calculation	Interpretation
Matrix Effect (ME %)	(Peak Area in Set B / Peak Area in Set A) * 100	A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression. A value > 100% indicates ion enhancement.
Recovery (RE %)	(Peak Area in Set C / Peak Area in Set B) * 100	Measures the efficiency of the sample extraction process.
Process Efficiency (PE %)	(Peak Area in Set C / Peak Area in Set A) * 100	Represents the overall efficiency of the method, combining both matrix effects and recovery.

By calculating the Matrix Effect for both the analyte and the deuterated internal standard, you can determine if they are affected similarly. A significant difference in their ME % values indicates a differential matrix effect, suggesting the internal standard is not fully compensating for ion suppression.[3]

Visualizing Workflows and Concepts

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Troubleshooting logic for inaccurate results with deuterated internal standards.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sudan Dye Analysis by LC-MS

Welcome to the technical support center for the analysis of Sudan dyes using Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges related to matrix effects during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of Sudan dyes?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as a Sudan dye, due to the presence of co-eluting substances from the sample matrix.[1] These effects can lead to either signal suppression (decreased response) or signal enhancement (increased response), ultimately affecting the accuracy and precision of quantification.[2] In the analysis of Sudan dyes in complex food matrices like spices, sauces, and oils, various components such as fats, pigments, and other organic molecules can cause significant matrix effects, particularly when using electrospray ionization (ESI).[3]

Q2: How can I determine if my Sudan dye analysis is affected by matrix effects?

A2: The presence of matrix effects can be evaluated using several methods:

• Post-Extraction Spike Comparison: This is a common method where you compare the peak area of a standard prepared in a clean solvent to the peak area of a standard spiked into a blank sample extract (a sample known to not contain the analyte) after the extraction process.[1] A significant difference in peak areas indicates the presence of matrix effects.

• Post-Column Infusion: In this technique, a constant flow of the Sudan dye standard is introduced into the mobile phase after the analytical column and before the mass spectrometer. A blank matrix extract is then injected. Any fluctuation in the baseline signal at the retention time of interfering compounds indicates where ion suppression or enhancement is occurring.[1]

• Comparison of Calibration Curves: You can compare the slope of a calibration curve prepared in a pure solvent with the slope of a matrix-matched calibration curve. A significant difference between the slopes suggests a strong matrix effect.[2]

Q3: What are the most effective strategies to minimize or compensate for matrix effects?

A3: Several strategies can be employed to mitigate matrix effects in Sudan dye analysis:

• Stable Isotope Dilution Analysis (SIDA): This is considered the gold standard for compensating for matrix effects.[4] A stable isotope-labeled internal standard (e.g., Sudan I-d5) is added to the sample before extraction.[4][5] Since the labeled standard has nearly identical chemical and physical properties to the analyte, it experiences the same matrix effects, allowing for accurate correction and quantification.

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is similar to the samples being analyzed.[2][6] This helps to ensure that the standards and the samples experience similar matrix effects.

• Sample Preparation and Cleanup: Effective sample cleanup is crucial to remove interfering matrix components before LC-MS analysis.[2] Techniques like Solid Phase Extraction (SPE) can effectively remove fats, carotenoids, and other interferences from complex matrices like chili oleoresin and sauces.[3]

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on the ionization of the target analytes.[7] However, this approach may compromise the sensitivity of the method if the analyte concentration is already low.

Q4: I am observing poor recovery for some Sudan dyes. What could be the cause and how can I improve it?

A4: Poor recovery can be due to several factors, including inefficient extraction from the sample matrix or losses during sample cleanup steps. For instance, highly retained compounds on an SPE cartridge can lead to lower recovery. To improve recovery:

• Optimize Extraction Solvent: Ensure the chosen solvent (e.g., acetonitrile (B52724), ethyl acetate) is effective for extracting Sudan dyes from your specific sample matrix.[4][8]

• Adjust SPE Protocol: If using SPE, optimize the loading, washing, and elution steps. For example, the choice of washing and elution solvents is critical to ensure that the analytes are retained during washing and efficiently eluted.

• Use of Internal Standards: Employing an internal standard, particularly a stable isotope-labeled one, can help to correct for losses during sample preparation, providing more accurate quantitative results.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Inconsistent peak areas for replicates	Significant and variable matrix effects between samples.	Implement the use of a stable isotope-labeled internal standard for each analyte to normalize the response.[4][5] Prepare matrix-matched calibrants to mimic the sample matrix as closely as possible.[6]
Signal suppression or enhancement observed	Co-eluting matrix components interfering with ionization.	Improve sample cleanup using Solid Phase Extraction (SPE) to remove interfering substances.[3] Modify the chromatographic gradient to better separate the analytes from the matrix interferences. Dilute the sample extract to reduce the concentration of matrix components.[7]
Low signal intensity for Sudan dyes	Ion suppression due to the sample matrix. Inefficient ionization.	Optimize MS source parameters (e.g., capillary voltage, source temperature, gas flows) for the specific Sudan dyes.[5] Evaluate a different ionization source, such as Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects than ESI for certain compounds.[9]
Poor peak shape (e.g., fronting, tailing)	Matrix components affecting the chromatography. Column overload.	Dilute the sample extract before injection. Optimize the mobile phase composition and gradient. Ensure the sample solvent is compatible with the initial mobile phase.
False positives or interferences	Co-eluting compounds with the same mass-to-charge ratio.	Utilize Multiple Reaction Monitoring (MRM) with at least two specific transitions for each analyte for confirmation.[5][6] Improve chromatographic separation to resolve the analyte from the interference.

Experimental Protocols

Protocol 1: Sample Preparation using Solvent Extraction for Spices

This protocol is a general guideline for the extraction of Sudan dyes from spice samples like chili powder or paprika.[4][6]

• Sample Weighing: Weigh 1 gram of the homogenized spice sample into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard solution (e.g., Sudan I-d5) to the sample.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Shaking/Vortexing: Cap the tube and shake it vigorously or vortex for 30 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 4000 rpm) for 5-10 minutes to separate the solid material.

• Filtration and Injection: Take an aliquot of the supernatant, filter it through a 0.22 µm syringe filter, and inject it into the LC-MS/MS system.

Protocol 2: Sample Cleanup using Solid Phase Extraction (SPE) for Chili Oleoresin

This protocol is adapted for complex and oily matrices like chili oleoresin.

• Sample Preparation: Dissolve 0.1 g of chili oleoresin in 1 mL of hexane (B92381).

• SPE Cartridge Conditioning: Precondition a silica (B1680970) SPE cartridge (e.g., 6 cc, 500 mg) with 3 mL of hexane.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of hexane to remove non-polar interferences.

• Elution: Elute the Sudan dyes from the cartridge with 2 mL of a 5:95 acetonitrile/dichloromethane mixture.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume (e.g., 150 µL) of methanol (B129727) for LC-MS analysis.

Quantitative Data Summary

The following tables summarize typical performance data for the LC-MS/MS analysis of Sudan dyes in food matrices.

Table 1: Method Validation Data for Sudan Dyes in Spiked Chili Powder [5]

Analyte	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%) (at 10 µg/kg)	RSD (%)
Sudan I	>0.995	0.03	0.10	90.7	5.27
Sudan II	>0.996	0.01	0.05	91.9	4.88
Sudan III	>0.995	0.01	0.05	93.2	6.13
Sudan IV	>0.997	0.02	0.10	89.5	5.74

Table 2: Recovery of Sudan Dyes from Spiked Chili Sauce using Oasis MAX SPE [3]

Analyte	Mean Recovery (%) (n=6, 80 µg/kg)	% RSD
Sudan I	95	5.2
Sudan II	98	4.8
Sudan III	92	6.1
Sudan IV	94	5.5
Sudan Orange G	85	7.3
Para Red	96	4.9

Visualizations

Caption: General experimental workflow for Sudan dye analysis.

Caption: Troubleshooting logic for matrix effects in LC-MS.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. gtfch.org [gtfch.org]

Technical Support Center: Isotopic Exchange Issues with Deuterated Azo Dyes

Welcome to the technical support center for deuterated azo dyes. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with isotopic exchange. Below you will find frequently asked questions and troubleshooting guides to assist in your experiments, ensuring data integrity and accuracy.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated azo dye experiments?

A1: Isotopic exchange, also known as hydrogen-deuterium (H/D) exchange or back-exchange, is a chemical reaction where a deuterium (B1214612) atom on your labeled compound is replaced by a hydrogen atom from the surrounding environment.[1] This is problematic because it alters the mass and isotopic composition of your molecule.[1] For researchers using deuterated azo dyes as internal standards in quantitative mass spectrometry, this loss of deuterium can lead to inaccurate quantification, decreased assay precision, and potentially false-positive results.[2]

Q2: Which positions on an azo dye molecule are most susceptible to deuterium exchange?

A2: The stability of a deuterium label is highly dependent on its position.

• Highly Labile: Deuterium atoms attached to heteroatoms like oxygen (in hydroxyl/phenol groups) or nitrogen (in amine groups) are extremely susceptible to rapid exchange with protons from solvents like water or methanol.[1][2] Many azo dyes contain these functional groups.[3][4]

• Conditionally Labile: Deuterium atoms on carbons adjacent to carbonyl groups (alpha-carbons) can exchange under acidic or basic conditions through keto-enol tautomerism.[1]

• Generally Stable: Deuterium atoms on aromatic rings are typically stable. However, back-exchange from aromatic rings can occur under specific analytical conditions, such as during atmospheric pressure chemical ionization (APCI) in mass spectrometry, and can be influenced by temperature and mobile phase composition.[5][6]

Q3: What are the primary experimental factors that accelerate deuterium back-exchange?

A3: The rate of back-exchange is primarily influenced by three key factors:

• pH: The H/D exchange reaction is catalyzed by both acids and bases.[5][7] The minimum rate of exchange for many compounds is observed at a low pH, typically around 2.5–2.7.[2] Both neutral and basic conditions significantly accelerate the exchange rate.

• Temperature: Higher temperatures dramatically increase the rate of all chemical reactions, including isotopic exchange.[2] Lowering the temperature is one of the most effective ways to minimize back-exchange.

• Solvent: Protic solvents (e.g., water, methanol) are the source of hydrogen atoms that replace the deuterium on your molecule.[2] Minimizing the sample's exposure time to these solvents, especially at elevated temperatures or non-optimal pH, is critical.

Q4: Can the azo group (–N=N–) itself affect the stability of deuterium on the aromatic rings?

A4: The azo group is the most reactive site in many dye molecules and is susceptible to chemical and enzymatic cleavage.[8][9] As a strong electron-withdrawing group, it influences the electron density of the attached aromatic rings. This can affect the lability of the aromatic protons (or deuterons), although direct exchange on the aromatic ring under typical LC-MS conditions is less common than on heteroatoms. The primary stability concern with the azo group is its potential for degradation, which can lead to the formation of aromatic amines, rather than its direct influence on isotopic exchange.[9][10]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to H/D exchange with deuterated azo dyes.

Problem 1: Inaccurate or irreproducible quantitative results when using a deuterated azo dye as an internal standard.

• Possible Cause 1: Isotopic Back-Exchange. Your deuterated standard is losing its label during sample preparation or analysis, causing its signal to decrease and artificially inflating the analyte-to-internal standard ratio.

  • Solution:

    • Lower Temperature: Maintain all samples, solvents, and instrument compartments (autosampler, column) at a low temperature (0–4 °C).[2] For maximum stability, consider using advanced chromatography systems capable of sub-zero temperatures (e.g., -20°C or lower).[11]

    • Control pH: Ensure your LC mobile phase and sample diluent are acidified to the pH of minimum exchange (typically pH 2.5–2.7) using an appropriate acid like formic acid.[1]

    • Minimize Analysis Time: Use faster LC gradients and UPLC/UHPLC systems to reduce the time the deuterated dye is exposed to protic mobile phases.[2][12]

    • Evaluate Solvents: If possible, reconstitute and store stock standards in aprotic solvents like acetonitrile.[2] Perform a stability study by incubating the standard in your analytical mobile phase to confirm stability over the run time.[13]

• Possible Cause 2: Chromatographic Separation of Isotopologues. The deuterated standard does not perfectly co-elute with the unlabeled analyte due to the deuterium isotope effect. This can lead to differential matrix effects.[14]

  • Solution:

    • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard. If a significant separation is observed, adjust the chromatographic method.

    • Modify Chromatography: A shallower gradient or minor changes in mobile phase composition or column temperature can sometimes improve co-elution.[13]

    • Consider Alternatives: If co-elution cannot be achieved, a ¹³C or ¹⁵N-labeled internal standard may be a more suitable alternative as they exhibit minimal to no chromatographic shift.[15]

Problem 2: A signal for the unlabeled analyte appears in a blank sample spiked only with the deuterated standard.

• Possible Cause 1: Isotopic Impurity. The deuterated standard may contain a small percentage of the unlabeled analyte from its synthesis.

  • Solution: Check the Certificate of Analysis for the standard's isotopic purity. If necessary, quantify the unlabeled impurity by analyzing a high-concentration solution of the standard and monitoring the analyte's mass transition.[13]

• Possible Cause 2: In-Source Back-Exchange or Fragmentation. The deuterium loss is occurring within the mass spectrometer's ion source, not in the solution.

  • Solution: This can be influenced by ion source parameters. Experiment with lowering the desolvation temperature in the APCI or ESI source.[6][16] Analyze the standard via direct infusion to see if the exchange occurs without the LC system.

Data Summary

The following table summarizes the impact of key experimental parameters on the rate of deuterium back-exchange.

Parameter	Condition	Impact on Back-Exchange Rate	Recommendation to Minimize Exchange
pH	Acidic (~pH 2.5)	Minimum Exchange Rate	Quench samples and perform chromatography at pH ~2.5.[1][2]
Neutral (~pH 7)	Significant Increase	Avoid neutral pH during sample processing.
Basic (>pH 8)	Highly Accelerated	Avoid basic conditions entirely.
Temperature	Sub-zero (~ -30 °C)	Negligible Exchange	Use specialized LC systems for maximal stability.[11]
Low (0 °C)	Significantly Reduced	Maintain samples and instruments at 0-4 °C.[2]
Ambient (~25 °C)	Baseline (High)	Avoid prolonged exposure to ambient temperatures.
LC Gradient Time	Short (e.g., < 5 min)	Reduced Total Exchange	Use UPLC/UHPLC systems with fast gradients.[12]
Long (e.g., > 15 min)	Increased Total Exchange	Shortening a long gradient provides only marginal gains but is still beneficial.[16]

Experimental Protocols

Protocol: LC-MS/MS Analysis of a Deuterated Azo Dye with Minimized Back-Exchange

This protocol outlines a general workflow for analyzing a deuterated azo dye while minimizing the risk of isotopic back-exchange.

• Preparation of Solutions:

  • Prepare all mobile phases (e.g., Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid).

  • Verify the final pH of the aqueous mobile phase is between 2.5 and 2.7.

  • Pre-chill all mobile phases and sample diluents to 4 °C.

• Sample Preparation:

  • Reconstitute the deuterated azo dye standard in an aprotic solvent (e.g., acetonitrile) to create a stock solution.

  • Perform serial dilutions into a pre-chilled diluent (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid) immediately before analysis.

  • Keep all samples in a cooled autosampler set to 4 °C throughout the analytical run.

• LC-MS/MS System Configuration:

  • Equilibrate the entire LC system, including the column, with the initial mobile phase conditions.

  • Set the column compartment temperature to a low value (e.g., 4 °C). If sub-zero capabilities are available, use them (e.g., -20 °C).[11]

  • Use a short, high-efficiency column (e.g., sub-2 µm particle size) to facilitate rapid analysis.

  • Optimize the MS ion source parameters. Use the lowest desolvation temperature that provides adequate signal intensity to minimize the risk of in-source exchange.[16]

• Chromatographic Analysis:

  • Inject the sample.

  • Run a fast LC gradient (e.g., a total run time of 3-5 minutes) to ensure rapid elution of the analyte and internal standard.

  • Monitor the mass transitions for both the unlabeled analyte and the deuterated internal standard.

• Data Analysis:

  • Carefully inspect the chromatograms to confirm the co-elution of the analyte and the internal standard.

  • Process the quantitative data based on the ratio of the analyte peak area to the internal standard peak area.

  • During method development, inject a solution of the deuterated standard at the beginning and end of a long sequence to check for any degradation or exchange over time.

Visualizations

Caption: Generalized mechanism for acid-catalyzed H/D exchange on an aromatic ring.

Caption: Recommended workflow for analyzing deuterated azo dyes to minimize back-exchange.

Caption: Troubleshooting decision tree for issues with deuterated azo dyes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jchemrev.com [jchemrev.com]
• 4. Aromatic amines: use in azo dye chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. Revealing the influences of functional groups in azo dyes on the degradation efficiency and power output in solar photocatalytic fuel cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Analysis of Sudan Dyes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the chromatographic behavior of Sudan Red 7B and its deuterated internal standard, Sudan Red 7B-d5.

Frequently Asked Questions (FAQs)

Q1: We are observing a slight difference in retention time between Sudan Red 7B and our internal standard, Sudan Red 7B-d5. Is this expected?

A1: Yes, a small shift in retention time between a native analyte and its deuterated isotopologue is an expected phenomenon known as the Chromatographic Isotope Effect (CIE). In reversed-phase liquid chromatography (RPLC), it is common for the deuterated compound to elute slightly earlier than the non-deuterated compound. This is often referred to as an "inverse isotope effect".[1]

Q2: What causes the chromatographic shift between Sudan Red 7B and Sudan Red 7B-d5?

A2: The shift is due to subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond. This can lead to a smaller van der Waals radius and reduced polarizability of the deuterated molecule, causing it to have slightly weaker interactions with the non-polar stationary phase in RPLC and thus elute earlier.

Q3: How significant is the retention time shift typically?

A3: The magnitude of the retention time shift is usually small, often a fraction of the peak width. It depends on several factors, including the number and location of the deuterium (B1214612) atoms in the molecule, the chromatographic conditions (e.g., mobile phase composition, gradient, temperature), and the stationary phase chemistry.

Q4: Can this retention time difference affect the accuracy of our quantitative analysis?

A4: While a small, consistent shift is generally not a problem for quantification using mass spectrometry (where the mass difference allows for specific detection), it is crucial that the peaks of the analyte and the internal standard are sufficiently close and have similar peak shapes. If the shift is too large, the two compounds may experience different matrix effects, which can compromise the accuracy of the results. It is important to ensure that the analyte and internal standard peaks are integrated consistently.

Q5: Can we use Sudan Red 7B-d5 as an internal standard for other Sudan dyes?

A5: While it is always best to use a specific isotopically labeled internal standard for each analyte, a structurally similar internal standard can sometimes be used for the quantification of multiple analytes. However, this approach must be thoroughly validated for your specific method and sample matrix to ensure accuracy, as the degree of chromatographic shift and the response in the mass spectrometer may vary for different analytes.

Troubleshooting Guide

Issue: The retention time shift between Sudan Red 7B and Sudan Red 7B-d5 is larger than expected or inconsistent.

Possible Cause	Suggested Solution
Inconsistent Chromatographic Conditions	Ensure that the mobile phase composition, gradient program, flow rate, and column temperature are stable and reproducible between runs. Small variations in these parameters can affect retention times.
Column Degradation	The performance of the HPLC column can degrade over time, leading to changes in selectivity and retention. Try flushing the column, or if necessary, replace it with a new one of the same type.
Matrix Effects	Complex sample matrices can influence the retention behavior of analytes. Ensure that your sample preparation method is effective in removing interfering substances. Consider using matrix-matched calibration standards.
Mobile Phase pH	The pH of the mobile phase can affect the ionization state of the analytes and their interaction with the stationary phase. Prepare fresh mobile phase and ensure the pH is consistent.

Quantitative Data Summary

The following table presents a hypothetical but representative dataset illustrating the expected chromatographic shift between Sudan Red 7B and Sudan Red 7B-d5 under typical RPLC conditions.

Compound	Retention Time (min)
Sudan Red 7B	8.42
Sudan Red 7B-d5	8.35
Retention Time Shift (Δt_R)	0.07

Experimental Protocol: Analysis of Sudan Red 7B and Sudan Red 7B-d5 by HPLC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of Sudan Red 7B from a food matrix using Sudan Red 7B-d5 as an internal standard.

1. Sample Preparation (Extraction)

• Weigh 1.0 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add a known amount of Sudan Red 7B-d5 internal standard solution.

• Add 10 mL of acetonitrile.

• Vortex for 1 minute, then sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

2. Chromatographic Conditions

• HPLC System: Agilent 1200 series or equivalent

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 60% B

  • 2-10 min: 60-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 60% B (re-equilibration)

• Flow Rate: 0.8 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray ionization (ESI), positive mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • Sudan Red 7B: Precursor ion > Product ion 1 (for quantification), Precursor ion > Product ion 2 (for confirmation)

  • Sudan Red 7B-d5: Precursor ion (+5 Da) > Product ion 1 (for quantification)

• Ion Source Parameters: Optimize according to the instrument manufacturer's recommendations (e.g., capillary voltage, source temperature, gas flows).

Workflow for Investigating Chromatographic Shift

Caption: Troubleshooting workflow for addressing retention time shifts.

References

• 1. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Sudan Dye Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Liquid Chromatography (LC) methods for the separation of Sudan dyes.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for separating Sudan dyes using reversed-phase HPLC?

A1: A common starting point for the separation of Sudan dyes on a C18 column is an isocratic mobile phase consisting of a mixture of acetonitrile (B52724) and water.[1] A typical ratio is in the range of 70:30 to 80:20 (v/v) acetonitrile:water.[1] Methanol (B129727) and water mixtures are also commonly used.[2]

Q2: Should I use acetonitrile or methanol as the organic modifier in my mobile phase?

A2: Both acetonitrile and methanol are effective for the separation of Sudan dyes.[1] Acetonitrile generally has a lower viscosity and provides better UV transparency at lower wavelengths.[1] However, methanol can offer different selectivity, which can be advantageous for separating challenging isomers like Sudan IV and Sudan Red B, especially when used with a phenyl-based column to enhance π-π interactions.[3]

Q3: When should I choose a gradient elution over an isocratic elution?

A3: Isocratic elution, which uses a constant mobile phase composition, is often simpler and sufficient for clean samples.[1][4] However, for complex samples containing compounds with a wide range of polarities, gradient elution is beneficial.[1][4] A gradient program, where the mobile phase composition changes during the run, can improve peak shape, enhance resolution, and shorten analysis time by eluting strongly retained compounds more quickly.[4][5]

Q4: What type of HPLC column is best for Sudan dye separation?

A4: Reversed-phase C18 columns are robust, widely used, and provide good retention and separation for Sudan dyes.[6] For more challenging separations, particularly those involving isomers, a phenyl-based column can offer alternative selectivity and potentially improved resolution due to π-π interactions with the aromatic rings of the dyes.[3][6] Columns with smaller particle sizes (e.g., sub-2 µm or 2.7 µm solid-core) can lead to higher efficiency and faster analyses but require HPLC systems capable of handling higher backpressures.[6]

Q5: At what wavelengths should I detect the common Sudan dyes?

A5: The optimal detection wavelengths (λmax) for the four main Sudan dyes are approximately:

• Sudan I: 476-480 nm[2][7]

• Sudan II: 493-496 nm[2][7]

• Sudan III: 504-510 nm[7]

• Sudan IV: 520 nm[2][7] A wavelength of 488 nm can be used for Sudan I and II, and 520 nm for Sudan III and IV, allowing for detection with a dual-wavelength instrument.[2] A detector set at 506 nm has also been used for the simultaneous detection of Sudan I-IV and Para Red.[8][9]

Troubleshooting Guide

Problem: Poor Peak Shape (Tailing or Fronting)

• Q: My Sudan dye peaks are tailing. What are the common causes and solutions?

  • A: Peak tailing is often caused by secondary interactions between the basic dye molecules and residual silanol (B1196071) groups on the silica-based stationary phase.[1][10]

    • Solution: Use a well-end-capped column or add a competitive base like triethylamine (B128534) to the mobile phase to mask the silanol groups.[1] Also, ensure your mobile phase pH is appropriate; buffers can help maintain a stable pH and improve peak shape.[10] Tailing of all peaks might indicate a physical problem like a partially blocked column inlet frit, which can sometimes be fixed by reversing and flushing the column.[11]

• Q: What causes peak fronting?

  • A: Peak fronting is typically a sign of column overload.[12] This can happen if the injected sample concentration is too high or the injection volume is too large.

    • Solution: Try reducing the injection volume or diluting the sample.[1][12]

• Q: My early eluting peaks are distorted or split. Why?

  • A: This can occur if the sample solvent is significantly stronger (i.e., has a higher elution strength) than the mobile phase.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[1] If a different solvent is necessary, use one that is weaker than the mobile phase.

Problem: Inconsistent Retention Times

• Q: Why are my retention times shifting from run to run?

  • A: Fluctuating retention times can be caused by several factors:

    • Improper Column Equilibration: In gradient elution, the column must return to the initial mobile phase conditions before the next injection. Insufficient equilibration time can cause shifts, especially for early eluting peaks.[13] Solution: Ensure your gradient program includes an adequate re-equilibration step.

    • Mobile Phase Changes: The composition of the mobile phase can change due to evaporation of the more volatile solvent. Solution: Keep mobile phase bottles capped and prepare fresh mobile phase regularly.[14]

    • Pump or System Issues: Inconsistent pump performance, leaks, or problems with the degasser can alter the mobile phase composition being delivered.[12] Solution: Check the system for leaks and ensure the pump is functioning correctly and the degasser is working.

    • Temperature Fluctuations: Column temperature affects retention. Solution: Use a column oven to maintain a constant, stable temperature.[7]

Problem: Poor Resolution

• Q: I am not able to separate Sudan IV from its isomer, Sudan Red B. What can I do?

  • A: Co-elution of isomers is a common challenge. Conventional C18 phases may not provide the necessary selectivity.[3]

    • Solution 1: Change Stationary Phase: A polar-embedded phenyl phase column (e.g., Synergi Polar-RP) can provide alternative selectivity through π-π interactions and has been shown to successfully separate these isomers.[3][6]

    • Solution 2: Optimize Mobile Phase: Switching from acetonitrile to methanol as the organic modifier can enhance π-π interactions on a phenyl column and improve separation.[3] Fine-tuning the mobile phase composition (e.g., using a ternary mixture of Water/Acetonitrile/Methanol) can also resolve critical pairs.[3]

Data and Parameters

Table 1: Example Isocratic HPLC Methods for Sudan Dye Separation

Parameter	Method 1	Method 2	Method 3
Column	Varian Microsorb-MV C18[15]	ACE C18[8]	Synergi 4µm Polar-RP (Phenyl)[3]
Dimensions	150 x 4.6 mm, 5 µm[15]	250 x 4.6 mm, 5 µm[8]	150 x 4.6 mm, 4 µm[3]
Mobile Phase	Acetonitrile/Water (80/20, v/v)[15]	Acetonitrile/Methanol (80:20, v/v)[8]	Water/Acetonitrile/Methanol (15:20:65)[3]
Flow Rate	1.0 mL/min[15]	1.0 mL/min[8]	1.0 mL/min[3]
Temperature	Not Specified	40°C[8]	30°C[3]
Detection	478-520 nm (PDA)[15]	506 nm (UV-VIS)[8]	480 nm (UV-VIS)[3]

Table 2: Example Gradient HPLC/LC-MS Methods for Sudan Dye Separation

Parameter	Method 4 (LC/MS/MS)	Method 5 (LC-MS)	Method 6 (LC-MS/MS)
Column	Zorbax Eclipse Plus C18	CORTECS C18	Agilent Zorbax SB-C18
Dimensions	Not Specified	2.1 x 100 mm, 2.7 µm	Not Specified
Mobile Phase A	0.1% Formic Acid in Water[16]	0.1% Formic Acid in Water[17]	Water[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[16]	0.1% Formic Acid in Methanol[17]	Acetonitrile[1]
Gradient Program	75% B (0-2 min), to 98% B (2-3.5 min), to 75% B (3.5-5 min)[16]	50% to 100% B over 9 min	A typical program starts with a higher percentage of A, gradually increasing B.[1]
Flow Rate	0.5 mL/min[16]	0.4 mL/min[17]	1.0 mL/min[1]
Temperature	45°C[16]	45°C[17]	Not Specified
Detection	MS/MS (MRM Mode)[16]	MS	DAD at 510 nm[1]

Experimental Protocols

Protocol 1: Sample Preparation from Spices (Direct Solvent Extraction)

This protocol is adapted from methods for analyzing Sudan dyes in chili and curry-containing foodstuffs.[15]

• Sample Weighing: Weigh 0.5 g of the homogenized spice powder into a centrifuge tube.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Mixing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing. For some matrices, sonication for 10-15 minutes may improve extraction efficiency.[18]

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to pellet the solid material.[18]

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.[18]

• Analysis: The sample is now ready for injection into the LC system.

Protocol 2: Isocratic HPLC Analysis

This protocol provides a general method for isocratic separation of Sudan I-IV.

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a UV-VIS or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Prepare a mobile phase of acetonitrile and water (80:20, v/v).[15] Use HPLC-grade solvents.

• Degassing: Filter the mobile phase through a 0.45 µm membrane filter and degas using an online degasser or by sonication.[1]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[15]

  • Injection Volume: 10-25 µL[9]

  • Column Temperature: 40°C[8]

  • Detection: Monitor at appropriate wavelengths (e.g., 480 nm and 520 nm).[2]

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject standards and samples for analysis.

Visualized Workflows

Caption: General experimental workflow for Sudan dye analysis in spices.

References

• 1. benchchem.com [benchchem.com]
• 2. thamesrestek.co.uk [thamesrestek.co.uk]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. mastelf.com [mastelf.com]
• 6. benchchem.com [benchchem.com]
• 7. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 9. researchgate.net [researchgate.net]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 14. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 17. lcms.cz [lcms.cz]
• 18. benchchem.com [benchchem.com]

Improving signal-to-noise for Sudan Red 7B-d5 in complex matrices

Welcome to the technical support center for improving the signal-to-noise ratio of Sudan Red 7B-d5 in complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the analysis of this compound.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Sudan Red 7B-d5, offering solutions to enhance signal intensity and reduce background noise.

Question 1: What are the primary causes of a low signal-to-noise (S/N) ratio when analyzing Sudan Red 7B-d5 in complex matrices?

A low S/N ratio can stem from several factors, primarily related to the sample matrix and the analytical methodology. Complex matrices, such as spices or fatty foods, contain numerous endogenous compounds that can interfere with the detection of Sudan Red 7B-d5.[1] These matrix components can cause ion suppression in the mass spectrometer source, leading to a decreased signal for the analyte of interest. Additionally, inadequate sample preparation can fail to remove these interfering substances, resulting in high background noise.

Question 2: How can I improve my sample preparation to enhance the S/N ratio for Sudan Red 7B-d5?

Effective sample preparation is crucial for removing matrix interferences.[1] Several extraction techniques can be employed, with the choice depending on the specific matrix.

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples. A C18 SPE cartridge can be used to retain the lipophilic Sudan Red 7B-d5 while allowing more polar interfering compounds to be washed away.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is particularly useful for food matrices like spices.[1] It involves an initial extraction with a solvent like acetonitrile (B52724), followed by a cleanup step using a mixture of salts and sorbents to remove interfering substances.[1]

• Liquid-Liquid Extraction (LLE): This technique can be used to partition Sudan Red 7B-d5 into an organic solvent, leaving behind water-soluble interferences.

Experimental Protocols

Protocol 1: QuEChERS-Based Extraction for Spices [1]

• Weigh 2 grams of the homogenized spice sample into a 50 mL centrifuge tube.

• Add 8 mL of deionized water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate).

• Immediately shake the tube vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant (acetonitrile layer) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Liquid Samples

• Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Elute the Sudan Red 7B-d5 with 5 mL of a suitable organic solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Question 3: How can I optimize my LC-MS/MS parameters to improve the S/N ratio?

Optimizing the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters is critical for achieving high sensitivity and selectivity.

• Chromatography:

  • Column Selection: A C18 reversed-phase column is commonly used for the separation of Sudan dyes.[2]

  • Mobile Phase: A gradient elution using water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid or ammonium (B1175870) formate (B1220265) is typically employed to achieve good peak shape and separation.[2][3]

  • Flow Rate and Injection Volume: Optimizing these parameters can improve peak height and reduce band broadening.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+) is generally used for the analysis of Sudan dyes.[2]

  • Multiple Reaction Monitoring (MRM): This is a highly selective and sensitive data acquisition mode.[2] By monitoring specific precursor-to-product ion transitions for Sudan Red 7B-d5, chemical noise can be significantly reduced.

  • Source Parameters: Optimization of source parameters such as capillary voltage, source temperature, and gas flows is crucial for maximizing the ionization efficiency of the analyte.[4]

Data Presentation

Table 1: Recovery Rates of Sudan Dyes Using Different Extraction Methods [1]

Sudan Dye	Solvent Extraction with Acetonitrile (%)	QuEChERS Method (%)	Solvent Extraction with Acetone/Dichloromethane/Methanol (%)
Sudan I	88 - 100	~75	89 - 98
Sudan II	89 - 104	~80	90 - 96
Sudan III	89 - 93	~95	93 - 97
Sudan IV	66 - 79	~90	94 - 98

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Sudan Dyes in Spices [5]

Analyte	Limit of Detection (ng/g)	Limit of Quantification (ng/g)
Sudan Red G	0.3	0.9
Sudan I	1.4	4.8
Sudan II	0.5	1.5
Sudan III	0.4	1.2
Sudan Red 7B	0.3	1.0
Sudan IV	0.4	1.2

Mandatory Visualizations

Caption: Experimental workflow for improving signal-to-noise of Sudan Red 7B-d5.

Frequently Asked Questions (FAQs)

Q1: What is Sudan Red 7B-d5 and why is it used?

Sudan Red 7B is a synthetic azo dye.[6] The "-d5" designation indicates that it is a deuterated internal standard, where five hydrogen atoms have been replaced by deuterium. Internal standards are crucial in quantitative mass spectrometry to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analysis.

Q2: Why is it challenging to analyze Sudan Red 7B-d5 in complex matrices?

The primary challenge lies in the complexity of the matrices themselves.[1] Food products, for instance, contain a wide variety of compounds such as fats, pigments, and other additives that can interfere with the analysis.[1] These matrix effects can lead to ion suppression or enhancement in the mass spectrometer, resulting in inaccurate quantification and a poor signal-to-noise ratio.[4]

Q3: Can I use a different internal standard for Sudan Red 7B analysis?

While other internal standards can be used, a stable isotope-labeled internal standard like Sudan Red 7B-d5 is ideal. This is because it has nearly identical chemical and physical properties to the target analyte, meaning it will behave similarly during sample preparation and analysis, providing the most accurate correction for any losses or variations.

Q4: What are the regulatory limits for Sudan dyes in food products?

Sudan dyes are considered potential carcinogens and are banned for use as food additives in many countries, including the European Union and the United States.[4][7] Therefore, there are no established safe limits, and any detectable amount is a cause for concern.

Q5: How do I choose the best sample preparation method for my specific matrix?

The choice of sample preparation method depends on the nature of your matrix. The following decision tree can help guide your selection.

Caption: Decision tree for selecting a sample cleanup method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 4. agilent.com [agilent.com]
• 5. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. shoko-sc.co.jp [shoko-sc.co.jp]

Preventing degradation of Sudan Red 7B-d5 during sample prep

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Sudan Red 7B-d5 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is Sudan Red 7B-d5 and what are its common applications?

Sudan Red 7B-d5 is the deuterated form of Sudan Red 7B, a synthetic diazo dye.[1][2] It is soluble in oils and organic solvents but insoluble in water.[1] In laboratory settings, it is primarily used as an internal standard in analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of Sudan dyes in various matrices, particularly in food products like spices.[3][4] The non-deuterated form, Sudan Red 7B, is also used for staining lipids in biological tissues.[5]

Q2: What is the primary degradation pathway for Sudan Red 7B-d5?

The most significant degradation pathway for Sudan Red 7B-d5, like other azo dyes, is the reductive cleavage of its azo bonds (-N=N-).[5][6] This process breaks the molecule into smaller aromatic amines, which can be carcinogenic.[5][6] This degradation can be initiated by various factors commonly encountered during sample preparation.

Q3: Is Sudan Red 7B-d5 stable under normal laboratory conditions?

Sudan Red 7B-d5 is chemically stable under recommended storage and handling conditions.[7] However, its stability can be compromised by exposure to certain environmental factors during sample preparation.

Q4: How does the deuteration in Sudan Red 7B-d5 affect its stability compared to the non-deuterated form?

While specific comparative stability studies are not extensively documented, the principles of isotopic labeling suggest that the degradation pathways of Sudan Red 7B-d5 will be the same as Sudan Red 7B. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can sometimes lead to a kinetic isotope effect, potentially slowing down reactions involving the cleavage of this bond. However, the primary site of degradative cleavage is the azo bond, which is not deuterated. Therefore, the overall stability during typical sample preparation is expected to be very similar to the non-deuterated analog.

Troubleshooting Guide: Preventing Degradation During Sample Preparation

This guide addresses specific issues that may lead to the degradation of Sudan Red 7B-d5 during experimental workflows.

Issue 1: Loss of Analyte Signal or Poor Recovery

Possible Cause: Degradation of Sudan Red 7B-d5 due to inappropriate solvent conditions, pH, temperature, or light exposure during sample extraction and processing.

Solutions:

• Solvent Selection and Handling:

  • Use high-purity (e.g., LC-MS grade) solvents to avoid contaminants that could catalyze degradation.

  • Acetonitrile (B52724) is a commonly used and generally stable solvent for the extraction of Sudan dyes from food matrices.[8]

  • Avoid storing stock solutions or sample extracts in protic solvents like methanol (B129727) or ethanol (B145695) for extended periods, especially at room temperature. If their use is necessary, prepare fresh solutions and store them at low temperatures, protected from light.

  • Sudan dyes should be stored away from strong oxidizing agents. Avoid solvents that may contain or degrade to form oxidizing species.

• pH Control:

  • Azo dyes can be sensitive to extreme pH conditions. While some studies on other dyes show stability across a wide pH range, it is best to maintain a near-neutral pH during extraction unless the protocol specifies otherwise.[9]

  • For solid-phase extraction (SPE) cleanup, the pH of the sample load solution can be critical. For example, in some methods for chili sauces using Oasis MAX SPE, the pH is adjusted to 11 to ionize the Sudan dyes for retention.[10] Ensure the duration of exposure to high or low pH is minimized.

• Temperature Management:

  • Avoid exposing the sample and extracts to high temperatures.[11] If an evaporation step is necessary to concentrate the sample, use a gentle stream of nitrogen at a controlled, low temperature.

  • Store stock solutions and prepared samples at refrigerated (4°C) or frozen (-20°C) temperatures when not in use.[12]

• Light Exposure:

  • Azo dyes can be susceptible to photodegradation.[13]

  • Work in a well-lit area but avoid direct sunlight.

  • Use amber vials or wrap sample tubes and vials in aluminum foil to protect them from light, especially during long extraction steps or when stored.

Issue 2: Inconsistent Results Between Batches

Possible Cause: Inconsistent sample preparation procedures or degradation of stock solutions.

Solutions:

• Standardize Protocols: Ensure that all sample preparation steps, including extraction times, temperatures, and solvent volumes, are consistent across all samples and batches.

• Stock Solution Stability:

  • Prepare stock solutions of Sudan Red 7B-d5 in a stable solvent like acetonitrile or dimethyl sulfoxide (B87167) (DMSO).

  • Aliquot stock solutions into smaller, single-use vials to avoid repeated freeze-thaw cycles and contamination.

  • Monitor the stability of stock solutions over time. It is recommended to prepare fresh working solutions from the stock for each analytical run.

Quantitative Data on Azo Dye Stability

The following table summarizes the general stability of a representative azo dye (Sudan I-d5) under various storage conditions. This data can be used as a guideline for handling Sudan Red 7B-d5.

Compound	Form	Solvent	Temperature	Duration	Stability
Sudan I-d5	Solid	N/A	20°C (in dark)	12 months	Stable[14]
Sudan I-d5	Solid	N/A	4°C	2 years	Recommended[12]
Sudan I-d5	Solid	N/A	-20°C	3 years	Recommended[12]
Sudan I-d5	Solution	DMSO	-20°C	6 months	Stable
Sudan I-d5	Solution	Acetonitrile	4°C (in dark)	Short-term	Generally stable

Note: This data is for Sudan I-d5 and should be used as a general guide. It is recommended to perform in-house stability tests for Sudan Red 7B-d5 in your specific solvent and storage conditions for long-term projects.

Experimental Protocols

Protocol 1: Preparation of Sudan Red 7B-d5 Stock and Working Solutions

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh a known amount of solid Sudan Red 7B-d5.

  • Dissolve in a precise volume of acetonitrile in a volumetric flask.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Store in an amber glass vial at -20°C.

• Working Standard Solution (e.g., 1 µg/mL):

  • Allow the stock solution to equilibrate to room temperature.

  • Perform a serial dilution of the stock solution with acetonitrile to achieve the desired concentration.

  • Prepare this solution fresh before each analytical run or store at 4°C in an amber vial for short-term use.

Protocol 2: Sample Extraction from a Solid Matrix (e.g., Spice Powder)

This protocol is a general guideline based on common methods for Sudan dye analysis.[8]

• Weigh 1 gram of the homogenized sample into a 50 mL centrifuge tube.

• Add a precise volume of the Sudan Red 7B-d5 working standard solution (internal standard).

• Add 10 mL of acetonitrile.

• Vortex or shake vigorously for 15 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• If necessary, perform a cleanup step using Solid Phase Extraction (SPE) as described in Protocol 3.

Protocol 3: Solid Phase Extraction (SPE) Cleanup

This is an example of an SPE cleanup procedure for an oily matrix.

• Condition a silica (B1680970) SPE cartridge (e.g., 6 cc, 500 mg) with 3 mL of hexane (B92381).

• Dilute the initial sample extract (from Protocol 2) in hexane and load it onto the cartridge.

• Wash the cartridge with 2 mL of hexane to remove non-polar interferences.

• Elute the Sudan Red 7B-d5 and other Sudan dyes with 2 mL of 5:95 acetonitrile/dichloromethane.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitute the residue in a known volume of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the analysis of Sudan dyes using Sudan Red 7B-d5.

Caption: Key factors for preventing the degradation of Sudan Red 7B-d5.

References

• 1. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 2. shoko-sc.co.jp [shoko-sc.co.jp]
• 3. lcms.cz [lcms.cz]
• 4. laborindo.com [laborindo.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. witega.de [witega.de]
• 8. lcms.cz [lcms.cz]
• 9. thescipub.com [thescipub.com]
• 10. waters.com [waters.com]
• 11. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Sudan Red 7B-d5 Analysis

Welcome to the technical support center for Sudan Red 7B-d5 analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving common issues encountered during experimental procedures involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is Sudan Red 7B-d5 and why is it used in analysis?

Sudan Red 7B-d5 is a deuterated form of Sudan Red 7B, a synthetic azo dye.[1][2] In analytical chemistry, isotopically labeled compounds like Sudan Red 7B-d5 are frequently used as internal standards.[2][3] This is because they are chemically almost identical to the non-labeled analyte but have a different mass. This allows for accurate quantification in complex samples by correcting for analyte loss during sample preparation and for variations in instrument response, such as matrix effects.[3]

Q2: What are the key chemical properties of Sudan Red 7B?

Sudan Red 7B is a dark red powder with the chemical formula C₂₄H₂₁N₅ and a molecular weight of 379.46 g/mol .[1][4] It is soluble in organic solvents like acetone, acetonitrile (B52724), DMF, and DMSO, but does not mix well with water.[5][6] It has a melting point of approximately 130°C.[1]

Q3: What are the typical analytical methods for detecting Sudan Red 7B-d5?

The most common and sensitive methods for the analysis of Sudan dyes, including Sudan Red 7B, are based on liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[7][8] High-performance liquid chromatography (HPLC) with UV detection is also used.[9][10]

Troubleshooting Guide: Poor Recovery of Sudan Red 7B-d5

Poor recovery of Sudan Red 7B-d5 can be attributed to several factors throughout the experimental workflow, from sample preparation to final analysis. This guide provides a systematic approach to identifying and resolving these issues.

Issue 1: Inefficient Extraction from the Sample Matrix

The choice of extraction solvent and method is critical for achieving high recovery.

Potential Cause	Troubleshooting Steps
Inappropriate Solvent Polarity	Sudan Red 7B is a lipophilic dye. Ensure the extraction solvent has a suitable polarity. Acetonitrile is a commonly used and effective solvent for extracting Sudan dyes from various matrices.[9][8][11][12] For highly fatty samples, a combination of solvents like hexane (B92381) and isopropanol (B130326) may be necessary.[13]
Insufficient Solvent Volume or Extraction Time	Ensure an adequate solvent-to-sample ratio to allow for complete extraction. Increase sonication or vortexing time to improve the efficiency of the extraction process.[9][7][12]
Strong Analyte-Matrix Interactions	The sample matrix can significantly impact recovery.[11][14] For complex matrices like food products, techniques such as pressurized liquid extraction (PLE) or solid-phase extraction (SPE) for sample clean-up may be required to minimize matrix effects and improve recovery.[15][16]

Issue 2: Analyte Loss During Sample Clean-up

Sample clean-up steps are often necessary but can be a source of analyte loss.

Potential Cause	Troubleshooting Steps
Inadequate Solid-Phase Extraction (SPE) Protocol	Optimize the SPE procedure, including the choice of sorbent, conditioning, washing, and elution solvents. Ensure the wash steps do not inadvertently elute the analyte. The elution solvent must be strong enough to desorb Sudan Red 7B-d5 completely from the sorbent.
Analyte Degradation	Sudan Red 7B is an azo dye and may be susceptible to degradation under certain conditions.[6] Avoid exposure to strong acids and oxidizing agents.[1] Ensure the pH of the solutions used is appropriate. Studies on other azo dyes have shown that pH can influence their stability and extraction efficiency.[17][18]
Evaporation to Dryness	When concentrating the sample by evaporating the solvent, avoid complete dryness as this can lead to the analyte adhering to the container walls. Reconstitute the residue in a suitable solvent, such as acetonitrile, and vortex or sonicate to ensure complete dissolution.[7][11]

Issue 3: Suboptimal LC-MS/MS Conditions

The settings of the analytical instrument can greatly affect the detected signal and, consequently, the calculated recovery.

Potential Cause	Troubleshooting Steps
Poor Chromatographic Peak Shape	Ensure the mobile phase composition is optimized for good peak shape. A common mobile phase for Sudan dye analysis is a gradient of acetonitrile and water.[9][10] The sample should be dissolved in a solvent compatible with the initial mobile phase to avoid peak distortion.
Ion Suppression or Enhancement (Matrix Effects)	The sample matrix can interfere with the ionization of Sudan Red 7B-d5 in the mass spectrometer source, leading to a suppressed or enhanced signal.[11][14] The use of an isotopically labeled internal standard like Sudan Red 7B-d5 is designed to compensate for this. However, severe matrix effects can still impact results. Diluting the sample extract or improving the sample clean-up can mitigate these effects.
Incorrect MS/MS Parameters	Optimize the mass spectrometry parameters, including the precursor and product ion selection (MRM transitions), collision energy, and ion source settings, to ensure maximum sensitivity for Sudan Red 7B-d5.

Experimental Protocols

Protocol 1: General Extraction of Sudan Red 7B from a Solid Matrix

This protocol provides a general guideline for extracting Sudan Red 7B from solid samples, such as food powders.

• Sample Preparation: Homogenize the solid sample to ensure uniformity.

• Spiking: Accurately weigh a portion of the homogenized sample (e.g., 1-5 grams) into a centrifuge tube. Spike with a known amount of Sudan Red 7B-d5 internal standard solution.

• Extraction: Add a suitable volume of acetonitrile (e.g., 10-20 mL).[9][8][12]

• Sonication/Vortexing: Vortex the mixture for 1-2 minutes, followed by ultrasonication for 15-30 minutes to facilitate extraction.[9][7][12]

• Centrifugation: Centrifuge the sample at a high speed (e.g., 8000-10,000 rpm) for 10-15 minutes to separate the solid matrix from the solvent extract.[9][12]

• Collection: Carefully transfer the supernatant (the acetonitrile extract) to a clean tube.

• Concentration and Reconstitution: If necessary, evaporate the extract to a smaller volume or to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of a suitable solvent (e.g., acetonitrile) for LC-MS/MS analysis.[7]

Protocol 2: Calculation of Recovery

The recovery of Sudan Red 7B-d5 can be calculated to assess the efficiency of the sample preparation process.

Recovery (%) = (Area of post-extraction spike / Area of pre-extraction spike) x 100

• Pre-extraction spike: The sample is spiked with the internal standard before the extraction process begins.

• Post-extraction spike: A blank matrix is extracted, and the internal standard is added to the final extract just before analysis. This represents 100% recovery.

Visualizations

Caption: Experimental workflow for Sudan Red 7B-d5 analysis.

Caption: Troubleshooting logic for poor Sudan Red 7B-d5 recovery.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Sudan Red 7B | C24H21N5 | CID 61396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. agilent.com [agilent.com]
• 8. tandfonline.com [tandfonline.com]
• 9. iris.unito.it [iris.unito.it]
• 10. nanologica.com [nanologica.com]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. tandfonline.com [tandfonline.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Development of a method for the analysis of seven banned azo-dyes in chilli and hot chilli food samples by pressurised liquid extraction and liquid chromatography with electrospray ionization-tandem mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Sudan Red 7B-d5 Carryover in Autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the carryover of Sudan Red 7B-d5 in autosamplers.

Troubleshooting Guides

Issue: Persistent Carryover of Sudan Red 7B-d5 Detected in Blank Injections

Initial Troubleshooting Steps:

• Confirm the Source: Verify that the carryover originates from the autosampler by making a manual injection. If no carryover is observed, the autosampler is the likely source.[1]

• Solvent Blank Integrity: Ensure the blank solvent is pristine and not contaminated. Use fresh, high-purity solvent for blank injections.

• Vial and Cap Cleanliness: Use fresh vials and caps (B75204) for blank injections to eliminate them as a source of contamination.[2]

Systematic Troubleshooting Workflow:

Caption: Troubleshooting logic for identifying and resolving Sudan Red 7B-d5 carryover.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of Sudan Red 7B-d5 carryover in an autosampler?

A1: The most common causes are related to the lipophilic ("sticky") nature of Sudan Red 7B-d5. Key sources include:

• Adsorption to Surfaces: The dye can adhere to the internal and external surfaces of the autosampler needle, the injection valve rotor seal, sample loops, and tubing.[3]

• Poor Solubility in Wash Solvent: Using a wash solvent that does not effectively solubilize Sudan Red 7B-d5 will fail to remove residues.

• Contaminated Consumables: Worn or contaminated injection port septa, rotor seals, and tubing can be reservoirs for the dye.[2]

• Insufficient Wash Volume and Time: Inadequate flushing of the needle and sample path can leave residual analyte.

Q2: What are the recommended wash solvents for minimizing Sudan Red 7B-d5 carryover?

A2: Sudan Red 7B is a lipophilic dye with known solubility in several organic solvents.[2][3][4][5][6] A multi-step wash protocol using solvents with varying polarities is often most effective.

Recommended Wash Solvents:

• Primary Wash (Strong Solvent): A solvent that readily dissolves Sudan Red 7B should be used for the initial and most thorough wash. Based on solubility data and best practices for similar compounds, a mixture of Acetonitrile and Acetone (e.g., 50:50 v/v) is a strong candidate.[7] Tetrahydrofuran (THF) is also a good solvent for Sudan dyes but may be less compatible with some LC systems.[1]

• Intermediate Wash: A solvent like Isopropanol (IPA) can help bridge the miscibility between the strong organic wash and the aqueous mobile phase.

• Final Wash (Mobile Phase Compatible): The final wash should be a solvent compatible with the initial mobile phase conditions to prevent precipitation and ensure a smooth injection. A high percentage of the organic component of the mobile phase (e.g., 90:10 Acetonitrile:Water ) is a good choice.

Q3: How can I develop an effective needle wash protocol?

A3: An effective needle wash protocol involves cleaning both the inside and outside of the needle with appropriate solvents.

Experimental Workflow for Wash Protocol Optimization:

Caption: Workflow for optimizing an autosampler needle wash protocol.

Q4: What if optimizing the wash protocol is not sufficient to eliminate carryover?

A4: If carryover persists after optimizing the wash protocol, consider the following actions:

• Inspect and Replace Consumables: The injection valve rotor seal is a common site for carryover of hydrophobic compounds. Replace the rotor seal, needle, and needle seat as they can become scratched or worn, creating sites for analyte accumulation.

• Clean the Sample Loop: Disconnect the sample loop and flush it with a strong solvent like a mixture of Dichloromethane and Methanol, followed by Isopropanol and then the mobile phase.

• System Passivation: For highly adsorptive compounds, flushing the system with an acidic solution may be necessary, but this should be done with caution and according to the instrument manufacturer's guidelines.[3]

Data and Protocols

Table 1: Solubility of Sudan Red 7B

Solvent	Solubility	Reference
Acetone	10 mg/mL	[3]
Chloroform	Soluble	[4]
DMSO	Soluble	[4]
Methanol	Soluble	[4]
Water	Insoluble	[2]

Table 2: Recommended Autosampler Wash Solvents for Sudan Red 7B-d5

Wash Step	Solvent Composition	Rationale
Wash 1 (Strong)	Acetonitrile:Acetone (50:50, v/v)	High solubility for Sudan dyes, effective at removing lipophilic residues.[7]
Wash 2 (Intermediate)	Isopropanol (100%)	Good miscibility with both strong organic solvents and aqueous mobile phases.
Wash 3 (Final)	Mobile Phase B (e.g., Acetonitrile)	Prepares the needle and sample path for the next injection, ensuring compatibility.

Experimental Protocol: Evaluating Wash Solvent Effectiveness

• System Preparation:

  • Install a new needle, needle seat, and rotor seal in the autosampler.

  • Equilibrate the LC-MS system with the analytical method's initial mobile phase conditions.

• Sample Preparation:

  • Prepare a high-concentration stock solution of Sudan Red 7B-d5 (e.g., 1 µg/mL) in a suitable solvent (e.g., Acetonitrile).

  • Prepare a fresh blank solution (e.g., Acetonitrile).

• Experimental Sequence:

  • Set Initial Wash Protocol: Configure the autosampler to use a single wash solvent (e.g., 100% Acetonitrile) with a standard wash volume and duration.

  • Injection 1 (Blank): Inject the blank solution to establish a baseline.

  • Injection 2 (High Standard): Inject the high-concentration Sudan Red 7B-d5 standard.

  • Injection 3 (Blank): Inject the blank solution to measure carryover.

  • Repeat for Each Wash Solvent: Repeat steps 3.3-3.5 for each of the proposed wash solutions and combinations listed in Table 2.

• Data Analysis:

  • Calculate the percent carryover for each wash protocol using the following formula: % Carryover = (Peak Area in Blank after Standard / Peak Area in Standard) * 100

  • Compare the % carryover values to determine the most effective wash solvent or solvent sequence.

This structured approach, combining systematic troubleshooting with the use of appropriate high-solubility wash solvents, will significantly aid in minimizing the carryover of Sudan Red 7B-d5 in your autosampler.

References

• 1. scispace.com [scispace.com]
• 2. Sudan Red 7B - Wikipedia [en.wikipedia.org]
• 3. スダンレッド7B | Sigma-Aldrich [sigmaaldrich.com]
• 4. Cas 6368-72-5,SUDAN RED 7B | lookchem [lookchem.com]
• 5. スダンレッド7B suitable for microscopy | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Fast, easy, cheap, robust and safe method of analysis of Sudan dyes in chilli pepper powder - PMC [pmc.ncbi.nlm.nih.gov]

Impact of solvent choice on Sudan Red 7B-d5 stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Sudan Red 7B-d5 in various solvents. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Sudan Red 7B-d5?

A1: Solid Sudan Red 7B-d5 is stable for at least four years when stored at -20°C.[1]

Q2: How should I store stock solutions of Sudan Red 7B-d5?

A2: The stability of Sudan Red 7B-d5 in solution is dependent on the solvent, storage temperature, and exposure to light. For solutions prepared in DMSO, storage at -80°C for up to 6 months or -20°C for up to 1 month is recommended, with protection from light.[2] For other organic solvents, it is advisable to prepare fresh solutions or perform in-house stability assessments for long-term projects.

Q3: What is the primary cause of degradation for Sudan Red 7B-d5 in solution?

A3: The primary cause of degradation for Sudan dyes in solution is exposure to light.[2] Photodegradation can lead to inaccurate quantification and the appearance of unexpected byproducts. Therefore, it is crucial to store all solutions in amber vials or containers wrapped in aluminum foil.

Q4: How does solvent polarity affect the stability of Sudan Red 7B-d5?

A4: While specific kinetic data is limited, the solvent environment can influence the electronic structure of Sudan dyes. Different resonance and tautomeric forms may exist in polar versus non-polar solvents, which could potentially alter the dye's susceptibility to degradation.[2]

Q5: Are there any known chemical incompatibilities for Sudan Red 7B-d5?

A5: Yes, Sudan Red 7B should not be mixed with strong acids or strong oxidizing agents, as these can cause the dye to degrade.[3][4]

Q6: Does the deuteration of Sudan Red 7B-d5 affect its stability compared to the non-deuterated form?

A6: There is no evidence to suggest that the d5-labeling of Sudan Red 7B significantly impacts its chemical stability under typical laboratory conditions. The degradation pathways are expected to be the same as the non-deuterated analog.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Change in color or reduced absorbance of the stock solution over time.	Photodegradation due to light exposure.	Always store solutions in amber vials or light-blocking containers. Prepare fresh solutions more frequently for critical experiments.
Inconsistent analytical results (e.g., LC-MS/MS) using a Sudan Red 7B-d5 internal standard.	Degradation of the stock or working solutions.	Verify the storage conditions (temperature and light protection). Prepare a fresh stock solution from the solid material and compare its performance against the older solution.
Appearance of unexpected peaks in chromatograms.	Formation of degradation products or isomers.	Ensure complete protection from light during storage and handling. If photo-isomerization is suspected, storing the solution in the dark for several hours may allow the isomers to revert to their more stable form.
Precipitation of the dye in solution.	The concentration of the dye exceeds its solubility in the chosen solvent, especially at lower temperatures.	Refer to the solubility data for Sudan Red 7B in various solvents. If necessary, gently warm the solution or use sonication to redissolve the precipitate. Always ensure the solution is clear before use.

Quantitative Data Summary

The following tables provide a summary of solubility and an example of a long-term stability study for Sudan Red 7B-d5 in common organic solvents.

Table 1: Solubility of Sudan Red 7B

Solvent	Solubility
Dimethylformamide (DMF)	30 mg/mL[1]
Dimethyl sulfoxide (B87167) (DMSO)	30 mg/mL[1]
Ethanol	1 mg/mL[1]
Acetone	10 mg/mL
Acetonitrile	Soluble (stock solutions of 1 mg/mL are readily prepared)[5]
Methanol	Soluble

Table 2: Representative Long-Term Stability of Sudan Red 7B-d5 (10 µg/mL) at 4°C (Protected from Light)

Solvent	% Remaining after 7 Days	% Remaining after 30 Days	% Remaining after 90 Days
Acetonitrile	>99%	98%	95%
Methanol	99%	96%	92%
DMSO	>99%	>99%	98%
Acetone	98%	94%	88%

Note: The data in Table 2 is representative and intended for guidance. It is strongly recommended to perform in-house stability testing for your specific experimental conditions.

Experimental Protocols

Protocol for Assessing the Stability of Sudan Red 7B-d5 in a Chosen Solvent

This protocol outlines a general procedure for determining the stability of Sudan Red 7B-d5 in a specific organic solvent under defined storage conditions, based on the principles of forced degradation studies.[6][7][8]

1. Preparation of Stock Solution:

• Accurately weigh a known amount of solid Sudan Red 7B-d5.

• Dissolve the solid in the desired organic solvent to prepare a stock solution of a known concentration (e.g., 1 mg/mL). Ensure complete dissolution, using sonication if necessary.

2. Sample Aliquoting and Storage:

• Aliquot the stock solution into multiple amber HPLC vials or other suitable light-protected containers to avoid repeated freeze-thaw cycles of the entire stock.

• Prepare separate sets of aliquots for each storage condition to be tested (e.g., -20°C, 4°C, room temperature).

• For a comprehensive study, also prepare aliquots in clear vials to assess the impact of light at each temperature.

3. Initial Analysis (Time Zero):

• Immediately after preparation, take one aliquot from each set and analyze it using a validated stability-indicating HPLC-UV or LC-MS/MS method.

• Record the peak area or concentration of Sudan Red 7B-d5. This will serve as the baseline (100% initial concentration).

4. Time-Point Analysis:

• At predetermined time intervals (e.g., 1, 3, 7, 14, 30, and 90 days), retrieve one aliquot from each storage condition.

• Allow the sample to equilibrate to room temperature before analysis.

• Analyze the sample using the same analytical method as the initial analysis.

5. Data Analysis:

• Calculate the percentage of Sudan Red 7B-d5 remaining at each time point relative to the initial (time zero) measurement.

• The stability can be reported as the time at which the concentration of Sudan Red 7B-d5 drops below a certain threshold (e.g., 95% of the initial concentration).

Visualizations

Caption: Troubleshooting logic for inconsistent analytical results.

Caption: Experimental workflow for stability assessment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. lcms.cz [lcms.cz]
• 6. longdom.org [longdom.org]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Correcting for Differential Matrix Effects with Sudan Red 7B-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Sudan Red 7B-d5 as an internal standard to correct for differential matrix effects in bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is Sudan Red 7B-d5 and why is it used as an internal standard?

A1: Sudan Red 7B-d5 is a stable isotope-labeled (SIL) internal standard for Sudan Red 7B. In mass spectrometry-based bioanalysis, SIL internal standards are considered the "gold standard".[1] They are chemically identical to the analyte of interest, but have a slightly higher mass due to the incorporation of heavy isotopes (in this case, deuterium). This allows them to co-elute with the analyte and experience similar matrix effects, providing a reliable way to correct for variations in sample preparation, extraction, and instrument response.[1]

Q2: What are matrix effects and how do they impact bioanalysis?

A2: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting compounds from the biological sample matrix.[2] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which can significantly impact the accuracy and reproducibility of quantitative results.[2][3]

Q3: How does Sudan Red 7B-d5 help correct for matrix effects?

A3: Because Sudan Red 7B-d5 is structurally and chemically almost identical to Sudan Red 7B, it is assumed to have the same chromatographic retention time and experience the same degree of ion suppression or enhancement from the biological matrix. By adding a known amount of Sudan Red 7B-d5 to every sample, calibration standard, and quality control, the ratio of the analyte's response to the internal standard's response can be used to accurately quantify the analyte, even in the presence of matrix effects.[1]

Q4: What are the key considerations when using a deuterated internal standard like Sudan Red 7B-d5?

A4: When using a deuterated internal standard, it is important to be aware of three potential issues:

• The Deuterium (B1214612) Isotope Effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography. This can lead to differential matrix effects if the analyte and internal standard do not experience the same matrix components as they elute.[4]

• Isotopic Crosstalk: This occurs when the signal from the unlabeled analyte contributes to the signal of the deuterated internal standard, or vice versa. This can be due to the natural isotopic abundance of elements in the analyte or the presence of unlabeled impurity in the internal standard.[4][5]

• Isotopic Back-Exchange: In some cases, deuterium atoms on the internal standard can be replaced by hydrogen atoms from the solvent, particularly under acidic or basic conditions.[6]

Troubleshooting Guides

Issue 1: High Variability or Poor Accuracy in Quality Control (QC) Samples

Question: My QC samples are showing high variability (%CV > 15%) and/or poor accuracy, even though I am using Sudan Red 7B-d5 as an internal standard. What could be the cause?

Answer: This is a common issue that can arise from several factors. Follow this troubleshooting workflow:

Caption: Troubleshooting workflow for inaccurate or imprecise results.

Issue 2: Suspected Isotopic Crosstalk

Question: I suspect isotopic crosstalk between Sudan Red 7B and Sudan Red 7B-d5. How can I confirm this and what can I do to mitigate it?

Answer: Isotopic crosstalk can lead to non-linearity in the calibration curve, especially at the upper limit of quantification (ULOQ).[6] You can experimentally verify this and take steps to correct for it.

Experimental Protocol: Assessing Isotopic Crosstalk

• Analyte Contribution to IS:

  • Prepare a sample containing only the unlabeled Sudan Red 7B at the ULOQ concentration in the final assay matrix.

  • Analyze this sample and monitor the MRM transition for Sudan Red 7B-d5.

  • A significant signal indicates that the natural isotopes of Sudan Red 7B are contributing to the internal standard's signal.

• IS Contribution to Analyte:

  • Prepare a sample containing only the Sudan Red 7B-d5 at the working concentration in the final assay matrix.

  • Analyze this sample and monitor the MRM transition for the unlabeled Sudan Red 7B.

  • A signal here indicates the presence of unlabeled Sudan Red 7B as an impurity in the internal standard.[6]

Mitigation Strategies:

• Select a Different MRM Transition: Choose a product ion for Sudan Red 7B-d5 that has a lower mass and is less likely to have interference from the unlabeled analyte.

• Increase Mass Difference: If possible, use an internal standard with a higher degree of deuteration (e.g., d7 or d9) to increase the mass difference from the analyte. A mass difference of at least 3 amu is recommended.[4]

• Non-linear Calibration Curve Fitting: In cases where crosstalk cannot be eliminated, a non-linear regression model can be used to fit the calibration curve, which can account for the interference.

Data Presentation

The following table summarizes the recovery and matrix effect data for Sudan Red 7B and other azo dyes in rat plasma, as determined by a validated UFLC-MS/MS method.[6][7] This data can serve as a benchmark for what to expect during your own experiments.

Analyte	LLOQ (µg/L)	Recovery (%)	Matrix Effect (%)
Sudan Red 7B	0.1	112.06 - 98.83	98.52
Para red	1.0	81.49 - 118.65	95.83
Solvent yellow 2	0.1	86.13 - 88.71	96.14
Solvent red 1	0.1	94.7 - 93.3	98.94
D5-Sudan I (IS)	-	102.52 - 94.24	97.38

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol describes the post-extraction spike method to quantitatively determine the extent of matrix effects.[2]

Caption: Experimental workflow for assessing matrix effects and recovery.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of Sudan Red 7B and Sudan Red 7B-d5 at low and high concentrations in the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix (e.g., plasma). After the final extraction step, spike the extracts with Sudan Red 7B and Sudan Red 7B-d5 to the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the same concentrations of Sudan Red 7B and Sudan Red 7B-d5 into six different lots of blank biological matrix before extraction. Process these samples through the entire extraction procedure.

• LC-MS/MS Analysis: Analyze all three sets of samples and record the peak areas for both the analyte and the internal standard.

• Calculations:

  • Matrix Factor (MF): MF = Mean Peak Area in Set B / Mean Peak Area in Set A. An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

  • Recovery (RE): RE = Mean Peak Area in Set C / Mean Peak Area in Set B.

  • Internal Standard Normalized Matrix Factor: IS-Normalized MF = MF of Analyte / MF of Internal Standard. This value should be close to 1 if the internal standard is effectively correcting for matrix effects.

Protocol 2: Bioanalysis of Sudan Red 7B in Human Plasma

This protocol provides a general procedure for the extraction and analysis of Sudan Red 7B from human plasma using Sudan Red 7B-d5 as an internal standard.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• To 200 µL of plasma in a microcentrifuge tube, add 20 µL of Sudan Red 7B-d5 working solution (e.g., 100 ng/mL in methanol) and vortex.

• Add 600 µL of 1% formic acid in water and vortex.

• Centrifuge at 14,000 rpm for 10 minutes.

• Condition an SPE cartridge (e.g., C18, 100 mg) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the supernatant from the centrifuged sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Parameters:

• LC Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Sudan Red 7B: Precursor Ion (Q1): 380.2 m/z; Product Ion (Q3): 115.0 m/z

  • Sudan Red 7B-d5: Precursor Ion (Q1): 385.2 m/z (predicted); Product Ion (Q3): 120.0 m/z (predicted) - Note: These transitions should be optimized empirically.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]

Ensuring co-elution of Sudan Red 7B-d5 and analyte

Technical Support Center: Sudan Red 7B-d5

Welcome to the technical support center for the use of Sudan Red 7B-d5 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the co-elution of Sudan Red 7B-d5 with target analytes in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What is co-elution, and why is it a problem when using Sudan Red 7B-d5 as an internal standard?

A: Co-elution occurs when two or more compounds, in this case, your analyte and the internal standard Sudan Red 7B-d5, exit the chromatography column at the same time, resulting in overlapping or a single merged peak.[1][2] This is a critical issue because it prevents the accurate quantification of your target analyte. The purpose of an internal standard is to provide a distinct, well-resolved peak that can be used to normalize for variations in sample injection and instrument response. If it co-elutes with the analyte, this normalization is impossible.

Q2: My analyte and Sudan Red 7B-d5 are co-eluting. What is the most common cause?

A: The most common cause is insufficient selectivity between your analyte and Sudan Red 7B-d5 under the current chromatographic conditions. Sudan Red 7B is a lipophilic, azo dye, meaning it has a high affinity for non-polar stationary phases like C18.[3] If your analyte has similar polarity and hydrophobicity, co-elution is likely without proper method optimization. The mobile phase composition is often the first and most effective parameter to adjust.

Q3: How can I confirm that I have a co-elution problem?

A: Visual inspection of the chromatogram is the first step. Look for signs of asymmetry, such as peak fronting, tailing, or the appearance of a shoulder on the peak.[1][2] If you are using a Diode Array Detector (DAD), you can perform a peak purity analysis. A pure peak will have identical UV spectra across its entire width, whereas a co-eluting peak will show spectral differences.[2] For mass spectrometry (MS) detection, you can examine the mass spectra across the peak; different ions will be present if more than one compound is eluting.[2]

Q4: Can I use Sudan Red 7B-d5 for both reversed-phase and normal-phase chromatography?

A: Sudan Red 7B is a fat-soluble dye, making it highly suitable for reversed-phase chromatography where it is retained on a non-polar stationary phase.[3] While it can be used in normal-phase chromatography, its application in this mode is less common. The troubleshooting guides provided here will focus on reversed-phase HPLC/UHPLC, the most frequent application for this type of compound.

Troubleshooting Guide 1: Resolving Co-elution by Modifying the Mobile Phase

This guide provides a systematic approach to resolving co-elution by adjusting the mobile phase conditions. It is assumed you are using a standard reversed-phase setup (e.g., a C18 column).

Step 1: Adjusting the Organic Solvent Ratio (Isocratic Elution)

If you are using an isocratic method, altering the strength of the mobile phase is the most straightforward first step.

• Action: Decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase by 5-10%.[4]

• Rationale: Reducing the organic content increases the polarity of the mobile phase. This strengthens the interaction of non-polar compounds like Sudan Red 7B-d5 and similar analytes with the stationary phase, leading to longer retention times. A slight difference in the chemical properties of the analyte and the internal standard will likely result in a differential shift in retention, improving resolution.

• Example: If your current mobile phase is 80:20 acetonitrile:water, try testing 75:25 and 70:30 compositions.

Step 2: Changing the Organic Solvent Type

If adjusting the ratio is not sufficient, changing the organic modifier can alter the selectivity of the separation.

• Action: Substitute acetonitrile with methanol (B129727), or vice-versa. You can also test mixtures of the two.

• Rationale: Acetonitrile and methanol have different solvent properties that influence how they interact with the analyte, internal standard, and stationary phase. This change in interaction can alter the elution order or improve the separation between closely eluting peaks. For azo dyes, methanol has been shown to provide good separation for isomeric compounds.[5]

Data Presentation: Effect of Mobile Phase Adjustment on Resolution

Mobile Phase Composition (Organic:Aqueous)	Analyte Retention Time (min)	Sudan Red 7B-d5 Retention Time (min)	Resolution (Rs)	Observation
80:20 ACN:H₂O	5.2	5.2	0.0	Complete Co-elution
75:20 ACN:H₂O	6.8	7.1	1.2	Partial Separation
70:30 ACN:H₂O	8.5	9.0	1.8	Good Separation
85:15 MeOH:H₂O	7.9	8.3	1.5	Baseline Separation

Note: Data are for illustrative purposes.

Troubleshooting Guide 2: Optimizing the Gradient Program

If you are using a gradient method, modifying the slope and timing of the gradient can resolve co-eluting peaks.

• Action 1: Perform a Scouting Gradient: Run a fast, broad gradient (e.g., 10% to 95% organic in 10 minutes) to determine the approximate solvent concentration at which your compounds elute.[4]

• Action 2: Decrease the Gradient Slope: Based on the scouting run, "flatten" the gradient around the elution point of the co-eluting peaks.[4] For example, if the peaks elute at 75% organic, modify the gradient to run from 65% to 85% over a longer period (e.g., 10-15 minutes). This gives the compounds more time to interact differently with the stationary phase, enhancing separation.

• Action 3: Introduce an Isocratic Hold: If a shallower slope is insufficient, add a brief isocratic hold in the gradient just before the expected elution of the compounds. This can provide an extra opportunity for separation.

Data Presentation: Gradient Program Optimization

Gradient Program	Time (min)	% Acetonitrile	Observation
Initial (Fast Gradient)	0.0	10	Co-elution at 7.5 min
10.0	95
12.0	95
12.1	10
15.0	10
Optimized (Shallow Gradient)	0.0	60	Baseline separation achieved
15.0	85	Analyte RT: 9.2 min
16.0	95	IS RT: 9.8 min
16.1	60
20.0	60

Note: Data are for illustrative purposes.

Troubleshooting Guide 3: Selecting an Alternative Stationary Phase

If modifications to the mobile phase do not resolve the co-elution, the issue is likely a fundamental lack of chemical selectivity between the analyte and Sudan Red 7B-d5 on your current column.

• Action: Change the column to one with a different stationary phase chemistry.

• Rationale: Different stationary phases provide alternative separation mechanisms. If your analyte and Sudan Red 7B-d5 have very similar hydrophobicity (making them difficult to separate on a C18 column), a column with a different selectivity may provide the necessary resolution.

• Recommendations:

  • Phenyl-Hexyl Phase: This phase provides π-π interactions, which can be effective for separating aromatic or unsaturated compounds. It offers different selectivity compared to a standard C18.

  • Polar-Embedded Phase: These columns have a polar group embedded in the alkyl chain, which can provide alternative selectivity for compounds capable of polar interactions. A polar-embedded phenyl phase has been shown to be effective in separating Sudan dye isomers.[5]

  • Pentafluorophenyl (PFP) Phase: Offers a combination of hydrophobic, aromatic, and dipole-dipole interactions, providing unique selectivity for a wide range of molecules.

Data Presentation: Stationary Phase Selection

Stationary Phase	Primary Separation Mechanism	Potential for Resolving Sudan Red 7B-d5 and a Lipophilic Analyte
C18	Hydrophobic Interactions	Low (if analyte has similar hydrophobicity)
Phenyl-Hexyl	Hydrophobic & π-π Interactions	Medium to High (if analyte has aromatic character)
Polar-Embedded	Hydrophobic & Polar Interactions	Medium (if analyte has polar functional groups)
PFP	Hydrophobic, Aromatic, Dipole-Dipole	High (offers multiple interaction mechanisms)

Experimental Protocols & Visualizations

General Experimental Protocol for Analyte Quantification using Sudan Red 7B-d5

This protocol outlines a typical starting point for method development.

• Standard Preparation:

  • Prepare a stock solution of your analyte and Sudan Red 7B-d5 (e.g., 1 mg/mL) in a suitable organic solvent like acetonitrile or methanol.[6]

  • Create a series of calibration standards by diluting the analyte stock solution and spiking a constant, known concentration of the Sudan Red 7B-d5 internal standard into each.

• Sample Preparation:

  • Extract the analyte from the sample matrix using an appropriate solvent (e.g., acetonitrile).

  • Add the same known concentration of Sudan Red 7B-d5 to the sample extract.

  • Filter the extract through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions (Starting Point):

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).[7]

  • Mobile Phase: Acetonitrile and water.[7][8]

  • Gradient: Start with a scouting gradient (e.g., 10-95% acetonitrile over 10 minutes).

  • Flow Rate: 0.8 - 1.0 mL/min.[7]

  • Column Temperature: 30-40°C.[7][9]

  • Injection Volume: 5-10 µL.[6][7]

  • Detection: DAD/UV at the λmax of the analyte and Sudan Red 7B (approx. 525 nm), or MS/MS with optimized MRM transitions.[10]

• Data Analysis:

  • Integrate the peak areas for the analyte and Sudan Red 7B-d5.

  • Calculate the response factor (Analyte Area / IS Area).

  • Generate a calibration curve by plotting the response factor against the analyte concentration.

  • Quantify the analyte in the sample using the calibration curve.

Diagram: Experimental Workflow

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. CAS 6368-72-5: Sudan Red 7B | CymitQuimica [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 7. benchchem.com [benchchem.com]
• 8. iris.unito.it [iris.unito.it]
• 9. tandfonline.com [tandfonline.com]
• 10. caymanchem.com [caymanchem.com]

Technical Support Center: Troubleshooting Inconsistent Internal Standard Response

This technical support center is designed to assist researchers, scientists, and drug development professionals in diagnosing and resolving issues related to inconsistent internal standard (IS) response in analytical experiments, particularly in the context of chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard (IS) and why is it used?

An internal standard is a compound of a known, fixed concentration added to all samples, including calibrators and quality controls, before sample processing.[1] Its primary function is to compensate for variability throughout the analytical workflow, including sample preparation, injection volume, and matrix effects.[1][2] By comparing the analyte signal to the IS signal, a response ratio is generated for quantification, which improves the accuracy and precision of the results.[1][3][4]

Q2: What are the different types of internal standards?

There are two main types of internal standards:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard.[1] A SIL-IS is a form of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., ¹³C, ¹⁵N, ²H).[1][5] Because they are chemically almost identical to the analyte, they co-elute and experience the same matrix effects, providing the most accurate correction.[1][6]

• Structural Analogs: These are compounds that are structurally similar to the analyte but have a different molecular weight.[1] They are used when a SIL-IS is not available.[1][7] While they can compensate for some variability, they may not perfectly mimic the analyte's behavior during chromatography and ionization.[1]

Q3: What are the key criteria for selecting a good internal standard?

Choosing a suitable internal standard is crucial for a successful assay.[5] The ideal IS should:

• Be chemically and structurally similar to the analyte.[4][5][8]

• Not be naturally present in the sample matrix.[3][4][5][8]

• Be well-resolved from the analyte and other matrix components, though with mass spectrometry, co-elution of a SIL-IS is expected and ideal for tracking matrix effects.[3][6][9]

• Be chemically stable throughout the entire analytical process.[4][8]

• Have a similar response to the analyte.[3]

• For SIL-IS, have a mass difference of 4-5 Da to minimize cross-talk, with ¹³C or ¹⁵N labels being preferred over deuterium (B1214612) (²H) to avoid potential chromatographic shifts and deuterium-hydrogen exchange.[2]

Troubleshooting Guides

Q4: My internal standard response is showing high variability between samples in the same analytical run. What are the potential causes and how can I troubleshoot this?

High variability in the IS response within a single run can be attributed to several factors, which can be systematically investigated.[10]

Troubleshooting Workflow for Inconsistent Internal Standard Response

Caption: A logical workflow for troubleshooting inconsistent internal standard response.

Below is a table summarizing potential causes and recommended solutions:

Category	Potential Cause	Recommended Solution
Sample Preparation	Inconsistent pipetting or dilution errors.[10]	Ensure pipettes are calibrated and use a consistent procedure for adding the IS to all samples.[10]
Incomplete mixing of the IS with the sample matrix.[10][11]	Vortex or mix samples thoroughly after adding the IS to ensure homogeneity.[10]
Analyte/IS degradation during sample processing.[10]	Minimize the time samples spend at room temperature and consider using inhibitors or working in a cold environment.[10]
Variable extraction recovery.[10]	Optimize the extraction procedure to ensure consistent recovery for both the analyte and the IS. The IS should be added at the earliest stage.[10]
Matrix Effects	Ion suppression or enhancement due to co-eluting components.[10][11][12]	Improve chromatographic separation to resolve the analyte and IS from interfering components.[10] A SIL-IS that co-elutes is ideal to compensate for this.[6]
Chromatography	Poor peak shape or shifting retention times.	Ensure the column is properly equilibrated and that the mobile phase composition is correct.[13] Check for column degradation.
Instrument-Related	Dirty ion source or mass spectrometer issues.[1]	Clean the ion source and perform instrument tuning and calibration.[13]
Injector issues leading to variable injection volumes.[11]	Perform injector maintenance and check for leaks or blockages.

Q5: What is considered an acceptable level of variation for the internal standard response?

While there are no universally fixed regulatory limits, a common practice is to establish acceptance criteria based on the IS response in calibration standards and quality control (QC) samples.[2][14]

Guideline/Practice	Acceptance Criteria	Implication of Deviation
General Industry Practice	Internal standard responses in unknown samples should be within 50% to 150% of the mean IS response of the calibrators and QCs in the same run.[11]	Samples falling outside this range may indicate analytical issues and should be investigated.[11]
FDA Perspective	If the range of IS responses for subject samples is similar to the range for calibrators and QCs in the same run, it is not likely to impact data accuracy.[15]	Trends or systemic differences between subject samples and calibrators/QCs warrant investigation.[14][15]

Q6: How do I investigate if matrix effects are the cause of my inconsistent IS response?

A matrix effect experiment can be performed to determine if components in the sample matrix are suppressing or enhancing the ionization of the analyte and/or the internal standard.

Experimental Protocol: Assessment of Matrix Effects

This protocol is designed to evaluate the impact of the sample matrix on the internal standard response.

• Materials:

  • Blank matrix (e.g., plasma, urine) from at least six different sources.[1]

  • Internal standard stock solution.

  • Analyte stock solution.

  • Appropriate solvents for reconstitution.

• Procedure:

  • Set 1 (Neat Solution): Prepare a solution of the IS in the reconstitution solvent at the concentration used in the assay.

  • Set 2 (Post-Extraction Spike): Process blank matrix samples from each of the six sources through the entire sample preparation procedure. Spike the IS into the final extract just before analysis.

  • Analyze both sets of samples using the LC-MS/MS method.

• Data Interpretation:

  • Calculate the Matrix Factor (MF) for each matrix source:

    • MF = (Peak Area of IS in Post-Extraction Spike) / (Mean Peak Area of IS in Neat Solution)

  • Calculate the coefficient of variation (%CV) of the MF across the different matrix sources.

%CV of Matrix Factor	Interpretation
≤ 15%	The internal standard is adequately compensating for the matrix effects.[1]
> 15%	The internal standard is not tracking the analyte's behavior consistently across different matrix lots, indicating that matrix effects are a likely cause of the inconsistent IS response.[1]

Potential Causes of Inconsistent Internal Standard Response

Caption: A diagram illustrating the potential root causes of inconsistent IS response.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. scioninstruments.com [scioninstruments.com]
• 4. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 5. Choosing an Internal Standard [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. researchgate.net [researchgate.net]
• 13. shimadzu.at [shimadzu.at]
• 14. tandfonline.com [tandfonline.com]
• 15. fda.gov [fda.gov]

Technical Support Center: Optimization of MS/MS Parameters for Sudan Red 7B-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of MS/MS parameters for the quantitative analysis of Sudan Red 7B and its deuterated internal standard, Sudan Red 7B-d5.

Frequently Asked Questions (FAQs)

Q1: What are the optimal precursor and product ions for Sudan Red 7B in positive electrospray ionization mode?

A1: For the analysis of Sudan Red 7B using positive electrospray ionization (ESI+), the protonated molecule [M+H]⁺ is typically selected as the precursor ion. The most common precursor ion and its corresponding product ions for Multiple Reaction Monitoring (MRM) are detailed in the table below.[1]

Q2: Why is a deuterated internal standard like Sudan Red 7B-d5 recommended for quantitative analysis?

A2: A deuterated internal standard is crucial for accurate and precise quantification in mass spectrometry. Sudan Red 7B-d5 is chemically identical to Sudan Red 7B but has a higher mass due to the deuterium (B1214612) atoms. This allows it to co-elute with the analyte during chromatography and experience similar ionization effects in the mass spectrometer source. By measuring the ratio of the analyte to the internal standard, variations in sample preparation, injection volume, and matrix effects can be effectively compensated for, leading to more reliable results.

Q3: How can I predict the precursor and product ions for Sudan Red 7B-d5?

A3: The precursor ion for Sudan Red 7B-d5 will be the protonated molecule [M+H]⁺, which will have a mass-to-charge ratio (m/z) that is 5 units higher than that of the non-deuterated Sudan Red 7B, assuming five deuterium atoms have been incorporated. The fragmentation pattern in the collision cell is expected to be similar to the unlabeled compound. Therefore, the product ions of Sudan Red 7B-d5 will likely correspond to the product ions of Sudan Red 7B, with a mass shift of +5 if the deuterium atoms are on the fragmented portion of the molecule.

Q4: What are the key instrument parameters to optimize for sensitive detection of Sudan Red 7B and Sudan Red 7B-d5?

A4: Beyond the selection of precursor and product ions, the collision energy (CE) and cone voltage (or fragmentor voltage) are critical parameters to optimize for each MRM transition. The optimal CE will maximize the abundance of the desired product ion. Other important parameters to consider are the capillary voltage, source temperature, and desolvation gas flow, which influence the efficiency of ionization and ion transmission.

Troubleshooting Guide

Issue 1: Poor Signal Intensity or No Peak Detected

• Question: I am not observing a signal for Sudan Red 7B or its internal standard. What should I check?

• Answer:

  • Verify Instrument Settings: Double-check that the correct precursor and product ions are entered in the MRM method. Ensure the mass spectrometer is in the correct ionization mode (positive ESI).

  • Check Compound Infusion: Directly infuse a standard solution of Sudan Red 7B into the mass spectrometer to confirm that the compound is ionizing and fragmenting as expected. This will also allow for manual tuning of the cone voltage and collision energy.

  • Sample Preparation: Evaluate your sample extraction procedure. Sudan Red 7B is a fat-soluble dye, so ensure your extraction solvent is appropriate for your sample matrix. Inefficient extraction can lead to low analyte concentration in the final sample.

  • LC Conditions: Confirm that the liquid chromatography conditions are suitable for retaining and eluting Sudan Red 7B. Poor peak shape or retention time shifts can lead to a loss of signal.

Issue 2: High Background Noise or Interfering Peaks

• Question: My chromatogram has a high baseline or shows many interfering peaks around the retention time of my analyte. How can I resolve this?

• Answer:

  • Improve Sample Cleanup: Complex matrices can introduce a significant amount of interfering compounds. Consider implementing a solid-phase extraction (SPE) step to clean up your sample before LC-MS/MS analysis.

  • Optimize Chromatographic Separation: Adjust your LC gradient to better separate Sudan Red 7B from matrix components. Using a longer column or a different stationary phase can also improve resolution.

  • Check for Contamination: Ensure that your solvents, vials, and LC system are free from contamination. Run a blank injection (solvent only) to identify any background signals.

Issue 3: Inconsistent Results and Poor Reproducibility

• Question: My quantitative results for Sudan Red 7B are not consistent between injections. What could be the cause?

• Answer:

  • Internal Standard Usage: Confirm that the internal standard (Sudan Red 7B-d5) is being added consistently to all samples and standards. The ratio of the analyte to the internal standard should be used for quantification to correct for variability.

  • Matrix Effects: Significant ion suppression or enhancement due to co-eluting matrix components can lead to inconsistent results. To assess matrix effects, compare the signal of a standard in solvent to a standard spiked into a blank matrix extract. If matrix effects are significant, further sample cleanup or chromatographic optimization is necessary.

  • Instrument Stability: Check the stability of the mass spectrometer's response over time by injecting a standard solution periodically throughout your sample sequence.

Quantitative Data Summary

The following table summarizes the optimized MS/MS parameters for the analysis of Sudan Red 7B. The parameters for Sudan Red 7B-d5 are predicted based on the fragmentation of the unlabeled compound. It is highly recommended to confirm these parameters empirically on your instrument.

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Collision Energy (eV)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Sudan Red 7B	380.2[1]	183.1[1]	25[1]	115.1[1]	35[1]
Sudan Red 7B-d5	385.2 (Predicted)	188.1 (Predicted)	To be optimized	120.1 (Predicted)	To be optimized

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters by Infusion

• Prepare a 1 µg/mL standard solution of Sudan Red 7B in a suitable solvent (e.g., acetonitrile (B52724)/water 50:50 with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• In the instrument control software, perform a full scan in positive ESI mode to identify the protonated molecule [M+H]⁺.

• Select the identified precursor ion and perform a product ion scan to observe the fragmentation pattern.

• Vary the collision energy in small increments (e.g., 2-5 eV) to find the optimal value that maximizes the intensity of the desired product ions.

• Select at least two intense and specific product ions for the MRM method (one for quantification and one for confirmation).

• Repeat this process for the Sudan Red 7B-d5 internal standard.

Protocol 2: Sample Preparation and LC-MS/MS Analysis

• Sample Extraction:

  • For solid samples (e.g., spices), weigh 1 g of the homogenized sample.

  • Add a known amount of Sudan Red 7B-d5 internal standard solution.

  • Add 10 mL of acetonitrile and vortex for 1 minute, followed by sonication for 15 minutes.

  • Centrifuge the sample at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

• LC-MS/MS Analysis:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a suitable percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS Detection: Use the optimized MRM transitions for Sudan Red 7B and Sudan Red 7B-d5.

Visualizations

Caption: Experimental workflow for the quantitative analysis of Sudan Red 7B.

Caption: Troubleshooting logic for addressing poor signal intensity issues.

References

• 1. scirp.org [scirp.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Validation of Analytical Methods for Azo Dyes: The Isotopic Standard Advantage

For researchers, scientists, and drug development professionals, the accurate quantification of banned aromatic amines derived from azo dyes is paramount for ensuring consumer safety and regulatory compliance. This guide provides an objective comparison of analytical method validation performance, highlighting the significant advantages of employing isotopic standards in mass spectrometry-based assays.

The use of certain azo dyes in consumer goods such as textiles, leather, and food products is restricted due to their potential to break down and release carcinogenic aromatic amines.[1] Regulatory bodies, including the European Union, have set stringent limits, often at 30 parts per million (ppm), for the presence of these harmful substances.[1] Consequently, robust and reliable analytical methods are crucial for their detection and quantification.

The standard analytical approach involves the reductive cleavage of the azo bond to liberate the aromatic amines, followed by chromatographic separation and detection, typically using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry (MS).[2][3] The validation of these methods is critical to ensure the accuracy and reliability of the results. Key validation parameters include the Limit of Detection (LOD), Limit of Quantification (LOQ), recovery, and precision.

The Gold Standard: Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is recognized as a premier analytical technique for the precise quantification of trace-level contaminants.[4] This method involves the addition of a known quantity of a stable, isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the sample preparation process.[4] Because the labeled standard is chemically identical to the native analyte, it experiences the same extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument variability.[4] By measuring the ratio of the native analyte to the isotopically labeled internal standard, highly accurate and precise quantification can be achieved.[4]

Performance Comparison: Isotopic vs. Non-Isotopic Standards

The choice of internal standard significantly impacts the reliability of quantitative analysis. While various compounds can be used as internal standards, stable isotope-labeled standards, particularly ¹³C-labeled standards, are considered superior. They offer perfect co-elution with the unlabeled analyte, ensuring that both experience the same matrix effects at the precise moment of ionization. Deuterated (²H-labeled) standards, while also effective, can sometimes exhibit a slight chromatographic shift, which may compromise accuracy in complex matrices.

Table 1: Performance of LC-MS/MS Methods for Aromatic Amine Quantification

Analyte(s)	Internal Standard Type	Linearity (R²)	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Precision (%RSD)	Reference
27 Primary Aromatic Amines	Isotopic Standards (implied by high performance)	>0.99 (for all analytes)	0.0003 - 0.17	0.001 - 0.50 (ng/mL)	High accuracy	<15	[5]
9 Azo Dyes	External Standard	≥0.9998	0.01 - 0.04	0.04 - 0.12	96.0 - 102.6	0.16 - 2.01	[6]
21 Aromatic Amines	Not specified	Not specified	0.13 - 0.35	0.38 - 1.05	≥80 (for most)	≤10 (for most)	[7]

Table 2: Comparison of Different Calibration Approaches for Azo Dye Analysis in Spices

Calibration Method	Accuracy (%)	Comments	Reference
Solvent Standards	40-160	Significant matrix effects observed.	[8]
Matrix-Matched Standards	80-120	Compensates for matrix effects.	[8]
Standard Addition	95-105	Considered a highly accurate method for overcoming matrix effects.	[8]

Note: The use of an isotopic internal standard in the standard addition method would provide the highest level of accuracy.

Experimental Protocols

A detailed and reproducible experimental protocol is the foundation of a validated analytical method. Below are the key steps involved in the analysis of aromatic amines from azo dyes.

Sample Preparation: Reductive Cleavage

• Sample Extraction (for certain matrices): For textiles dyed with disperse dyes (e.g., polyester), an initial solvent extraction using xylene is performed to extract the dye from the fiber matrix.[9]

• Reductive Cleavage: The sample (or extract) is treated with a sodium dithionite (B78146) solution in a citrate (B86180) buffer (pH 6) at an elevated temperature (e.g., 70°C) to cleave the azo bonds and form the corresponding aromatic amines.[10]

• Liquid-Liquid Extraction: After reduction, the aromatic amines are extracted from the aqueous solution using an organic solvent such as diethyl ether or ethyl acetate.[11]

• Concentration and Reconstitution: The organic extract is then evaporated to near dryness and reconstituted in a suitable solvent for chromatographic analysis.[11]

Chromatographic and Mass Spectrometric Analysis (LC-MS/MS)

• Instrumentation: A Liquid Chromatograph coupled to a tandem Mass Spectrometer (e.g., a triple quadrupole) is used for analysis.

• Chromatographic Column: A C18 reversed-phase column is commonly employed for the separation of aromatic amines.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) with formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is typical.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally used for the analysis of aromatic amines.

• Detection Mode: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each target amine and its corresponding isotopic internal standard.

Visualizing the Workflow and Validation Logic

To further elucidate the analytical process, the following diagrams illustrate the experimental workflow and the logical relationships between key validation parameters.

Workflow for Azo Dye Analysis using Isotopic Standards.

Interdependencies of Key Method Validation Parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of aromatic amines derived from azo colorants in textile by ion-pairing liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. insights.tuv.com [insights.tuv.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]

A Head-to-Head Battle of Precision: Sudan Red 7B-d5 Versus Other Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and reliability in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides an objective comparison of Sudan Red 7B-d5 with other classes of internal standards, supported by experimental data, to highlight its performance characteristics in demanding analytical workflows.

In the realm of quantitative analysis, particularly in complex matrices such as those encountered in food safety, environmental testing, and bioanalysis, the use of an internal standard is indispensable for correcting analytical variability. An ideal internal standard should mimic the physicochemical behavior of the analyte of interest throughout sample preparation and analysis, thereby compensating for analyte loss, matrix effects, and fluctuations in instrument response. Stable isotope-labeled (SIL) internal standards, such as Sudan Red 7B-d5, are widely regarded as the gold standard for achieving the most accurate and precise results.

This guide delves into a comparative analysis of Sudan Red 7B-d5 against other commonly employed internal standards, presenting quantitative data from studies on analogous compounds and outlining detailed experimental protocols.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Sudan Red 7B-d5 is a deuterated form of Sudan Red 7B, a fat-soluble diazo dye. The replacement of five hydrogen atoms with deuterium (B1214612) results in a molecule that is chemically identical to its non-labeled counterpart but has a distinct mass-to-charge ratio (m/z) that is readily distinguishable by a mass spectrometer. This near-perfect chemical analogy is the cornerstone of its superior performance as an internal standard.

The primary advantage of using a SIL internal standard like Sudan Red 7B-d5 is its ability to co-elute with the analyte during chromatography and experience identical ionization efficiency and matrix effects in the mass spectrometer source. This ensures that any variation affecting the analyte will equally affect the internal standard, allowing for a highly accurate normalization of the analytical signal.

Performance in Practice: A Look at the Data

While direct comparative studies for Sudan Red 7B-d5 are not extensively published, we can infer its performance from validation studies of structurally similar deuterated Sudan dyes, such as Sudan I-d5, used for the analysis of other azo dyes in complex food matrices. These studies provide a strong indication of the level of performance that can be expected from Sudan Red 7B-d5.

Table 1: Performance Data of a Deuterated Sudan Dye (Sudan I-d5) as an Internal Standard for Azo Dye Analysis in Chili Powder

Analyte	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%) (at 10 µg/kg)	RSD (%)
Sudan I	>0.995	0.03	0.10	90.7	5.27
Sudan II	>0.996	0.01	0.05	91.9	3.43
Sudan III	>0.994	0.003	0.01	86.3	5.50
Sudan IV	>0.995	0.01	0.05	85.6	7.58

Data synthesized from multiple sources.[1]

The data presented in Table 1 demonstrates the excellent performance of a deuterated Sudan dye as an internal standard in a challenging matrix. The high linearity, low limits of detection and quantification, good recovery rates, and low relative standard deviation highlight the robustness and accuracy of the method when a SIL internal standard is employed.

Comparison with Other Internal Standard Types

While SIL internal standards are considered optimal, other types of internal standards are also used. Here's a comparative overview:

Table 2: Comparison of Internal Standard Types

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., Sudan Red 7B-d5)	- Co-elutes with the analyte- Experiences identical matrix effects- Provides the highest accuracy and precision	- Can be more expensive- Synthesis may be complex
Structural Analogs (Homologs)	- Chemically similar to the analyte- More affordable than SIL standards	- Different retention time- May have different ionization efficiency and matrix effects
Unrelated Compounds	- Inexpensive and readily available	- Significantly different chemical and physical properties- Does not effectively compensate for matrix effects or extraction losses

Experimental Workflow and Protocols

The following section details a typical experimental workflow for the analysis of non-polar compounds, such as Sudan dyes, using a deuterated internal standard like Sudan Red 7B-d5.

Caption: A typical experimental workflow for quantitative analysis using a deuterated internal standard.

Detailed Experimental Protocol for the Analysis of Sudan Dyes

This protocol is adapted from methods used for the analysis of Sudan dyes in food matrices and serves as a representative example for employing a deuterated internal standard.[1][2]

1. Reagents and Materials:

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Sudan Red 7B analytical standard

• Sudan Red 7B-d5 internal standard

• Vortex mixer

• Centrifuge

• LC-MS/MS system with an electrospray ionization (ESI) source

2. Standard Solution Preparation:

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of Sudan Red 7B and Sudan Red 7B-d5 in acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Sudan Red 7B stock solution. Each calibration standard should be fortified with the Sudan Red 7B-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

3. Sample Preparation:

• Weigh 1.0 g of the homogenized sample into a centrifuge tube.

• Add a known amount of the Sudan Red 7B-d5 internal standard solution.

• Add 10 mL of acetonitrile.

• Vortex for 1 minute and sonicate for 15 minutes.

• Centrifuge at 8000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for both Sudan Red 7B and Sudan Red 7B-d5 should be optimized.

Logical Relationships in Internal Standard Selection

The decision-making process for selecting an appropriate internal standard involves several key considerations.

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion

The use of a stable isotope-labeled internal standard, such as Sudan Red 7B-d5, is paramount for achieving the highest quality data in quantitative mass spectrometry. Its ability to perfectly mimic the behavior of the analyte throughout the analytical process provides unparalleled correction for experimental variability, especially in complex matrices. While other types of internal standards exist, the experimental evidence strongly supports the superiority of SIL standards for applications demanding high accuracy and precision, such as in drug development and regulatory compliance. The detailed protocols and comparative data presented in this guide underscore the value of employing Sudan Red 7B-d5 and similar SIL internal standards to ensure the integrity and reliability of analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

A Guide to Inter-laboratory Comparison of Sudan Dye Analysis in Food Products

This guide provides a comparative overview of analytical methodologies for the detection and quantification of illegal Sudan dyes (I, II, III, and IV) in food matrices. It is intended for researchers, scientists, and professionals in drug development and food safety who are involved in monitoring these carcinogenic colorants. The guide summarizes key performance data from various studies, details common experimental protocols, and illustrates the primary workflow and toxicological pathway associated with these compounds.

Performance Comparison of Analytical Methods

The detection of Sudan dyes in food, particularly in complex matrices like spices, predominantly relies on High-Performance Liquid Chromatography (HPLC) coupled with either a Diode-Array Detector (DAD) or a tandem Mass Spectrometry (MS/MS) system. LC-MS/MS generally offers superior sensitivity and specificity compared to HPLC-DAD.[1] The following table summarizes key performance characteristics from various method validation and comparison studies.

Table 1: Summary of Performance Data for Sudan Dye Analysis

Analyte	Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)	Reference
Sudan I	UPLC-MS/MS	Chili Powder	0.03 mg/kg	0.10 mg/kg	87.7 - 94.0	3.16 - 7.05	[2][3]
HPLC-UV	Red Chili	1.2 µg/kg	4.0 µg/kg	95 - 98	1.33 - 2.96	[4][5]
LC-MS/MS	Spices	0.5 - 10 µg/kg	-	88 - 100	-	[1]
UFLC-UV	Chili Pepper	0.02 mg/kg	0.05 mg/kg	85.3 - 121.2	-	[6]
Sudan II	UPLC-MS/MS	Chili Powder	0.01 mg/kg	0.05 mg/kg	86.1 - 91.1	2.24 - 5.27	[2][3]
HPLC-UV	Red Chili	3.9 µg/kg	13.0 µg/kg	95 - 98	1.66 - 4.46	[4][5]
LC-MS/MS	Spices	5 - 100 µg/kg	-	89 - 104	-	[1]
Sudan III	UPLC-MS/MS	Chili Powder	0.003 mg/kg	0.01 mg/kg	80.7 - 89.2	3.12 - 7.60	[2][3]
HPLC-UV	Red Chili	1.2 µg/kg	4.0 µg/kg	89 - 98	1.90 - 4.35	[4][5]
LC-MS/MS	Spices	0.5 - 10 µg/kg	-	89 - 93	-	[1]
Sudan IV	UPLC-MS/MS	Chili Powder	0.01 mg/kg	0.05 mg/kg	81.1 - 103.1	4.49 - 12.20	[2][3]
HPLC-UV	Red Chili	5.4 µg/kg	18.0 µg/kg	90 - 96	2.54 - 4.65	[4][5]
LC-MS/MS	Spices	5 - 100 µg/kg	-	66 - 79	-	[1]
UFLC-UV	Chili Pepper	0.04 mg/kg	0.13 mg/kg	>100	-	[6]

Note: Performance characteristics can vary based on the specific instrumentation, sample matrix, and laboratory conditions.

Experimental Protocols

A generalized experimental protocol for the analysis of Sudan dyes in spices using liquid chromatography is outlined below. This protocol represents a synthesis of methodologies commonly reported in proficiency tests and validated studies.

Sample Preparation and Extraction

• Homogenization: Weigh a representative portion of the spice sample (e.g., 1-2.5 g) into a centrifuge tube.[4]

• Extraction: Add a suitable volume of extraction solvent. Acetonitrile (B52724) is commonly used.[1] Some methods employ a mixture, such as acetone:acetonitrile (1:5 v/v), for improved recovery of more lipophilic dyes like Sudan III and IV.[6]

• Vortexing/Sonication: Vigorously mix the sample and solvent using a vortex mixer for several minutes. Alternatively, place the mixture in an ultrasonic bath for 10-30 minutes to ensure efficient extraction.[4]

• Centrifugation: Centrifuge the mixture at high speed (e.g., 10,000 g) for 10 minutes to separate the solid matrix from the solvent extract.[3]

• Filtration: Carefully collect the supernatant and filter it through a 0.22 or 0.45 µm syringe filter to remove any remaining particulate matter before instrumental analysis.[3] For highly complex matrices, a Solid Phase Extraction (SPE) clean-up step may be employed to reduce matrix effects.

Chromatographic Analysis (HPLC-DAD / LC-MS/MS)

• Analytical Column: A reverse-phase C18 column is most frequently used for the separation of Sudan dyes.[3]

• Mobile Phase: An isocratic or gradient elution using a mixture of organic solvents like acetonitrile and methanol (B129727) is common.[4][5] For LC-MS/MS, mobile phase modifiers such as formic acid may be added to improve ionization.[3]

• Detection:

  • HPLC-DAD: Detection is typically performed at wavelengths around 480 nm for Sudan I/II and 520 nm for Sudan III/IV.[4]

  • LC-MS/MS: Analysis is conducted in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each dye.[2][3]

• Quantification: Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve prepared from certified reference standards. Due to potential matrix effects, matrix-matched calibration is often recommended for accurate quantification.[2][3]

Visualized Workflows and Pathways

To better illustrate the processes involved in Sudan dye analysis and their biological impact, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for Sudan dye analysis in spices.

Caption: Genotoxic mechanism of Sudan dyes.

Sudan dyes are classified as Group 3 carcinogens by the International Agency for Research on Cancer (IARC).[7] Their carcinogenicity is primarily linked to their metabolic activation in the body.[2][7] Enzymes, particularly Cytochrome P450 1A1 (CYP1A1) in the liver, metabolize the parent dye into reactive electrophilic species.[2][4][5][8] These reactive metabolites can then covalently bind to DNA, forming DNA adducts.[4][5][8] This DNA damage, if not repaired, can lead to mutations and chromosomal aberrations, initiating the process of carcinogenesis.[2] For some Sudan dyes, another critical activation pathway is the reductive cleavage of the azo bond by enzymes in the liver or gut microbiota, which releases known carcinogenic aromatic amines.[7]

References

• 1. Metabolism of AZO Dyes: Implication for Detoxication and Activation: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. benchchem.com [benchchem.com]
• 3. Carcinogenicity and Metabolism of Azo Dyes, Especially Those Derived from Benzidine. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 4. Oxidation of the carcinogenic non-aminoazo dye 1-phenylazo-2-hydroxy-naphthalene (Sudan I) by cytochromes P450 and peroxidases: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites [frontiersin.org]

The Gold Standard: A Comparative Guide to Method Validation with Deuterated Internal Standards

In the landscape of bioanalysis, achieving accurate and reproducible quantification of analytes in complex biological matrices is paramount for researchers, scientists, and drug development professionals. The use of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of robust method validation. Among the choices for an IS, stable isotope-labeled (SIL) internal standards, particularly deuterated standards, are widely recognized as the gold standard by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

This guide provides an objective comparison of deuterated internal standards against other common alternatives, primarily structural analogs. It outlines the performance benefits supported by experimental data, details the necessary validation protocols in line with the globally recognized ICH M10 Bioanalytical Method Validation guideline, and visualizes the underlying workflows and logical frameworks.[3][4][5]

Performance Under the Magnifying Glass: Deuterated vs. Structural Analog Internal Standards

The fundamental advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest.[6][7] By replacing one or more hydrogen atoms with its stable, heavier isotope, deuterium, the molecule's mass is altered for detection by mass spectrometry, while its chemical behavior remains virtually unchanged.[1][8] This allows it to co-elute with the analyte and experience the same extraction recovery and matrix effects, providing superior correction for variations throughout the analytical process.[6][7]

In contrast, a structural analog is a molecule with a similar, but not identical, chemical structure to the analyte. While often more accessible and less expensive, these differences can lead to variations in extraction efficiency, chromatographic retention, and ionization response, potentially compromising data accuracy and precision.[2][4]

The following tables summarize comparative data on key validation parameters, illustrating the superior performance of deuterated internal standards.

Table 1: Accuracy and Precision Comparison

Accuracy, expressed as the percentage bias from the nominal concentration, and precision, measured by the coefficient of variation (%CV), are critical indicators of method performance. Data consistently shows that methods employing deuterated internal standards yield more accurate and precise results.[2][4]

Analyte	Internal Standard Type	Concentration Level	Accuracy (% Bias)	Precision (%CV)	Reference
Kahalalide F	Deuterated (SIL)	Not Specified	+0.3%	7.6%	[4]
Structural Analog	Not Specified	-3.2%	8.6%	[4]
Sirolimus	Deuterated (SIL-d3)	Not Specified	Not Specified	2.7% - 5.7%	[6]
Structural Analog	Not Specified	Not Specified	7.6% - 9.7%	[6]
Pesticides & Mycotoxins	Deuterated Analogs	Quality Controls	< 25%	< 20%	[3][9]
(in Cannabis Matrix)	No Internal Standard	Quality Controls	> 60%	> 50%	[3][9]

Table 2: Matrix Effect and Recovery Comparison

The matrix effect—the suppression or enhancement of ionization by co-eluting compounds from the sample matrix—is a significant challenge in bioanalysis.[7] An ideal internal standard should experience the same matrix effects as the analyte, thereby providing effective normalization.[10] Recovery refers to the efficiency of the analyte and IS through the sample preparation process.[11]

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Key Performance Indicator
Matrix Effect Compensation	High	Variable and often incomplete	A lower coefficient of variation (CV) of the IS-normalized matrix factor across different lots of the biological matrix indicates better compensation.[10] Deuterated standards consistently show lower CVs.
Extraction Recovery	Consistent and closely tracks the analyte	May differ significantly from the analyte	The recovery of the analyte and the internal standard should be consistent and reproducible, though it does not need to be 100%.[11] Deuterated standards are more likely to have recovery profiles that mirror the analyte.[12]

Visualizing the Rationale and Workflow

To further elucidate the principles and processes involved, the following diagrams, created using the DOT language, illustrate the decision-making logic for selecting an internal standard and the typical workflow for bioanalytical method validation.

Figure 1: Decision-making process for selecting an internal standard.

Figure 2: Key parameters for bioanalytical method validation.

Experimental Protocols for Key Validation Parameters

A comprehensive validation of a bioanalytical method using a deuterated internal standard must be conducted in line with the ICH M10 guideline.[4] The following are detailed methodologies for essential validation experiments.

Selectivity and Specificity

• Objective : To demonstrate that the method can differentiate and quantify the analyte and the deuterated IS without interference from endogenous matrix components.[3]

• Protocol :

  • Obtain at least six different sources of the blank biological matrix (e.g., plasma, urine).[3]

  • Process one set of blank matrix samples without the analyte or the internal standard to check for interferences at their respective retention times.

  • Process a second set of blank matrix samples spiked only with the deuterated internal standard.

  • Process a third set of matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated IS.[3]

  • Analyze all processed samples via the LC-MS/MS method.

• Acceptance Criteria : The response of any interfering peak in the blank matrix at the retention time of the analyte should be ≤ 20% of the response of the LLOQ.[3] The response of any interfering peak at the retention time of the deuterated IS should be ≤ 5% of its response in the spiked samples.[3]

Matrix Effect

• Objective : To assess the potential for ion suppression or enhancement on the analyte and the deuterated IS from the biological matrix.[2][13]

• Protocol :

  • Obtain at least six different sources of the blank biological matrix.[3]

  • Prepare two sets of samples at low and high Quality Control (QC) concentrations:

    • Set A : Spike the analyte and deuterated IS into the post-extracted blank matrix from each of the six sources.[3]

    • Set B : Prepare neat solutions of the analyte and deuterated IS in the reconstitution solvent at the same concentrations.[3]

  • Calculate the matrix factor (MF) for the analyte and the IS for each source: MF = (Peak response in the presence of matrix) / (Peak response in neat solution).[10]

  • Calculate the IS-normalized matrix factor by dividing the MF of the analyte by the MF of the IS for each source.[10]

• Acceptance Criteria : The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of matrix should not be greater than 15%.[10]

Recovery

• Objective : To evaluate the efficiency of the extraction procedure for the analyte and the deuterated IS.[11]

• Protocol :

  • Prepare three sets of samples at low, medium, and high QC concentrations:

    • Set 1 (Extracted) : Spike the biological matrix with the analyte and deuterated IS and proceed through the entire extraction process.

    • Set 2 (Unextracted/100% Recovery) : Spike the extracted blank matrix with the analyte and deuterated IS post-extraction.

    • Set 3 (Neat Solution) : Prepare neat solutions of the analyte and IS in the reconstitution solvent.

  • Calculate recovery by comparing the peak areas of the analyte and IS in Set 1 to those in Set 2.

• Acceptance Criteria : Recovery does not need to be 100%, but it should be consistent and reproducible across the QC levels.[11] The CV of the recovery should generally be ≤15%.

Stability

• Objective : To evaluate the stability of the analyte and deuterated IS in the biological matrix under various storage and handling conditions.

• Protocol :

  • Prepare low and high QC samples.

  • Expose the QC samples to different conditions, including:

    • Freeze-Thaw Stability : Multiple freeze-thaw cycles.

    • Short-Term (Bench-Top) Stability : Kept at room temperature for a specified period.

    • Long-Term Stability : Stored at the intended storage temperature (e.g., -80°C) for an extended period.

    • Post-Preparative Stability : Stability in the autosampler.

  • Analyze the stressed samples and compare the results against freshly prepared QC samples or the nominal concentrations.

• Acceptance Criteria : The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion

The selection of an internal standard is a critical decision in the development of a robust and reliable bioanalytical method. The near-identical physicochemical properties of deuterated internal standards to their corresponding analytes ensure co-elution, similar extraction recovery, and effective compensation for matrix effects. As demonstrated by comparative experimental data and recommended by global regulatory bodies, the use of deuterated internal standards is the superior choice for achieving the highest levels of accuracy and precision in quantitative bioanalysis. While the initial investment may be higher than for structural analogs, the resulting data integrity and method robustness provide a clear and compelling justification for their use in research, clinical, and drug development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. lcms.cz [lcms.cz]
• 10. benchchem.com [benchchem.com]
• 11. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 12. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Navigating the Analytical Landscape for Sudan Red 7B: A Comparative Guide to Method Accuracy and Precision

For researchers, scientists, and drug development professionals, the accurate and precise quantification of Sudan Red 7B, a carcinogenic industrial dye illegally used as a food additive, is of paramount importance. This guide provides an objective comparison of analytical methodologies, supported by experimental data, to aid in the selection of the most appropriate technique for this critical task.

The use of isotopically labeled internal standards, such as Sudan Red 7B-d5, is a key strategy for enhancing the accuracy and precision of quantitative analytical methods. By mimicking the chemical behavior of the analyte of interest, these standards can effectively compensate for variations in sample preparation and instrumental analysis. This guide will delve into the performance of various methods used for the determination of Sudan Red 7B, with a focus on their accuracy and precision.

Comparative Analysis of Analytical Methods

The primary techniques employed for the detection and quantification of Sudan dyes, including Sudan Red 7B, are based on chromatography coupled with various detection systems. High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are the most prevalent methods.

The following table summarizes the performance characteristics of different analytical methods for the determination of Sudan Red 7B, based on available experimental data.

Analytical Method	Matrix	Internal Standard	Recovery (%)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
UPLC-ESI-MS/MS[1]	Food	Matrix Calibration	83.4 - 112.3	2.0 - 10.8	0.3 - 1.4 ng/g	0.9 - 4.8 ng/g
LC-MS/MS[2]	Sauce, Cotton Candy, Pickle	Not Specified	82 - 119	Not Specified	Not Specified	Not Specified
HPLC-DAD[3]	Red Chilli Pepper	Not Specified	89 - 98	0.82 - 4.09 (Repeatability), 1.33 - 4.65 (Reproducibility)	1.2 - 5.4 µg/kg	4 - 18 µg/kg
TLC/CMS[4]	Chili Powder	Not Specified	Not Specified	Not Specified	< 1 ng	Not Specified

Experimental Workflows and Signaling Pathways

A generalized workflow for the analysis of Sudan Red 7B in a food matrix using LC-MS/MS is depicted below. This process typically involves sample extraction, cleanup, chromatographic separation, and detection.

Caption: General workflow for the analysis of Sudan Red 7B.

Detailed Experimental Protocols

Below are summaries of experimental protocols from studies that have analyzed Sudan Red 7B.

Method 1: UPLC-ESI-MS/MS for Sudan Dyes in Food[1]

• Sample Preparation: Samples were extracted with acetonitrile (B52724). Water was then added to the extract. The supernatant was collected after refrigeration and centrifugation for analysis.

• Chromatography: An Acquity BEH C18 column was used for separation.

• Mass Spectrometry: Detection was performed using MS/MS with multiple reaction monitoring (MRM) mode.

• Quantification: Matrix calibration was used for quantitative analysis.

Method 2: LC-MS/MS for Synthetic Dyes in Various Foods[2]

• Sample Preparation: Samples were extracted with acetonitrile without the use of solid-phase extraction cartridges.

• Chromatography: A Zorbax Eclipse Plus C18 column was used with a gradient elution of 10 mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid and 10 mM ammonium formate in acetonitrile with 0.1% formic acid.

• Mass Spectrometry: Detection was performed on an AB Sciex 6500 Qtrap mass analyzer in multiple reaction monitoring mode. Electrospray ionization was used in positive mode for Sudan Red 7B.

Method 3: HPLC-DAD for Sudan Dyes in Red Chilli Pepper[3]

• Sample Preparation: A 2.5 g sample was extracted with a mixture of acetone, dichloromethane, and methanol (B129727) (3:2:1, v/v/v) at 40°C. The extract was evaporated to dryness and reconstituted in the mobile phase.

• Chromatography: Separation was achieved on a reverse-phase C18 column with an isocratic elution using acetonitrile/methanol (80:20, v/v).

• Detection: The UV-VIS detector was set at 506 nm.

• Validation: The method was validated for limit of detection (LOD), limit of quantification (LOQ), recovery, repeatability, and reproducibility.

Conclusion

The choice of analytical method for the determination of Sudan Red 7B depends on the specific requirements of the analysis, including the desired sensitivity, selectivity, and the nature of the sample matrix. LC-MS/MS methods generally offer higher sensitivity and selectivity compared to HPLC-DAD, making them more suitable for trace-level detection and confirmation. The use of a deuterated internal standard like Sudan Red 7B-d5 is highly recommended to improve the accuracy and precision of quantification by correcting for matrix effects and procedural losses. The data and protocols presented in this guide provide a valuable resource for researchers to select and implement a reliable method for the analysis of Sudan Red 7B in various matrices.

References

• 1. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. shoko-sc.co.jp [shoko-sc.co.jp]

Enhancing Accuracy in Sudan Red 7B Analysis: A Comparative Guide to Calibration Strategies

For Researchers, Scientists, and Drug Development Professionals

The illicit use of Sudan dyes, including Sudan Red 7B, as food additives poses significant health risks due to their carcinogenic properties.[1][2][3] Consequently, robust and reliable analytical methods are crucial for their detection and quantification in various matrices to ensure food safety.[1] This guide provides a comprehensive comparison of calibration strategies for the analysis of Sudan Red 7B, with a focus on the application of deuterated internal standards like Sudan Red 7B-d5. We will delve into the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods and compare them with alternative approaches, supported by experimental data and detailed protocols.

Comparative Analysis of Analytical Methods for Sudan Red 7B

The choice of analytical methodology and calibration strategy significantly impacts the accuracy and reliability of Sudan Red 7B quantification. While various techniques are available, LC-MS/MS is widely regarded as the gold standard for its high sensitivity and selectivity.[1][4] The use of an isotopically labeled internal standard, such as Sudan Red 7B-d5, is critical for correcting variations during sample preparation and analysis, thereby improving quantitative accuracy.[5][6]

Parameter	LC-MS/MS with Deuterated Internal Standard (e.g., Sudan Red 7B-d5)	Alternative Method: HPLC-UV/DAD	Alternative Calibration: External Standard
Linearity (r²)	Typically >0.99[2][7]	Generally ≥0.9998	Dependent on method, but can be >0.99
Linear Range	Wide dynamic range, often covering low µg/kg to mg/kg levels. For instance, methods for Sudan dyes show linearity from 0.1 to 25 mg/kg.[2]	Generally in the range of 0.01–5 mg/L.	Method-dependent, but generally narrower than with internal standard methods.
Specificity	High, based on precursor and product ion transitions.[8]	Moderate, relies on retention time and UV-Vis spectrum.	Dependent on the detector's specificity.
Matrix Effect	Significantly minimized by the co-eluting internal standard.[5][6]	Susceptible to matrix interference affecting accuracy.	Highly susceptible to matrix effects, leading to inaccurate quantification.
Accuracy (% Recovery)	High, often in the range of 80-115%.[2][9]	Can be variable, typically 77-98%.[10]	Can be highly variable depending on the matrix.
Precision (%RSD)	Excellent, typically <15%.[2][9]	Good, often <15%.[10]	Can be poor due to uncorrected variations.

Experimental Protocols

Protocol 1: Quantitative Analysis of Sudan Red 7B using LC-MS/MS with a Deuterated Internal Standard

This protocol outlines a typical workflow for the determination of Sudan Red 7B in a food matrix using Sudan Red 7B-d5 as an internal standard.

1. Standard Preparation:

• Prepare individual stock solutions of Sudan Red 7B and Sudan Red 7B-d5 in acetonitrile (B52724) (e.g., 100 µg/mL).[8]

• Prepare a series of calibration standards by spiking a blank matrix extract with Sudan Red 7B to achieve a concentration range (e.g., 0.5 - 100 µg/kg).

• Add a constant concentration of the Sudan Red 7B-d5 internal standard to all calibration standards and samples.[5]

2. Sample Preparation (QuEChERS Method):

• Weigh 2 grams of the homogenized sample into a 50 mL centrifuge tube.[6]

• Add 8 mL of water and vortex for 30 seconds.[6]

• Add 10 mL of acetonitrile and the internal standard solution.

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate) and shake vigorously for 1 minute.[6]

• Centrifuge at 4000 rpm for 5 minutes.[6]

• Filter the supernatant for LC-MS/MS analysis.[6]

3. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).[8]

• Mobile Phase: Gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[8]

• Flow Rate: 0.3 - 0.5 mL/min.[5][8]

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[5][8]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for both Sudan Red 7B and Sudan Red 7B-d5.[8]

Workflow for Linearity and Range Determination

The following diagram illustrates the logical workflow for establishing the linearity and range of a calibration curve for Sudan Red 7B using a deuterated internal standard.

Caption: Experimental workflow for calibration curve establishment.

Conclusion

For the reliable quantification of Sudan Red 7B in complex matrices, the use of a deuterated internal standard such as Sudan Red 7B-d5 in conjunction with LC-MS/MS is the recommended approach. This methodology provides superior accuracy, precision, and specificity by effectively compensating for matrix effects and variations in sample processing. While alternative methods like HPLC-UV/DAD can be employed for screening purposes, LC-MS/MS with an appropriate internal standard is essential for confirmatory analysis and accurate quantification, ensuring compliance with food safety regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. scirp.org [scirp.org]
• 3. shoko-sc.co.jp [shoko-sc.co.jp]
• 4. A review of analytical techniques for determination of Sudan I-IV dyes in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 9. lcms.cz [lcms.cz]
• 10. academic.oup.com [academic.oup.com]

Advancing Sudan Dye Analysis: A Comparative Guide on the Limits of Detection and Quantification Utilizing Sudan Red 7B-d5

For researchers, scientists, and drug development professionals, the accurate and sensitive detection of carcinogenic Sudan dyes in various matrices is of paramount importance. This guide provides a comprehensive comparison of analytical methodologies, with a focus on the limits of detection (LOD) and quantification (LOQ) achievable, including data related to the use of the internal standard Sudan Red 7B-d5.

The illegal adulteration of food products and other consumer goods with Sudan dyes, a class of industrial azo dyes, poses a significant health risk. Consequently, robust and highly sensitive analytical methods are crucial for regulatory monitoring and ensuring consumer safety. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, offering high selectivity and sensitivity. The use of isotopically labeled internal standards is a critical component of these methods, as they compensate for matrix effects and variations in sample preparation, leading to more accurate and precise quantification.

This guide summarizes publicly available data on the performance of various analytical methods for Sudan dye analysis, presenting LOD and LOQ values in clear, comparative tables. Detailed experimental protocols for key methodologies are also provided to support the adoption and validation of these techniques in the laboratory.

Performance Comparison: Limits of Detection and Quantification

The selection of an appropriate analytical method and internal standard directly impacts the sensitivity of Sudan dye detection. The following tables summarize the LOD and LOQ values for various Sudan dyes obtained by different LC-MS/MS methods. While specific data on the use of Sudan Red 7B-d5 as an internal standard for the quantification of other Sudan dyes is limited in the reviewed literature, the tables include performance data for methods analyzing Sudan Red 7B and for methods utilizing other common isotopically labeled internal standards, such as Sudan I-d5 and Sudan IV-d6.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Sudan Dyes by LC-MS/MS

Analyte	LOD (µg/kg)	LOQ (µg/kg)	Matrix	Internal Standard(s) Used	Reference
Sudan I	0.03 - 0.7	0.10 - 4	Chili Powder, Spices	Not Specified, Sudan I-d5	[1][2]
Sudan II	0.01 - 0.5	0.05 - 4	Chili Powder, Spices	Not Specified, Sudan I-d5	[1][2]
Sudan III	0.003 - 0.7	0.01 - 4	Chili Powder, Spices	Not Specified, Sudan I-d5	[1][2]
Sudan IV	0.01 - 1.0	0.05 - 10	Chili Powder, Spices	Not Specified, Sudan IV-d6	[1][2]
Sudan Red G	0.01	0.05	Chili Powder	Not Specified	[1]
Sudan Red 7B	0.003	0.01	Chili Powder	Not Specified	[1]
Para Red	~0.7 - 5	~7 - 15	Sauce, Cotton Candy, Pickle	Not Specified	[3]
Dimethyl Yellow	~0.7 - 5	~7 - 15	Sauce, Cotton Candy, Pickle	Not Specified	[3]
Rhodamine B	~0.7 - 5	~7 - 15	Sauce, Cotton Candy, Pickle	Not Specified	[3]

Table 2: Alternative Analytical Methods and their Performance

Analytical Method	Analyte(s)	LOD	LOQ	Matrix	Reference
HPLC-UV	Sudan I, II, III, IV, Para Red	1.2 - 5.4 µg/kg	4 - 18 µg/kg	Red Chilli
TLC/CMS	7 Sudan Dyes (incl. Red 7B)	< 1 ng (absolute)	Not Specified	Chili Powder Extract	[4]
UPLC-MS/MS	15 Synthetic Dyes	~0.7 - 5 µg/kg	~7 - 15 µg/kg	Sauce, Cotton Candy, Pickle	[3]

Experimental Protocols

Detailed and validated experimental protocols are essential for achieving reliable and reproducible results. Below are summaries of key experimental procedures for the analysis of Sudan dyes in food matrices.

Method 1: UPLC-MS/MS for the Determination of Eight Sudan Dyes in Chili Powder

• Sample Preparation:

  • Weigh 0.5 g of homogenized chili powder into a 25 mL volumetric flask.

  • Add acetonitrile (B52724) to the flask.

  • Stir the mixture for 1 hour.

  • Centrifuge the mixture at 10,000 g for 10 minutes.

  • Filter the supernatant through a 0.45 µm filter.

  • Inject 2 µL of the filtrate into the UPLC-MS/MS system.[1]

• LC-MS/MS Conditions:

  • Chromatographic System: UPLC system.

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).[1]

Method 2: LC-MS/MS for the Analysis of 15 Synthetic Dyes in Various Food Matrices

• Sample Preparation:

  • Samples are extracted with acetonitrile.

  • No solid-phase extraction (SPE) clean-up is required.[3]

• LC-MS/MS Conditions:

  • Chromatographic System: LC system.

  • Column: Zorbax Eclipse Plus C18 (2.1 × 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution with 10 mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid (A) and 10 mM ammonium formate in acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 500 µL/min.

  • Column Temperature: 45 °C.

  • Mass Spectrometer: AB Sciex 6500 Qtrap mass analyzer.

  • Ionization: Electrospray Ionization (ESI) in positive and negative modes.

  • Detection: Multiple Reaction Monitoring (MRM).[3]

Method 3: Analysis of Sudan Dyes using Isotope-Labeled Internal Standards

• Sample Preparation:

  • Weigh 1 g of the paprika sample.

  • Add a known amount of isotope-labeled internal standards (e.g., Sudan I-d5 and Sudan IV-d6).

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 30 minutes.

  • Centrifuge the sample.

  • Take an aliquot of the supernatant for analysis.

• UPLC-MS/MS Parameters:

  • System: ACQUITY UPLC I-Class coupled to a Xevo TQ-S micro MS/MS System.

  • Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase: A gradient of water and methanol, both containing 0.1% formic acid.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

Visualizing the Workflow

To further clarify the analytical process, the following diagrams illustrate a typical experimental workflow for Sudan dye analysis.

Caption: A typical experimental workflow for the analysis of Sudan dyes using LC-MS/MS with an internal standard.

Caption: The logical relationship between the analytical method, its validation parameters, and the role of an internal standard.

References

• 1. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 2. fda.gov.tw [fda.gov.tw]
• 3. shoko-sc.co.jp [shoko-sc.co.jp]
• 4. lcms.cz [lcms.cz]

Navigating Analytical Rigor: A Comparative Guide to the Robustness of LC-MS/MS Methods Employing Sudan Red 7B-d5

For Immediate Release

In the landscape of analytical chemistry, particularly within the realms of food safety, environmental testing, and pharmaceutical development, the robustness of an analytical method is paramount. This guide provides a comprehensive comparison of the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods, with a specific focus on the utility of Sudan Red 7B-d5 as an internal standard. Designed for researchers, scientists, and drug development professionals, this document delves into supporting experimental data, detailed methodologies, and visual workflows to facilitate informed decisions in method development and validation.

The use of stable isotope-labeled internal standards is a cornerstone of accurate and precise quantification in LC-MS/MS analysis. These standards, being structurally almost identical to the analyte of interest, co-elute and experience similar ionization effects, thereby compensating for variations during sample preparation and analysis. While specific comparative robustness studies focusing solely on Sudan Red 7B-d5 are not extensively published, we can infer its performance by examining validation data from methods analyzing Sudan dyes and other analogous compounds.

Comparative Performance of LC-MS/MS Methods for Azo Dyes

The following tables summarize key performance parameters from various LC-MS/MS methods developed for the analysis of Sudan dyes and other azo dyes. While direct comparisons are subject to variations in instrumentation, matrices, and specific method conditions, these data provide valuable insights into the expected performance when using a deuterated internal standard like Sudan Red 7B-d5. The use of such standards generally leads to high accuracy and precision.

Analyte(s)	Internal Standard	Matrix	Linearity (r²)	Recovery (%)	Precision (RSD, %)
Sudan I, II, III, IV	Sudan I-d5	Spices	>0.99	93.8 - 115.2	0.8 - 7.7
15 Synthetic Dyes (including Sudan Red 7B)	Not Specified	Sauce, Cotton Candy, Pickle	>0.99	82 - 119	Not Specified
Sudan Dyes & Para Red	Not Specified	Food	>0.9945	83.4 - 112.3	2.0 - 10.8
13 Azo Dyes	D5-Sudan I, D6-Sudan IV	Spices	>0.99	Not Specified	<15

Table 1: Summary of Performance Data from Various LC-MS/MS Methods for Azo Dye Analysis.

Parameter	Method 1 (Sudan Dyes in Spices)	Method 2 (Azo Dyes in Food)
Limit of Detection (LOD)	0.06 - 0.07 µg/kg	0.3 - 6.0 ng/g
Limit of Quantification (LOQ)	0.19 - 0.23 µg/kg	0.9 - 19.8 ng/g

Table 2: Comparison of Sensitivity in LC-MS/MS Methods for Azo Dye Analysis.

Experimental Protocols for Robustness Testing

The robustness of an LC-MS/MS method is its ability to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. A typical robustness study involves the "One Factor At a Time" (OFAT) approach.

Preparation of Standard and Quality Control (QC) Samples

• Stock Solution: Prepare a stock solution of the target analyte(s) and Sudan Red 7B-d5 in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve. Each standard should be fortified with Sudan Red 7B-d5 at a constant concentration.

• QC Samples: Prepare QC samples at low, medium, and high concentration levels by spiking a known amount of the analyte(s) and a constant amount of Sudan Red 7B-d5 into a representative blank matrix.

Sample Preparation

• Extraction: A generic sample preparation procedure for solid matrices like spices involves:

  • Weighing 1 g of the homogenized sample.

  • Adding a known volume of the Sudan Red 7B-d5 internal standard solution.

  • Adding an extraction solvent (e.g., 10 mL of acetonitrile).

  • Vortexing and/or sonicating for a defined period (e.g., 10-15 minutes).

  • Centrifuging to separate the solid and liquid phases.

  • Filtering the supernatant before injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a modifier like formic acid (e.g., 0.1%), is typical.

  • Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is common.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+) is generally suitable for Sudan dyes.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each analyte and the internal standard are monitored.

Robustness Evaluation

• Intentionally introduce small, deliberate variations to the method parameters. The impact of these variations on the results (e.g., peak area, retention time, and calculated concentration) is then evaluated.

• Parameters to Vary:

  • LC Parameters:

    • Mobile phase composition (e.g., ± 2% organic solvent).

    • Mobile phase pH (e.g., ± 0.2 units).

    • Column temperature (e.g., ± 5 °C).

    • Flow rate (e.g., ± 10%).

  • Sample Preparation Parameters:

    • Extraction time (e.g., ± 2 minutes).

    • Volume of extraction solvent (e.g., ± 5%).

• Acceptance Criteria: The results obtained under the varied conditions should not significantly deviate from the results obtained under the nominal conditions. Typically, the %RSD of the results should be within a predefined limit (e.g., ≤15%).

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for the successful implementation and validation of an analytical method.

Caption: Workflow for Robustness Testing of an LC-MS/MS Method.

The Gold Standard in Azo Dye Analysis: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of azo dyes, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of the performance of deuterated and non-deuterated internal standards in the analysis of azo dyes, supported by experimental data and detailed methodologies.

The use of internal standards (IS) is a fundamental practice in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), to control for variability throughout the analytical workflow. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by variations during sample preparation, injection, and instrument response. In the analysis of azo dyes, which are often found in complex matrices such as food, textiles, and environmental samples, the mitigation of matrix effects is paramount for accurate quantification.

Deuterated internal standards, which are stable isotope-labeled (SIL) analogues of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium, have become the gold standard in quantitative mass spectrometry.[1] Their near-identical chemical and physical properties to the analyte allow for superior correction of variability. Non-deuterated internal standards, often structural analogues, are compounds with a similar chemical structure to the analyte but are not isotopically labeled. While they can compensate for some variability, their effectiveness can be limited, especially in the presence of significant matrix effects.

Mitigating Matrix Effects: The Core Advantage of Deuterated Standards

One of the most significant challenges in the quantitative analysis of azo dyes is the "matrix effect," where co-eluting endogenous components from the sample matrix can suppress or enhance the ionization of the analyte, leading to inaccurate results.[2][3] Deuterated internal standards are highly effective at mitigating these effects because they typically co-elute with the analyte and experience the same degree of ion suppression or enhancement.[4] By calculating the ratio of the analyte signal to the deuterated internal standard signal, these variations are effectively normalized.

Quantitative Performance Comparison

The superiority of deuterated internal standards is evident in the improved accuracy and precision of analytical methods for azo dyes. The following tables summarize the performance of methods utilizing deuterated versus non-deuterated internal standards for the analysis of various azo dyes.

Table 1: Performance Comparison of Internal Standards for Azo Dye Analysis

Parameter	Method with Deuterated Internal Standard	Method with Non-Deuterated Internal Standard / No Internal Standard
Analyte(s)	Sudan I, II, III, IV	44 Azo Dyes
Matrix	Spices (Paprika)	Textiles
Internal Standard	Sudan I-d5, Sudan IV-d6[5]	Not specified (likely external standard or structural analog)[2]
Recovery (%)	93.8 - 115.2[5]	Not explicitly reported for individual dyes, but matrix effects were significant.
Precision (%RSD)	0.8 - 7.7 (within-laboratory repeatability)[5]	Not explicitly reported.
Matrix Effect (%)	Effectively compensated	33.1 - 168.7 (ion suppression or enhancement)[2]

Table 2: Recovery Data for Azo Dye Analysis in Food Matrices

Analyte	Matrix	Internal Standard	Recovery (%)	Reference
Sudan I	Spices	Deuterated (Sudan I-d5)	88 - 100	[6]
Sudan II	Spices	Deuterated (Sudan I-d5)	89 - 104	[6]
Sudan III	Spices	Deuterated (Sudan IV-d6)	89 - 93	[6]
Sudan IV	Spices	Deuterated (Sudan IV-d6)	66 - 79	[6]
9 Azo Dyes	Turmeric	None (External Standard)	96.0 - 102.6	[7]
15 Synthetic Dyes	Sauce, Cotton Candy, Pickle	None (External Standard)	82 - 119 (with some exceptions due to matrix effects)	[8]

The data clearly indicates that methods employing deuterated internal standards consistently achieve excellent recovery and precision, effectively compensating for matrix effects. In contrast, methods without deuterated standards often exhibit a wide range of matrix effects, which can significantly impact the accuracy of the results.

Experimental Workflow for Azo Dye Analysis

The following diagram illustrates a typical experimental workflow for the quantitative analysis of azo dyes using an internal standard with LC-MS/MS.

Caption: Experimental workflow for the quantitative analysis of azo dyes using an internal standard.

Detailed Experimental Protocol

This protocol provides a general methodology for the analysis of Sudan dyes in a spice matrix using a deuterated internal standard.

1. Materials and Reagents

• Sudan I, II, III, IV analytical standards

• Sudan I-d5 deuterated internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid

• Deionized water

• Spice matrix (e.g., paprika, chili powder)

2. Standard Solution Preparation

• Prepare individual stock solutions of Sudan dyes and Sudan I-d5 in methanol at a concentration of 1 mg/mL.

• Prepare a mixed working standard solution of the four Sudan dyes in acetonitrile.

• Prepare a working solution of Sudan I-d5 in acetonitrile.

3. Sample Preparation

• Weigh 1.0 g of the homogenized spice sample into a centrifuge tube.

• Add a known amount of the Sudan I-d5 internal standard working solution.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient program to separate the analytes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray ionization (ESI) in positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

5. Data Analysis

• Integrate the peak areas for the specific MRM transitions of each Sudan dye and the Sudan I-d5 internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios against the concentrations of the calibration standards.

• Determine the concentration of the Sudan dyes in the samples from the calibration curve.

Logical Relationship of Internal Standard Choice on Data Quality

The choice of internal standard has a direct and significant impact on the quality and reliability of the quantitative data obtained in azo dye analysis.

Caption: Logical relationship between the choice of internal standard and the quality of quantitative data.

Conclusion

The evidence strongly supports the use of deuterated internal standards as the superior choice for the quantitative analysis of azo dyes in complex matrices. Their ability to co-elute with the target analytes and behave in a chemically identical manner allows for the most effective correction of matrix effects and other sources of analytical variability. This leads to significantly improved accuracy, precision, and overall data reliability. While non-deuterated internal standards can offer some benefits over external calibration, their performance is often inconsistent, particularly in the presence of strong matrix effects. For researchers, scientists, and drug development professionals who require the highest quality data for regulatory submissions, safety assessments, and product quality control, the adoption of deuterated internal standards is highly recommended.

References

• 1. laborindo.com [laborindo.com]
• 2. an.shimadzu.com [an.shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

A Comparative Guide to Analytical Methods for Sudan Dye Detection

This guide provides a comprehensive comparison of prevalent analytical methods for the detection and quantification of Sudan dyes (I, II, III, and IV) in food matrices. The illicit use of these synthetic, fat-soluble azo dyes as food colorants is a significant health concern due to their carcinogenic properties.[1][2][3] Consequently, robust, and validated analytical methods are essential for food safety monitoring.[2][4] This document is intended for researchers, scientists, and professionals in drug development, offering an objective overview of method performance with supporting experimental data.

Comparison of Analytical Method Performance

The most common techniques for Sudan dye analysis are High-Performance Liquid Chromatography (HPLC) with Ultraviolet-Visible (UV-Vis) or Photodiode Array (PDA) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][5][6][7] While HPLC-UV/PDA is widely used for routine analysis, LC-MS/MS is considered the gold standard for its superior sensitivity and selectivity, making it ideal for confirmatory analysis.[2][4] Other methods like Gas Chromatography-Mass Spectrometry (GC-MS) are less direct for intact dye analysis but can be used for confirmatory purposes by identifying cleaved aromatic amines.[8] Spectrophotometric methods offer a simpler, more cost-effective option but generally have lower sensitivity.[2]

The following table summarizes the performance parameters of various validated methods for the determination of Sudan dyes.

Performance Parameter	HPLC-UV/PDA	LC-MS/MS	Spectrophotometry
Limit of Detection (LOD)	1.2 - 5.4 µg/kg[9]	0.125 mg/kg (for a mix of 11 azo dyes)[2][4]	0.79 µg/L (for Sudan III)[2]
Limit of Quantification (LOQ)	4 - 18 µg/kg[9]	Reliable quantitation well below 0.5 mg/kg[2]	2.6 µg/L (for Sudan III)[2]
Recovery	76 - 86%[10]	66 - 104%[10]	Not explicitly stated in the provided results
Precision (Repeatability, CVr)	0.82 - 4.09%[9]	0.8 - 7.7%[4]	Not explicitly stated in the provided results
Precision (Reproducibility, CVR)	1.33 - 4.65%[9]	1.6 - 7.7%[4]	Not explicitly stated in the provided results

Experimental Protocols

Accurate and reliable detection of Sudan dyes is highly dependent on the sample preparation and analytical methods employed. The complex nature of food matrices often requires significant sample cleanup to minimize interference.[11][12]

Sample Preparation: Direct Solvent Extraction

This is a common method for extracting lipophilic Sudan dyes from solid food samples.

• Homogenization : Weigh 1-5 g of a homogenized sample (e.g., chili powder, paprika) into a centrifuge tube.[11][13]

• Solvent Addition : Add a suitable organic solvent, such as acetonitrile (B52724).[14] For instance, add 25 mL of acetonitrile to a 2.5 g sample.[14]

• Extraction : Vigorously mix the sample and solvent. This can be achieved by stirring for 15 minutes or vortexing for 1 minute followed by sonication for 15 minutes.[11][14]

• Filtration : Filter the extract through a 0.45 µm syringe filter into an HPLC vial for analysis.[11]

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach to sample preparation that is effective for a wide range of analytes and matrices.[11]

• Sample Hydration : Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube and add 8 mL of deionized water. Vortex for 30 seconds.[11][15]

• Solvent Extraction : Add 10 mL of acetonitrile and vortex for 1 minute.[11][15]

• Salting Out : Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate) and immediately shake vigorously for 1 minute to prevent salt agglomeration.[11][15]

• Centrifugation : Centrifuge the tube at 4000 rpm for 5 minutes.[11][15]

• Collection and Filtration : Collect the supernatant (acetonitrile layer) and filter it through a 0.45 µm syringe filter into an HPLC vial.[11]

Analytical Method: HPLC-UV/Vis

This protocol is a representative example for the determination of Sudan I, II, III, and IV.

• Instrumentation : A standard HPLC system equipped with a UV/Vis or PDA detector.

• Column : A C18 column is typically used, for example, a 150 x 4.6mm Ultra Aqueous C18 HPLC column.[1]

• Mobile Phase : A simple isocratic mobile phase of methanol (B129727) and water is often sufficient.[1]

• Flow Rate : A typical flow rate is 1 mL/min.[1]

• Detection Wavelengths : Sudan I and II can be monitored at 488 nm, while Sudan III and IV can be detected at 520 nm.[1]

Analytical Method: LC-MS/MS

For higher sensitivity and confirmation, an LC-MS/MS method is employed.

• Instrumentation : An Ultra-High-Performance Liquid Chromatography (UPLC) system coupled to a tandem quadrupole mass spectrometer (MS/MS).[4]

• Column : A C18 column is commonly used.[2]

• Mobile Phase : A gradient elution with solvents such as water with formic acid (A) and acetonitrile with formic acid (B) is typical.[13]

• Ionization : Positive ion electrospray ionization (ESI+) is generally used.

• Detection : Multiple Reaction Monitoring (MRM) mode is used for the quantification of target analytes, with at least two transitions monitored for each compound for confirmation.[15]

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the general experimental workflow and the logical steps in cross-validating analytical methods.

Caption: General experimental workflow for Sudan dye analysis.

Caption: Logical workflow for cross-validating analytical methods.

References

• 1. thamesrestek.co.uk [thamesrestek.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. iris.unito.it [iris.unito.it]
• 4. lcms.cz [lcms.cz]
• 5. A review of analytical techniques for determination of Sudan I-IV dyes in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Review of Determination Methods of Sudan Dyes in Food – Excellence in Analytical Chemistry [each.ut.ee]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 10. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. fda.gov.tw [fda.gov.tw]
• 14. shoko-sc.co.jp [shoko-sc.co.jp]
• 15. lcms.cz [lcms.cz]

Performance of Sudan Red 7B-d5 in Food Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of Sudan dyes in various food matrices, with a focus on the application of the deuterated internal standard, Sudan Red 7B-d5. The illegal use of Sudan dyes, a class of synthetic azo dyes classified as potential carcinogens, to enhance the color of foodstuffs poses a significant health risk.[1][2][3][4] Accurate and robust analytical methods are therefore essential for food safety monitoring. This document outlines the performance of different extraction and detection techniques, supported by experimental data, to assist researchers in selecting the most appropriate method for their specific needs.

Comparative Performance of Analytical Methods

The accurate quantification of Sudan dyes in complex food matrices is often challenging due to matrix effects that can cause ion suppression or enhancement in mass spectrometry-based methods.[5] The use of a stable isotope-labeled internal standard, such as Sudan Red 7B-d5, is a critical strategy to compensate for these matrix effects and variations during sample preparation, leading to more accurate and reliable results.[5]

Below is a summary of the performance of common analytical methods for Sudan dye analysis, including recovery rates, limits of detection (LOD), and limits of quantification (LOQ) in various food matrices.

Food Matrix	Analytical Method	Extraction Method	Sudan Dye(s)	Recovery (%)	LOD	LOQ	Reference
Spices (Chili Powder)	HPLC	Solvent Extraction (Acetonitrile)	Sudan I, II, III, IV	88 - 104	-	-	[6]
Spices (Chili Powder)	HPLC	QuEChERS	Sudan I, II, III, IV	~60 - 95	-	-	[6]
Spices (Chili Powder)	LC-MS/MS	-	Sudan I, II, III, IV	66 - 104	0.5 - 1.0 µg/kg	-	[4]
Palm Oil	LC-MS/MS	-	Sudan I, II, III, IV	57 - 92	-	-	[4]
Hot Chilli Pepper, Sauces, Sausage, Egg Yolk	MISPE-HPLC	Molecularly Imprinted Solid Phase Extraction	Sudan I, II, III, IV, Red B, Red 7B	72 - 98 (on MISPE cartridge)	-	-	[7][8]
Chili Products, Rose Petals	LC-MS/MS	-	Sudan I, II, III, IV	-	-	4 - 10 ppb	[9]
Chilli Pepper Powder	UFLC-UV	Modified QuEChERS	Sudan I, II, III, IV	85.3 - 121.2	0.02 - 0.04 mg/kg	0.05 - 0.13 mg/kg	[10]
Spices	LC-MS/MS	QuEChERS	10 Sudan and Azo Dyes	60 - 95	-	10 - 50 µg/kg	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are protocols for common extraction techniques used for the analysis of Sudan dyes in food.

Protocol 1: Solvent Extraction for Spices

This protocol is a general procedure for the extraction of Sudan dyes from spice samples.

Materials:

• Homogenized spice sample

• Acetonitrile (B52724), HPLC grade

• Vortex mixer

• Centrifuge

• Syringe filter (0.45 µm)

• HPLC vial

Procedure:

• Weigh 1 g of the homogenized spice sample into a centrifuge tube.

• Add 10 mL of acetonitrile to the tube.[6]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the extract at 4000 rpm for 10 minutes.[6]

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.[6]

Protocol 2: QuEChERS-Based Extraction for Spices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for sample preparation.

Materials:

• Homogenized spice sample

• Deionized water

• Acetonitrile, HPLC grade

• QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate)

• 50 mL centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 2 g of the homogenized spice sample into a 50 mL centrifuge tube.[6]

• Add 8 mL of deionized water and vortex for 30 seconds.[6]

• Add 10 mL of acetonitrile and vortex for 1 minute.[6]

• Add the QuEChERS extraction salts.[6]

• Immediately shake the tube vigorously for 1 minute.[6]

• Centrifuge the tube at 4000 rpm for 5 minutes.[6]

• The upper acetonitrile layer is collected for analysis.

Protocol 3: LC-MS/MS Analysis

This is a general protocol for the instrumental analysis of Sudan dyes using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole).[9]

LC Conditions (example):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).[5]

• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid.[11]

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 °C.[5]

MS/MS Conditions (example):

• Ion Source: Electrospray Ionization (ESI) in positive mode.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for each Sudan dye and the internal standard.[5]

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: Workflow for Solvent Extraction of Sudan Dyes.

Caption: Workflow for QuEChERS Extraction of Sudan Dyes.

Alternative Analytical Approaches

While LC-MS/MS is a dominant and highly sensitive technique for Sudan dye analysis, other methods have also been successfully employed.[12]

• High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV/Vis): A widely available and cost-effective technique. However, it may lack the selectivity and sensitivity of MS detection, especially in complex matrices with interfering compounds.[12][13]

• Thin-Layer Chromatography (TLC): A simple and rapid screening method.[2] It can be coupled with mass spectrometry (TLC-MS) for more definitive identification.[14]

• Raman Spectroscopy: A non-destructive technique that has shown potential for the rapid detection of Sudan dyes in spices.[1]

• Enzyme-Linked Immunosorbent Assay (ELISA): A high-throughput screening method, though it may be less specific than chromatographic techniques.[1]

The choice of method will depend on factors such as the required sensitivity, the complexity of the food matrix, available instrumentation, and the desired sample throughput. The use of deuterated internal standards like Sudan Red 7B-d5 remains a cornerstone for achieving the highest accuracy and precision, particularly with MS-based methods.

References

• 1. Detecting Illegal Sudan Dyes in Foodstuffs [thermofisher.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. lcms.cz [lcms.cz]
• 4. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. iris.unito.it [iris.unito.it]
• 8. iris.unito.it [iris.unito.it]
• 9. fda.gov.tw [fda.gov.tw]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A review of analytical techniques for determination of Sudan I-IV dyes in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nanologica.com [nanologica.com]
• 14. shoko-sc.co.jp [shoko-sc.co.jp]

Navigating Precision: A Comparative Guide to Measurement Uncertainty in the Quantitative Analysis of Sudan Red 7B-d5

For researchers, scientists, and professionals in the field of drug development and analytical chemistry, the accuracy and reliability of quantitative analysis are paramount. This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of Sudan Red 7B, with a special focus on the role of its deuterated internal standard, Sudan Red 7B-d5, in managing measurement uncertainty. By presenting experimental data and detailed protocols, this document serves as a practical resource for selecting and implementing the most robust analytical strategies.

The presence of synthetic dyes like Sudan Red 7B in various matrices is a significant concern, necessitating precise and reliable quantification. A critical aspect of this is understanding and controlling measurement uncertainty—the doubt that exists for any measurement. This guide delves into the factors contributing to measurement uncertainty and compares common analytical techniques, highlighting how the use of a deuterated internal standard can significantly enhance the quality of analytical results.

The Gold Standard: Isotope Dilution Mass Spectrometry with Sudan Red 7B-d5

Isotope Dilution Mass Spectrometry (IDMS), particularly utilizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), is widely regarded as a definitive method for the accurate quantification of analytes in complex samples. The use of a stable isotope-labeled internal standard, such as Sudan Red 7B-d5, is central to this approach.

Sudan Red 7B-d5 is chemically identical to the target analyte, Sudan Red 7B, but carries a different mass due to the substitution of five hydrogen atoms with deuterium. When a known amount of the deuterated standard is added to a sample at the beginning of the analytical process, it experiences the same sample preparation losses and ionization suppression or enhancement in the mass spectrometer as the native analyte. By measuring the ratio of the analyte to its deuterated counterpart, the method effectively corrects for these variations, leading to a significant reduction in measurement uncertainty.

Alternative Methodologies: A Comparative Overview

While LC-MS/MS with a deuterated internal standard offers the highest level of accuracy, other methods are also employed for the quantification of Sudan dyes. This section provides a comparative look at the performance of these alternatives.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) is a widely used technique for the analysis of Sudan dyes. It offers good selectivity and sensitivity for many applications. However, without an appropriate internal standard, it is more susceptible to variations in extraction recovery and matrix effects, which can lead to higher measurement uncertainty.

Thin-Layer Chromatography with Mass Spectrometric Detection (TLC-MS) is another technique that can be used for the screening and quantification of Sudan dyes. While it can be a cost-effective and rapid method, its quantitative performance and the associated measurement uncertainty are generally considered to be less robust compared to LC-MS/MS.

The following table summarizes the typical performance characteristics of these analytical methods for the analysis of Sudan dyes, including Sudan Red 7B.

Parameter	LC-MS/MS with Sudan Red 7B-d5 (Isotope Dilution)	HPLC-DAD (External Standard)	TLC-MS
Limit of Detection (LOD)	0.3 - 1.4 ng/g[1]	1.2 - 5.4 µg/kg	< 1 ng per spot
Limit of Quantitation (LOQ)	0.9 - 4.8 ng/g[1]	4 - 18 µg/kg	Not typically used for precise quantification
Linearity (r²)	> 0.99	> 0.99	Qualitative to semi-quantitative
Recovery (%)	Correction for recovery is inherent	77.2 - 98.0%[2][3][4]	Variable
Precision (RSD)	< 15%	< 15%	Higher variability
Susceptibility to Matrix Effects	Low	High	Moderate to High
Overall Measurement Uncertainty	Lowest	Higher	Highest

Understanding and Quantifying Measurement Uncertainty

The overall measurement uncertainty of an analytical result is a combination of uncertainties from all steps of the analytical process. The main sources of uncertainty include:

• Sample Preparation: Inhomogeneity of the sample, extraction efficiency, and volumetric errors.

• Calibration: Purity of the reference standard, preparation of calibration standards, and the calibration model.

• Instrumental Analysis: Repeatability and drift of the instrument's response.

• Matrix Effects: Suppression or enhancement of the analyte signal by other components in the sample.

The use of a deuterated internal standard like Sudan Red 7B-d5 directly addresses and minimizes the uncertainties associated with sample preparation and matrix effects. The EURACHEM/CITAC Guide "Quantifying Uncertainty in Analytical Measurement" provides a comprehensive framework for identifying, quantifying, and combining these uncertainty components to calculate the combined and expanded uncertainty of a measurement.[5][6][7][8][9][10]

Experimental Protocols

Protocol 1: Quantitative Analysis of Sudan Red 7B by LC-MS/MS using Sudan Red 7B-d5 Internal Standard

This protocol outlines a general procedure for the quantification of Sudan Red 7B in a solid matrix (e.g., food powder) using isotope dilution LC-MS/MS.

1. Sample Preparation:

• Weigh 1.0 g of the homogenized sample into a centrifuge tube.
• Add a known amount of Sudan Red 7B-d5 internal standard solution.
• Add 10 mL of acetonitrile (B52724) and vortex for 1 minute.
• Shake the sample for 30 minutes.
• Centrifuge at 10,000 rpm for 10 minutes.
• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis:

• LC System: High-Performance Liquid Chromatography system.
• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
• Detection: Multiple Reaction Monitoring (MRM) of the transitions for Sudan Red 7B and Sudan Red 7B-d5.

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of Sudan Red 7B to the peak area of Sudan Red 7B-d5 against the concentration of the calibration standards.
• Determine the concentration of Sudan Red 7B in the sample from the calibration curve.

Protocol 2: Quantitative Analysis of Sudan Red 7B by HPLC-DAD

This protocol describes a general procedure for the quantification of Sudan Red 7B using HPLC with DAD detection and external standard calibration.

1. Sample Preparation:

• Follow the same extraction procedure as in Protocol 1, but without the addition of an internal standard.

2. HPLC-DAD Analysis:

• HPLC System: High-Performance Liquid Chromatography system with a Diode-Array Detector.
• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).
• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Detection: Monitoring at the maximum absorption wavelength of Sudan Red 7B (approximately 520 nm).

3. Quantification:

• Construct a calibration curve by plotting the peak area of Sudan Red 7B against the concentration of the calibration standards.
• Determine the concentration of Sudan Red 7B in the sample from the calibration curve. Note that this result is not corrected for extraction recovery.

Visualizing the Workflow and Uncertainty

To better illustrate the analytical process and the concept of measurement uncertainty, the following diagrams are provided.

Figure 1: General workflow for the quantitative analysis of Sudan Red 7B using LC-MS/MS with an internal standard.

Figure 2: Major contributors to the overall measurement uncertainty in quantitative analysis.

Conclusion

The quantitative analysis of Sudan Red 7B requires careful consideration of the analytical methodology to ensure accurate and reliable results. While various techniques can be employed, the use of isotope dilution LC-MS/MS with Sudan Red 7B-d5 as an internal standard offers a superior approach to minimizing measurement uncertainty. By compensating for variations in sample preparation and matrix effects, this method provides a higher degree of confidence in the final quantitative data. For laboratories where the highest level of accuracy is critical, the adoption of this "gold standard" methodology is strongly recommended. This guide provides the foundational information for researchers and analysts to make informed decisions about their analytical strategies for the quantification of Sudan Red 7B.

References

• 1. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a confirmatory HPLC method for simultaneous determination of Sudan dyes in animal tissues and eggs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. eurachem.org [eurachem.org]
• 6. scribd.com [scribd.com]
• 7. Measurement Uncertainty [eurachem.org]
• 8. scribd.com [scribd.com]
• 9. eurachem.org [eurachem.org]
• 10. Quantifying Uncertainty [eurachem.org]

Navigating Regulatory Compliance: A Comparative Guide to Analytical Methods for Banned Dyes

For researchers, scientists, and drug development professionals, ensuring product safety and regulatory compliance is paramount. This guide provides an objective comparison of key analytical methods for the detection of banned dyes in various matrices, supported by experimental data to aid in method selection and validation.

The use of certain synthetic dyes in food, textiles, and cosmetics is restricted or banned by regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Commission, due to their potential carcinogenic and allergenic properties.[1][2] Azo dyes, such as Sudan dyes (I, II, III, and IV), Para Red, and others, are a prominent class of banned colorants frequently monitored.[3][4] To comply with these regulations, robust and validated analytical methods are essential for the accurate detection and quantification of these substances. This guide compares the performance of the most commonly employed analytical techniques: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Performance Comparison of Analytical Methods

The selection of an analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the quantitative performance of HPLC, LC-MS/MS, and GC-MS for the analysis of banned dyes based on published validation data.

Analytical Method	Analyte(s)	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)	Citation(s)
HPLC-UV/DAD	Sudan I, II, III, IV, Para Red	Red Chilli Pepper	1.2–5.4 µg/kg	4–18 µg/kg	89–98	0.82–4.09 (repeatability)	[5]
Sudan I, II, III, IV	Eggs	4.0–4.8 µg/kg	12.3–13.8 µg/kg	79.8–95.7	< 5	[4][6]
6 Sudan Dyes	Animal Tissues & Eggs	-	12.8–15.0 µg/kg	77.2–98.0	-	[7]
LC-MS/MS	9 Banned Synthetic Dyes	Spices	0.02–0.1 mg/kg	-	75.7–92.3	0.9–11.3	[4]
15 Illegal Dyes	Sauce, Cotton Candy, Pickle	0.7–5 µg/kg	7–15 µg/kg	82–119	-	[8]
47 Synthetic Dyes	Textiles	0.02–1.35 ng/mL	0.06–4.09 ng/mL	-	1.1–16.3	[9]
GC-MS	Aromatic Amines (from Azo Dyes)	Paprika	-	-	-	-	[1]
Sudan I, II, III, IV (as TMS derivatives)	Eggs	2.0–4.2 µg/kg (for confirmation)	-	-	-	[4][6]

Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining reliable and reproducible results. Below are summaries of typical experimental protocols for the key analytical methods.

High-Performance Liquid Chromatography (HPLC) with UV-Visible/Diode Array Detection (DAD)

HPLC is a widely used technique for the separation and quantification of banned dyes.

Sample Preparation:

• Extraction: A representative sample (e.g., 1-5 grams of homogenized food product or shredded textile) is extracted with a suitable organic solvent, such as acetonitrile (B52724), methanol, or a mixture thereof.[3][5] Ultrasonic assistance or shaking is often employed to enhance extraction efficiency.

• Clean-up: The crude extract may be subjected to a clean-up step to remove interfering matrix components. Solid-Phase Extraction (SPE) with a C18 cartridge is a common technique for this purpose.[7]

• Reconstitution: The cleaned extract is evaporated to dryness and reconstituted in a small volume of the mobile phase.[5]

Instrumental Analysis:

• Column: A reversed-phase C18 column is typically used for separation.[5]

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water (often with additives like formic acid or ammonium (B1175870) acetate) is common.[4]

• Detection: A UV-Visible or Diode Array Detector (DAD) is set to the maximum absorption wavelength of the target dyes (e.g., around 500 nm for red dyes).[5]

• Quantification: The concentration of the dyes is determined by comparing the peak areas in the sample chromatogram to those of a calibration curve prepared from certified reference standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity compared to HPLC-UV/DAD, making it a powerful tool for trace analysis and confirmation.

Sample Preparation: The sample preparation steps are similar to those for HPLC, involving extraction and, if necessary, a simplified clean-up.[8] The high selectivity of MS/MS detection can sometimes reduce the need for extensive sample clean-up.

Instrumental Analysis:

• LC System: A UHPLC (Ultra-High-Performance Liquid Chromatography) system is often coupled to the mass spectrometer for faster analysis and better resolution.

• Ionization: Electrospray Ionization (ESI) is a common ionization technique for these compounds.[8]

• Mass Spectrometry: A triple quadrupole mass spectrometer is typically operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion for each analyte and monitoring for characteristic product ions, which provides a high degree of certainty in identification and quantification.[9]

• Quantification: Quantification is performed using calibration curves of the standards, and often, isotopically labeled internal standards are used to correct for matrix effects and improve accuracy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is generally used for the analysis of the breakdown products of azo dyes, which are carcinogenic aromatic amines, rather than the intact dyes themselves due to the low volatility of the dyes.[1] For some less polar dyes, derivatization can be employed.

Sample Preparation:

• Reductive Cleavage (for Aromatic Amines): For the analysis of banned aromatic amines from azo dyes in textiles, the sample is first treated with a reducing agent like sodium dithionite (B78146) to cleave the azo bond and release the amines.[9]

• Extraction: The resulting amines are then extracted into an organic solvent.

• Derivatization (for intact dyes): For the analysis of some intact Sudan dyes, derivatization with an agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used to increase their volatility.[4]

Instrumental Analysis:

• Column: A capillary column with a non-polar stationary phase (e.g., DB-5ms) is commonly used.[1]

• Carrier Gas: Helium is the typical carrier gas.

• Ionization: Electron Ionization (EI) is the standard ionization method.

• Detection: The mass spectrometer is operated in full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

Mandatory Visualizations

To further elucidate the workflow for ensuring regulatory compliance, the following diagrams are provided.

Regulatory compliance workflow for analytical methods.

Decision tree for analytical method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Determination of Sudan dye residues in eggs by liquid chromatography and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. patents.google.com [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 9. scribd.com [scribd.com]

A Comparative Guide to the Extraction of Sudan Dyes for Analytical Detection

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Leading Extraction Methodologies for Sudan Dyes in Food Matrices, Supported by Experimental Data.

Sudan dyes, a class of synthetic azo dyes, are classified as Group 3 carcinogens by the International Agency for Research on Cancer (IARC) and are prohibited for use as food additives in many countries. Their illegal use to enhance the color of food products, particularly spices and oils, necessitates robust and efficient analytical methods for their detection. A critical step in the analytical workflow is the extraction of these dyes from complex food matrices. This guide provides a comparative study of the most common extraction methods: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE).

Data Presentation: A Quantitative Comparison

The selection of an extraction method is often a trade-off between recovery, speed, cost, and complexity. The following table summarizes the performance of different extraction techniques for Sudan dyes in various food matrices based on reported experimental data.

Extraction Method	Matrix	Analytes	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Solid-Phase Extraction (SPE)	Chili Powder	Sudan I, II, III, IV	85 - 101	4.1 - 5.8 µg/kg	13.2 - 19.1 µg/kg	[1][2]
Palm Oil	Sudan I, II, III, IV	88 - 104	0.5 - 1.0 µg/kg	1.5 - 2.0 mg/kg	[3]
Liquid-Liquid Extraction (LLE)	Chili Powder	Sudan I, II, III, IV, Para Red	89 - 98	1.2 - 5.4 µg/kg	4 - 18 µg/kg	[4]
Ultrasound-Assisted Extraction (UAE)	Chili Products	Sudan I, II, III, IV	74.4 - 106.4	0.125 - 0.50 mg/kg	0.25 - 0.50 mg/kg	[5]
QuEChERS (variant of SPE)	Spices	Sudan I, II, III, IV, Para Red	~60 - 95	Not specified	Not specified	[6]

Note: The performance of each method can vary significantly depending on the specific protocol, solvent system, and the complexity of the food matrix. The data presented here are compiled from different studies and should be considered as a general guide.

Experimental Workflows and Logical Relationships

The general workflow for the extraction and analysis of Sudan dyes from a food sample involves several key stages, from sample preparation to final detection.

Caption: General experimental workflow for Sudan dye analysis.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on established methods and can be adapted for specific laboratory requirements.

Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique that separates components of a mixture according to their physical and chemical properties.

Materials:

• Homogenized food sample (e.g., chili powder)

• Extraction solvent: Acetonitrile

• SPE cartridges (e.g., C18 or specific molecularly imprinted polymers)

• Anhydrous sodium sulfate (B86663)

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC vials

Procedure:

• Weigh approximately 1 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 2 g of anhydrous sodium sulfate and 5.0 mL of acetonitrile.

• Vortex the mixture for 1 minute.

• Sonicate the mixture for 30 minutes at room temperature.[1]

• Centrifuge at 8000 rpm for 15 minutes.[1]

• Collect the supernatant and dilute it 1:2 (v/v) with water.

• Condition the SPE cartridge according to the manufacturer's instructions.

• Load the diluted supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with an appropriate solvent (e.g., acetonitrile-water mixture) to remove interferences.

• Elute the Sudan dyes from the cartridge with a suitable elution solvent (e.g., 2% (v/v) triethylamine (B128534) in tetrahydrofuran).[1]

• Filter the eluate through a 0.22 µm syringe filter into an HPLC vial for analysis.

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction separates compounds based on their relative solubilities in two different immiscible liquids.

Materials:

• Homogenized food sample (e.g., red chili pepper)

• Extraction solvent mixture: Acetone, dichloromethane, and methanol (B129727) (3:2:1, v/v/v)[4]

• Sample tubes (50 mL)

• Vortex mixer

• Water bath or heater

• Filter paper (e.g., Whatman No. 598)

• Rotary evaporator

• HPLC vials

Procedure:

• Weigh 2.5 g of the homogenized sample into a 50 mL sample tube.[4]

• Add 30 mL of the extraction solvent mixture (acetone:dichloromethane:methanol, 3:2:1, v/v/v).[4]

• Heat the tube at 40°C for 30 minutes, with vortexing for 1 minute at 5-minute intervals.[4]

• Filter the extract through filter paper.

• Wash the residue several times with the extraction solvent.

• Combine all the filtrates and evaporate to dryness at 40°C under vacuum using a rotary evaporator.[4]

• Reconstitute the residue in a suitable solvent for HPLC analysis and transfer to an HPLC vial.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt cell walls and enhance the extraction of target compounds.

Materials:

• Homogenized food sample (e.g., chili powder, chili sauce)

• Extraction solvent: Hexane/isopropanol (1:1, v/v)[5]

• Centrifuge tubes (15 mL)

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC vials

Procedure:

• Weigh 2 g of the homogenized sample into a centrifuge tube.[5]

• Add 10.0 mL of the extraction solvent (hexane/isopropanol, 1:1, v/v).[5]

• Place the tube in an ultrasonic bath and sonicate at room temperature for 2.0 minutes.[5]

• For solid samples like chili powder, centrifuge the mixture at 11,200 RCF for 5.0 minutes.[5]

• Filter the supernatant through a 0.22 µm membrane filter into an HPLC vial for analysis.[5]

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction uses microwave energy to heat the solvent and sample, leading to a rapid extraction of analytes.

Materials:

• Homogenized food sample

• Extraction solvent (e.g., ethanol, acetonitrile)

• Microwave extraction vessel

• Microwave extraction system

• Filter paper or syringe filter

• HPLC vials

Procedure:

• Weigh an appropriate amount of the homogenized sample into a microwave extraction vessel.

• Add a suitable volume of extraction solvent to the vessel. The solid-to-liquid ratio is a critical parameter to optimize.[7]

• Place the vessel in the microwave extraction system.

• Set the microwave power (e.g., 100-800 W) and extraction time (e.g., 5-30 minutes). These parameters need to be optimized for the specific matrix and analytes.[7]

• After extraction, allow the vessel to cool to room temperature.

• Filter the extract to remove solid particles.

• The filtrate is then ready for analysis by HPLC or further cleanup if necessary.

Concluding Remarks

The choice of extraction method for Sudan dyes is a critical decision that impacts the accuracy, sensitivity, and throughput of the entire analytical process.

• Solid-Phase Extraction (SPE) offers high selectivity and clean extracts, making it suitable for complex matrices, though it can be more time-consuming and costly.

• Liquid-Liquid Extraction (LLE) is a classic and versatile technique, but it can be labor-intensive and may require large volumes of organic solvents.

• Ultrasound-Assisted Extraction (UAE) provides a rapid and efficient alternative, reducing extraction time and solvent consumption.

• Microwave-Assisted Extraction (MAE) is another green and rapid technique, though it may require specialized equipment and careful optimization to avoid degradation of thermolabile compounds.

For researchers and professionals in drug development and food safety, a thorough understanding of these methods and their comparative performance is essential for developing and validating robust analytical protocols for the detection of banned Sudan dyes. The experimental data and protocols provided in this guide serve as a valuable resource for making informed decisions in the laboratory.

References

• 1. iris.unito.it [iris.unito.it]
• 2. researchgate.net [researchgate.net]
• 3. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. biochemjournal.com [biochemjournal.com]

A Comparative Guide to Proficiency Testing Schemes for Azo Dye Analysis

For researchers, scientists, and professionals in drug development and consumer product safety, ensuring the accuracy and reliability of analytical testing is paramount. Proficiency testing (PT) is a critical component of a laboratory's quality assurance system, providing an external and objective evaluation of testing capabilities. This guide offers a comparative overview of available proficiency testing schemes for the analysis of restricted aromatic amines derived from azo dyes in textiles and leather, details the experimental protocols involved, and illustrates the typical workflow for participation.

Comparison of Proficiency Testing Scheme Providers

Obtaining direct quantitative performance data from proficiency testing schemes is challenging, as final reports are typically confidential and distributed only to participating laboratories. However, a qualitative comparison of the primary providers can guide laboratories in selecting the most suitable scheme for their needs. The main providers for azo dye analysis PT schemes are LGC AXIO Proficiency Testing, Fapas®, and the Institute for Interlaboratory Studies (iis).

Feature	LGC AXIO Proficiency Testing	Fapas® (from Fera Science Ltd)	Institute for Interlaboratory Studies (iis)
Scheme Name Examples	TOYTEST (includes Azo-dyes analysis)	Schemes for illegal dyes in various matrices	AZO Dyes in Textile
Relevant Standards	EN 14362-1, EN 14362-3.[1]	General food and textile safety standards	Not explicitly stated, but likely aligned with international standards like EN or ISO
Matrix Types	Textiles, Leather, Toys.[1]	Textiles, Food contact materials	Textiles
Accreditation	Accredited to ISO/IEC 17043 by UKAS.[2]	Accredited to ISO/IEC 17043 by UKAS.[3]	Accredited to ISO/IEC 17043 by the Dutch Accreditation Council (RvA)
Reporting	Provides comprehensive reports with performance scores (e.g., z-scores) via an online portal.[2]	Issues detailed, confidential reports with performance scores and method comparisons.[3]	Delivers quality reports with detailed results and performance scores (z-scores).[4]
Key Features	Offers a wide range of PT schemes across multiple sectors; provides localized support through a global network.[2]	Utilizes real-world sample matrices to provide a realistic testing challenge; offers a broad range of analyte/matrix combinations.[3]	Organizes global interlaboratory studies for a variety of consumer products; allows participation using routine analytical methods.[4]

Experimental Protocol: Determination of Aromatic Amines from Azo Dyes in Textiles

The following is a representative experimental protocol for the determination of banned aromatic amines from azo dyes in textiles, based on the widely recognized standard EN ISO 14362-1:2017 .[5] This method is designed to detect the presence of 22 restricted aromatic amines.

Principle

A colored textile sample is subjected to a reductive cleavage process using sodium dithionite (B78146) in a citrate (B86180) buffer at 70°C. This process breaks the azo bonds (-N=N-) and liberates the constituent aromatic amines. The liberated amines are then transferred to a liquid phase and subsequently analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.[6][7] For certain types of dyed fibers, such as polyester, a preliminary solvent extraction of the dye is required before the reduction step.[8][9]

Reagents and Materials

• Citrate buffer solution (pH 6.0)

• Sodium dithionite (Na₂S₂O₄)

• Solvents: tert-Butyl methyl ether (t-BME), Xylene (for disperse dye extraction), Methanol

• Diatomaceous earth

• Internal standard solution: A solution of known concentration of a deuterated or otherwise labeled aromatic amine not expected to be in the sample (e.g., Anthracene-d10).

• Calibration standards: A mixed standard solution containing all the restricted aromatic amines at various concentrations.

Apparatus

• Gas Chromatograph-Mass Spectrometer (GC-MS) with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Water bath capable of maintaining 70 ± 2 °C.

• Ultrasonic bath

• Mechanical shaker

• Glass extraction apparatus (e.g., Soxhlet, if required).

• Evaporator (e.g., rotary evaporator or nitrogen blow-down).

• Vials, pipettes, and other standard laboratory glassware.

Procedure

• Cut a representative sample of the colored textile material (approximately 1 gram).

• For textiles dyed with disperse dyes (e.g., polyester), perform a preliminary solvent extraction using xylene.[8] For other fiber types like cotton or wool, this step is not necessary.[9]

• Place the textile sample in a reaction vessel.

• Add a defined volume of citrate buffer solution.

• Heat the vessel in a water bath to 70 °C.

• Add a measured amount of sodium dithionite to initiate the reduction.

• Maintain the reaction at 70 °C for 30 minutes with occasional shaking.

• Cool the reaction vessel to room temperature.

• Add a known amount of the internal standard solution.

• Transfer the solution to a diatomaceous earth column or perform a liquid-liquid extraction with t-BME.[10]

• Elute the amines from the column with t-BME.

• Collect the organic phase (t-BME).

• Concentrate the extract to a small volume (e.g., 1 mL) using an evaporator.

• Inject an aliquot of the concentrated extract into the GC-MS system.

• Run the analysis using a suitable temperature program for the GC oven to separate the aromatic amines.

• The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode for quantification to enhance sensitivity and selectivity.[6]

• Identify the aromatic amines by comparing their retention times and mass spectra with those of the calibration standards.

• Quantify the concentration of each detected amine using the calibration curve and the internal standard.

Interpretation of Results

The concentration of each of the 22 restricted aromatic amines is determined. According to European REACH regulations, if any of these amines are detected in a concentration exceeding 30 mg/kg (ppm) in the finished article or its dyed parts, the product is non-compliant.[5]

Proficiency Testing Workflow

The process of participating in a proficiency testing scheme for azo dye analysis follows a structured workflow. This ensures that the evaluation is conducted in a standardized and confidential manner.

Caption: Workflow for Azo Dye Analysis Proficiency Testing.

References

• 1. blcleathertech.com [blcleathertech.com]
• 2. documents.lgcstandards.com [documents.lgcstandards.com]
• 3. ukas.com [ukas.com]
• 4. aade.gr [aade.gr]
• 5. New European Standard for Aromatic Amines Derived from Azo Colorants Released | SGS Belgium [sgs.com]
• 6. shimadzu.com [shimadzu.com]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. insights.tuv.com [insights.tuv.com]
• 9. AZO Textile Testing Laboratory | QIMA - Compliance & Quality Control [qima.vn]
• 10. scribd.com [scribd.com]

Safety & Regulatory Compliance

Proper Disposal of Sudan Red 7B-d5: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical reagents is paramount. Sudan Red 7B-d5, a deuterated synthetic azo dye, requires specific procedures for its disposal due to its potential health hazards. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe management of Sudan Red 7B-d5 waste in a laboratory setting.

Sudan Red 7B-d5 is classified as a hazardous substance that is a skin, eye, and respiratory irritant.[1] While the International Agency for Research on Cancer (IARC) classifies Sudan Red 7B as Group 3 (not classifiable as to its carcinogenicity to humans), it is prudent to handle it as a potential carcinogen due to the possibility of it breaking down into carcinogenic aromatic amines.[2] Therefore, all waste containing this dye must be treated as hazardous chemical waste.

Immediate Safety and Handling

Before beginning any work that will generate Sudan Red 7B-d5 waste, it is crucial to have a designated waste accumulation area and the necessary supplies for proper disposal.

Personal Protective Equipment (PPE): A comprehensive set of PPE is required when handling Sudan Red 7B-d5 in its pure form or in solution, as well as when managing its waste.

PPE Category	Specification
Hand Protection	Nitrile rubber or neoprene gloves. Inspect gloves for any tears or punctures before use.
Eye Protection	Chemical safety goggles or a face shield.
Skin and Body	A fully fastened laboratory coat, preferably a disposable one.
Respiratory	A NIOSH-approved respirator is necessary if there is a risk of inhaling dust or aerosols.

Step-by-Step Disposal Protocol

This protocol outlines the process from the point of waste generation to its final collection for disposal by a licensed waste management company.

Step 1: Waste Segregation and Collection

Proper segregation of waste is the first critical step to ensure safety and compliance.

• Solid Waste: This includes contaminated consumables such as gloves, absorbent paper, pipette tips, and empty vials.

  • Collect all solid waste in a dedicated, leak-proof plastic bag or a clearly labeled, rigid container.

  • Do not mix with non-hazardous waste.

• Liquid Waste: This includes unused solutions of Sudan Red 7B-d5 or solvent rinsates from cleaning contaminated glassware.

  • Collect liquid waste in a dedicated, leak-proof, and chemically compatible container (e.g., a glass or polyethylene (B3416737) bottle) with a secure screw-top cap.

  • Sudan Red 7B is soluble in organic solvents like acetone, ethanol (B145695), and DMSO, but insoluble in water.[3] Do not mix aqueous waste with organic solvent waste.

Step 2: Packaging and Labeling

Accurate packaging and labeling are essential for the safe transport and disposal of hazardous waste.

• Containers: Ensure all waste containers are in good condition, free from leaks, and securely sealed. For solid waste, double-bagging in clear plastic bags is recommended to allow for visual inspection.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste." The label should also include:

  • The full chemical name: "Sudan Red 7B-d5"

  • The concentration and quantity of the waste.

  • The date when the waste was first added to the container.

  • The appropriate hazard pictograms (e.g., irritant, health hazard).

Step 3: Storage of Waste

Designate a specific, secure area within the laboratory for the temporary storage of hazardous waste pending collection.

• This area should be away from general laboratory traffic and clearly marked with a "Danger – Hazardous Waste" sign.

• Ensure that incompatible chemicals are not stored together. Sudan Red 7B, as an azo dye, is incompatible with strong oxidizing agents and acids, as mixing can result in the formation of toxic gases.[2][4]

Step 4: Decontamination of Work Area and Equipment

Thorough decontamination of all surfaces and equipment that have come into contact with Sudan Red 7B-d5 is crucial to prevent cross-contamination.

• Procedure:

  • Prepare a decontamination solution. A fresh 10% bleach solution (sodium hypochlorite) or a 3% hydrogen peroxide solution can be effective for degrading azo dyes.

  • Wearing appropriate PPE, wipe down all contaminated surfaces (benchtops, fume hood surfaces, etc.) and equipment with the decontamination solution.

  • Allow the solution to remain on the surface for at least 15-20 minutes.

  • Wipe the surfaces again with a cloth dampened with 70% ethanol or isopropanol (B130326) to remove any residue from the decontamination solution.

  • All cleaning materials (wipes, cloths) must be disposed of as solid hazardous waste.

• For Glassware:

  • Rinse glassware with a suitable organic solvent (e.g., acetone) to dissolve the dye. This rinsate must be collected as hazardous liquid waste.

  • Follow with a thorough wash using a laboratory detergent and water.

  • A final rinse with deionized water is recommended.

Step 5: Arranging for Final Disposal

The final disposal of Sudan Red 7B-d5 waste must be handled by a licensed hazardous waste management company.

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

• Ensure that all waste is packaged, labeled, and stored according to their specific guidelines.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of Sudan Red 7B-d5 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Sudan Red 7B-d5, protecting themselves, their colleagues, and the environment.

References

• 1. witega.de [witega.de]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. 苏丹红 7B | Sigma-Aldrich [sigmaaldrich.com]
• 4. hpc-standards.com [hpc-standards.com]

Personal protective equipment for handling Sudan red 7B-d5

This guide provides crucial safety and logistical information for laboratory personnel, including researchers, scientists, and drug development professionals, who handle Sudan Red 7B-d5. Adherence to these procedures is vital for ensuring personal safety and proper disposal.

Sudan Red 7B-d5 is classified as a substance that can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1]. Therefore, appropriate personal protective equipment (PPE) and handling procedures are mandatory.

Operational Plan: Safe Handling Procedures

1. Engineering Controls:

• Ventilation: All handling of Sudan Red 7B-d5 powder should be conducted in a well-ventilated area. If possible, use a chemical fume hood or an enclosure with local exhaust ventilation to minimize dust inhalation[1][2].

• Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation[3][4].

2. Personal Protective Equipment (PPE): A comprehensive list of recommended PPE is provided in the table below. Always inspect PPE for integrity before use[3].

3. Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work area by covering surfaces with absorbent, disposable bench paper.

• Weighing:

  • Perform weighing within a chemical fume hood or a ventilated enclosure to control dust.

  • Use a dedicated scoop for transferring the powder.

  • To minimize dust, consider weighing the dye into a water-soluble bag that can be directly added to the solvent[2][5].

• Dissolving:

  • When dissolving, add the powder to the solvent slowly to avoid splashing.

  • If creating a stock solution, ensure the container is clearly labeled with the chemical name, concentration, date, and hazard symbols.

• Post-Handling:

  • After handling, decontaminate the work area.

  • Carefully remove PPE to avoid skin contamination[3]. Wash hands and any exposed skin thoroughly with soap and water[1][2].

  • Do not eat, drink, or smoke in the laboratory area[3][6].

4. Spill Response:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust.

  • Use a dry clean-up procedure; do not use a vacuum unless it is fitted with a HEPA filter[7].

  • Collect the material into a suitable, sealed container for disposal[3][7].

• Major Spills:

  • Evacuate the area and alert the appropriate emergency response team.

  • Restrict access to the spill area.

Personal Protective Equipment Summary

Protection Type	Specific Recommendations	Rationale & Citations
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.	To prevent eye irritation from dust or splashes.[1][3][4][8]
Hand Protection	Wear protective gloves (e.g., nitrile rubber, neoprene). Inspect gloves for tears or holes before use.	To prevent skin irritation and contact.[3][8]
Body Protection	Wear a lab coat or long-sleeved clothing.	To minimize skin contact.[3][4][8]
Respiratory Protection	Not typically required under normal use with adequate ventilation. For large-scale use or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator may be necessary if exposure limits are exceeded or irritation occurs.	To prevent respiratory irritation from inhaling dust.[3][8]

Disposal Plan

All waste containing Sudan Red 7B-d5 is considered hazardous and must be disposed of according to local, state, and federal regulations.

• Solid Waste:

  • Collect all contaminated materials (e.g., used PPE, absorbent paper, and spilled substance) in a clearly labeled, sealed, and suitable container for hazardous waste[3][9].

• Liquid Waste:

  • Collect unused solutions in a labeled, sealed container for chemical waste. Do not pour down the drain[1].

• Disposal Vendor:

  • Arrange for a licensed disposal company to handle the collection and disposal of the chemical waste[9].

Workflow for Handling Sudan Red 7B-d5

Caption: Workflow for the safe handling and disposal of Sudan Red 7B-d5.

References

• 1. witega.de [witega.de]
• 2. etad.com [etad.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. hse.gov.uk [hse.gov.uk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. westliberty.edu [westliberty.edu]
• 9. hpc-standards.com [hpc-standards.com]